2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

• CAS: 1053228-28-6

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

Introduction: The Strategic Importance of the Pyrrolo[2,3-d]pyrimidine Core

The pyrrolo[2,3-d]pyrimidine scaffold, also known as 7-deazapurine, is a privileged heterocyclic system in modern medicinal chemistry. As a bioisostere of purine, this scaffold is integral to a multitude of biologically active compounds, enabling them to interact with biological targets that typically bind purine-based structures like ATP.[1] This has led to their successful application in developing potent kinase inhibitors, including several approved drugs for treating cancers and inflammatory diseases.[2][3] Notable examples include the Janus kinase (JAK) inhibitors Tofacitinib and Ruxolitinib, which are built upon this core structure.[2]

2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is a highly valuable and versatile intermediate in the synthesis of these complex pharmaceutical agents. The presence of three distinct chlorine atoms provides a rich platform for sequential and regioselective functionalization. Each chlorine atom acts as a reactive handle for introducing diverse molecular fragments through reactions like nucleophilic aromatic substitution and transition-metal-catalyzed cross-coupling reactions, allowing for the systematic construction of extensive compound libraries and the fine-tuning of pharmacological properties. This guide provides a comprehensive overview of a robust and field-proven synthetic pathway to this critical building block, intended for researchers, chemists, and professionals in drug development.

Retrosynthetic Analysis and Synthetic Strategy

The synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is most efficiently approached through a linear sequence starting from a readily available pyrimidine precursor. The core logic involves first constructing the fused bicyclic pyrrolo[2,3-d]pyrimidine system, followed by sequential chlorination of the pyrimidine and pyrrole rings.

The chosen strategy proceeds via three key transformations:

• Pyrrole Ring Annulation: Formation of the bicyclic core by constructing the five-membered pyrrole ring onto a pre-existing pyrimidine.

• Di-Chlorination of the Pyrimidine Ring: Conversion of the pyrimidinedione intermediate into a more reactive dichloropyrimidine.

• Electrophilic Chlorination of the Pyrrole Ring: Introduction of the final chlorine atom at the C5 position of the pyrrole ring.

This pathway is advantageous due to the availability of the starting materials and the generally high efficiency of each step.

Overall Synthetic Workflow

Caption: A three-step synthetic route to the target compound.

Part 1: Synthesis of the Bicyclic Core and Dichlorination

The initial phase of the synthesis focuses on building the foundational 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine intermediate. This is achieved in two reliable and scalable steps.

Step 1: Pyrrole Ring Annulation via Reaction of 6-Aminouracil with Chloroacetaldehyde

The synthesis commences with the commercially available and inexpensive 6-aminouracil. The annulation of the pyrrole ring is accomplished through a reaction with chloroacetaldehyde in an aqueous medium.

Causality and Mechanism: This transformation is a classic example of heterocyclic synthesis involving a condensation followed by an intramolecular nucleophilic substitution. The primary amino group of 6-aminouracil attacks the electrophilic carbonyl carbon of chloroacetaldehyde to form a transient Schiff base or imine intermediate. This is followed by a rapid, intramolecular cyclization where the nucleophilic C5 position of the uracil ring attacks the carbon bearing the chlorine atom, leading to the formation of the five-membered pyrrole ring and elimination of HCl. The use of a mild base, such as sodium bicarbonate, is crucial to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards the product.[4]

Caption: Mechanism for the formation of the pyrrolo[2,3-d]pyrimidine core.

Step 2: Dichlorination with Phosphorus Oxychloride (POCl₃)

The resulting 7H-pyrrolo[2,3-d]pyrimidine-2,4(1H,3H)-dione possesses lactam functionalities within the pyrimidine ring. To activate these positions for subsequent nucleophilic substitution, the hydroxyl groups (in the tautomeric enol form) are converted to chlorine atoms.

Causality and Mechanism: Phosphorus oxychloride (POCl₃) is the reagent of choice for this transformation, a standard and highly effective method for converting pyrimidinediones and other cyclic amides into their corresponding chloro-derivatives.[4][5] The reaction proceeds by converting the carbonyl oxygen into a better leaving group, which is then displaced by a chloride ion. This reaction is often performed at elevated temperatures, and frequently in the presence of a non-nucleophilic tertiary amine like N,N-diisopropylethylamine (DIPEA).[4][5] The role of DIPEA is to act as an acid scavenger, neutralizing the HCl byproduct, which can prevent unwanted side reactions and reduce pressure buildup in the reaction vessel. This step yields the key intermediate, 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine.[6][7][8]

Part 2: Final Electrophilic Chlorination

The final step involves the regioselective introduction of a third chlorine atom onto the electron-rich pyrrole ring.

Step 3: C5-Chlorination using N-Chlorosuccinimide (NCS)

With the pyrimidine ring fully chlorinated, the remaining C-H bond on the pyrrole moiety at position 5 is the most reactive site for electrophilic substitution.

Causality and Mechanism: The pyrrole ring in the 7-deazapurine system is electron-rich and readily undergoes electrophilic aromatic substitution. N-Chlorosuccinimide (NCS) is an ideal reagent for this purpose; it is an easily handled solid that serves as a source of an electrophilic chlorine atom (Cl⁺).[1] The reaction proceeds cleanly, typically in a polar aprotic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF), to afford the desired 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine. The regioselectivity for the C5 position is well-established in related systems. For instance, the iodination of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine with N-iodosuccinimide (NIS) occurs selectively at this position, and similar selectivity is observed in the bromination of related isomers.[9][10]

Experimental Protocols

The following protocols are provided as a self-validating system. Adherence to stoichiometry, reaction conditions, and safety precautions is critical for success.

Protocol 1: Synthesis of 7H-pyrrolo[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 6-aminouracil (1.0 eq), sodium bicarbonate (1.5 eq), and deionized water (approx. 15 mL per gram of 6-aminouracil).

• Reaction: Heat the stirred suspension to 50-60°C. To this, add a 40% aqueous solution of chloroacetaldehyde (1.2 eq) dropwise over 30 minutes.

• Heating: After the addition is complete, heat the reaction mixture to 90-95°C and maintain for 2-3 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the mixture to room temperature and then further in an ice bath. Acidify the suspension to pH 3-4 using 2M hydrochloric acid.

• Isolation: Collect the resulting precipitate by vacuum filtration, wash thoroughly with cold water, and then with a small amount of cold ethanol.

• Purification: Dry the solid under vacuum to yield the product as a solid, which is typically of sufficient purity for the next step.

Protocol 2: Synthesis of 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine

• SAFETY NOTE: Phosphorus oxychloride (POCl₃) is highly corrosive, toxic, and reacts violently with water. This procedure must be performed in a well-ventilated fume hood with appropriate personal protective equipment (gloves, lab coat, safety glasses, face shield).

• Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and nitrogen inlet, add 7H-pyrrolo[2,3-d]pyrimidine-2,4(1H,3H)-dione (1.0 eq) and phosphorus oxychloride (POCl₃, 5-10 eq).

• Addition of Base: Slowly add N,N-diisopropylethylamine (DIPEA, 2.0 eq) to the stirred suspension at room temperature.

• Reaction: Heat the reaction mixture to 80-90°C and maintain for 4-6 hours, or until the reaction is complete as monitored by TLC/LC-MS.[4]

• Work-up: Cool the mixture to room temperature and carefully remove the excess POCl₃ under reduced pressure. Co-evaporate with toluene twice to remove residual POCl₃.

• Quenching: Very cautiously, add the cooled residue to a beaker of crushed ice with vigorous stirring. This step is highly exothermic.

• Extraction: Once the ice has melted, neutralize the aqueous solution with solid sodium bicarbonate or concentrated ammonium hydroxide to pH 7-8. Extract the aqueous layer with ethyl acetate or dichloromethane (3x).

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography to afford the product as a solid.

Protocol 3: Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

• Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq) in anhydrous DMF or THF (approx. 20 mL per gram).

• Reagent Addition: Add N-chlorosuccinimide (NCS, 1.1 eq) portion-wise to the solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, pour the mixture into water and extract with ethyl acetate (3x).

• Washing: Wash the combined organic layers with saturated aqueous sodium thiosulfate solution, followed by brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine as a solid.

Data Summary

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Physical State
6-Aminouracil	C₄H₅N₃O₂	127.10	White Solid
7H-Pyrrolo[2,3-d]pyrimidine-2,4(1H,3H)-dione	C₆H₅N₃O₂	151.12	Off-white Solid
2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine	C₆H₃Cl₂N₃	188.01	Solid
2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine	C₆H₂Cl₃N₃	222.46	Solid

References

• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. MDPI. Available from: [Link]

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. PMC - PubMed Central. Available from: [Link]

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• Anticancer Properties of Halogenated Pyrrolo[3,2-d]pyrimidines with Decreased Toxicity Via N5 Substitution. NIH. Available from: [Link]

• Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 2,4-dichloro-7H. ResearchGate. Available from: [Link]

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• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. MDPI. Available from: [Link]

• CAS No : 90213-66-4 | Product Name : 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine. Pharmaffiliates. Available from: [Link]

• Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 2,4-dichloro-7H. ResearchGate. Available from: [Link]

• Preparation method of 2, 4-dichloro-7H-pyrrolo [2, 3-D] pyrimidine. Patsnap Eureka. Available from: [Link]

• Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine. Google Patents.

• Anticancer Properties of Halogenated Pyrrolo[3,2-d]pyrimidines with Decreased Toxicity Via N5 Substitution. NIH. Available from: [Link]

• CAS No : 90213-66-4 | Product Name : 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine. Pharmaffiliates. Available from: [Link]

• The Application of Pyrrolo[2, 3-d]pyrimidine Scaffold in Medicinal Chemistry from 2017 to 2021. PubMed. Available from: [Link]

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A Technical Guide to the Physicochemical Properties of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

Abstract: This technical guide provides a comprehensive overview of the physicochemical properties, reactivity, synthesis, and handling of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1053228-28-6). As a highly functionalized heterocyclic compound, this trichlorinated 7-deazapurine analog serves as a critical building block in medicinal chemistry and drug discovery. Its strategic importance lies in the differential reactivity of its three chlorine atoms, which allows for sequential and site-selective modifications to generate complex molecular architectures. This document is intended for researchers, chemists, and drug development professionals, offering field-proven insights and detailed protocols for the characterization and safe utilization of this versatile synthetic intermediate.

Introduction: The Pyrrolo[2,3-d]pyrimidine Scaffold

The pyrrolo[2,3-d]pyrimidine core, also known as 7-deazapurine, is a privileged scaffold in pharmaceutical development.[1] By mimicking the structure of natural purines found in nucleic acids, these compounds can effectively interact with a wide array of biological targets, including protein kinases.[2] This has led to their successful application in the development of targeted therapies, most notably kinase inhibitors for oncology and autoimmune diseases.[3][4]

The subject of this guide, 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, represents a highly valuable, albeit less documented, derivative. The presence of three chlorine atoms transforms the core scaffold into a versatile platform for exploring structure-activity relationships (SAR). The electron-deficient pyrimidine ring activates the C2 and C4 positions for nucleophilic aromatic substitution, while the C5 chloro-substituent on the pyrrole ring offers a distinct point for diversification. Understanding the fundamental physicochemical properties of this intermediate is paramount for its effective use in the synthesis of next-generation therapeutics.

Section 1: Core Physicochemical Properties

The foundational step in utilizing any chemical reagent is a thorough understanding of its core physical and chemical attributes. These properties dictate storage conditions, solvent selection for reactions and purification, and analytical characterization methods.

Caption: Chemical structure of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

Table 1: Summary of Physicochemical Data

Property	Value	Source(s)
CAS Number	1053228-28-6	[5][6][7]
Molecular Formula	C₆H₂Cl₃N₃	[6][8]
Molecular Weight	222.46 g/mol	[6]
Appearance	Assumed to be a crystalline solid, similar to its analogs.	[9][10]
Melting Point	Data not publicly available. Dichloro- and monochloro- analogs melt at high temperatures (170-250 °C), suggesting a high melting point for this compound.	[9][10][11]
Boiling Point	Data not available; likely decomposes upon heating.	[10]
Solubility	While specific data is unavailable, it is expected to be soluble in polar aprotic solvents like DMSO and DMF, and sparingly soluble in water and alcohols, based on related structures.	[9][10][11]

Section 2: Spectral and Crystallographic Properties

Structural confirmation and purity assessment are non-negotiable in drug development. Spectroscopic analysis provides the definitive fingerprint of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

• Mass Spectrometry (MS): This is the most critical technique for confirming the identity of this compound. Due to the natural isotopic abundance of chlorine (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%), the mass spectrum will exhibit a highly characteristic isotopic cluster for the molecular ion [M]⁺. The expected pattern for a molecule with three chlorine atoms will show peaks at m/z corresponding to [M]⁺, [M+2]⁺, [M+4]⁺, and [M+6]⁺, with relative intensities of approximately 100:98:32:3. Observing this pattern provides unequivocal evidence of the compound's elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum is expected to be simple. A singlet should appear in the aromatic region (typically δ 7.0-8.0 ppm) corresponding to the proton at the C6 position. A second, broader singlet corresponding to the N7-H of the pyrrole ring will also be present, with a chemical shift that can vary depending on the solvent and concentration.

  • ¹³C NMR: The spectrum should display six distinct signals for the six carbon atoms of the bicyclic core, assuming no coincidental overlap. The chemical shifts will be influenced by the attached chlorine and nitrogen atoms.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands. A medium to sharp band around 3100-3400 cm⁻¹ is expected for the N-H stretching of the pyrrole ring. Multiple bands in the 1500-1650 cm⁻¹ region will correspond to the C=C and C=N stretching vibrations of the aromatic system.

Section 3: Chemical Reactivity and Stability

The synthetic utility of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is defined by the distinct reactivity of its chlorinated positions and the pyrrole nitrogen.

Caption: Key reactive sites on the 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold.

• Nucleophilic Aromatic Substitution (SNAr): The chlorine atoms at the C2 and C4 positions are attached to the electron-deficient pyrimidine ring. This makes them highly susceptible to displacement by nucleophiles such as amines, alcohols, and thiols.[10][12] This reactivity is the cornerstone of its use in constructing libraries of kinase inhibitors, where an amine side chain is often installed at the C4 position. The C2 position offers a secondary site for modification. The C5 chlorine, being on the more electron-rich pyrrole ring, is significantly less reactive towards SNAr, allowing for selective reactions at C2/C4.

• N7-H Reactivity: The proton on the pyrrole nitrogen is weakly acidic and can be removed by a suitable base. The resulting anion is nucleophilic and can be alkylated or acylated. In many multi-step syntheses, this position is protected (e.g., with a pivaloyloxymethyl (POM) or 2-(trimethylsilyl)ethoxymethyl (SEM) group) to prevent unwanted side reactions before being deprotected in a later step.[13]

• Stability and Storage: The compound is generally stable under standard laboratory conditions. However, like many halogenated heterocycles, it should be protected from strong acids, strong bases, and prolonged exposure to light.[10][14] For long-term storage, it is recommended to keep the material in a tightly sealed container in a cool, dry, and dark environment, such as a refrigerator or desiccator.[6][14]

Section 4: Synthesis and Purification

Caption: Generalized scheme for the synthesis of the target compound via chlorination.

A common strategy involves the exhaustive chlorination of a corresponding hydroxylated or aminated precursor. For example, starting with a 2,4-dihydroxy-7H-pyrrolo[2,3-d]pyrimidine derivative, treatment with a strong chlorinating agent like phosphorus oxychloride (POCl₃), often at elevated temperatures and sometimes with a catalytic amount of an organic base, can install the chloro groups at the C2 and C4 positions.[15][16] Subsequent or concurrent chlorination at the C5 position would yield the final product.

General Purification Protocol:

• Reaction Workup: The reaction is typically quenched by carefully pouring the mixture onto crushed ice. The resulting aqueous solution is neutralized with a base (e.g., NaHCO₃ or NH₄OH) to precipitate the crude product.

• Extraction: The crude solid is filtered, or if it remains in solution, the aqueous layer is extracted multiple times with an appropriate organic solvent like ethyl acetate or dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Chromatographic Purification: The crude residue is purified by column chromatography on silica gel. A gradient elution system, often starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a solvent like ethyl acetate, is used to isolate the desired product from byproducts and starting materials.

• Recrystallization: For obtaining highly pure, crystalline material suitable for downstream applications, the product from chromatography can be recrystallized from an appropriate solvent system.

Section 5: Applications in Medicinal Chemistry

2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is not an end product but a high-value intermediate. Its utility lies in providing three distinct handles for chemical modification, enabling the synthesis of complex molecules designed to interact with specific biological targets.

• Kinase Inhibitors: The primary application of this scaffold is in the synthesis of protein kinase inhibitors.[3] By sequentially reacting the C4, C2, and C5 positions, chemists can build molecules that fit precisely into the ATP-binding pocket of a target kinase. For example, a key pharmacophore for many Janus kinase (JAK) inhibitors involves an amine-linked side chain at C4 of the pyrrolo[2,3-d]pyrimidine core.[11]

• Structure-Activity Relationship (SAR) Studies: This intermediate is an ideal starting point for SAR exploration. A library of compounds can be rapidly generated by reacting the C4 position with a diverse set of amines while keeping the rest of the molecule constant. Subsequently, the reactivity of the C2 and C5 positions can be exploited to fine-tune properties like potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion).

Section 6: Safety and Handling

No specific safety data sheet (SDS) is available for the trichloro- derivative. Therefore, a conservative approach based on data from mono- and di-chloro analogs is required.[14][18][19] The compound should be treated as hazardous.

• GHS Hazard Classification (Anticipated):

  • Acute Toxicity, Oral (Harmful if swallowed)[20]

  • Skin Corrosion/Irritation[20]

  • Serious Eye Damage/Eye Irritation[20]

  • Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation[19]

• Personal Protective Equipment (PPE) and Engineering Controls:

  • Handling: Always handle in a certified chemical fume hood to avoid inhalation of dust.[18]

  • Eye Protection: Wear chemical safety goggles or a face shield.[19]

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile).

  • Skin and Body Protection: Wear a lab coat.

• First Aid Measures:

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical attention.[21]

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.[21]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[21]

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center immediately.[22]

Section 7: Experimental Protocols for Characterization

A self-validating workflow is essential to ensure the quality of the material before its use in further synthetic steps.

Caption: A self-validating workflow for the characterization of the title compound.

Protocol 1: Purity and Identity Confirmation via LC-MS

• Rationale: This experiment rapidly confirms the purity of the sample (as a single peak by UV) and verifies the molecular weight and correct number of chlorine atoms (by MS).

• Methodology:

  • Sample Preparation: Prepare a ~1 mg/mL stock solution in DMSO. Dilute 1:100 in a 50:50 mixture of acetonitrile and water.

  • LC Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and re-equilibrate.

    • Flow Rate: 0.4 mL/min.

    • UV Detection: 254 nm.

  • MS Conditions:

    • Ionization Mode: Electrospray Ionization, Positive (ESI+).

    • Scan Range: 100-500 m/z.

  • Validation Criteria: A single major peak in the UV chromatogram indicates high purity. The mass spectrum for this peak must show an ion cluster centered at m/z 222.9 (for [M+H]⁺) with the characteristic isotopic pattern for three chlorine atoms.

Protocol 2: Structural Elucidation via NMR Spectroscopy

• Rationale: This experiment provides definitive structural confirmation by mapping the proton and carbon skeleton of the molecule.

• Methodology:

  • Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Instrument: 400 MHz (or higher) NMR spectrometer.

  • Data Acquisition:

    • Acquire a standard ¹H NMR spectrum.

    • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Validation Criteria: The ¹H spectrum should show the expected two signals (C6-H and N7-H) with appropriate integration. The ¹³C spectrum should show six signals corresponding to the heterocyclic core. The combination of these spectra, matching theoretical predictions, confirms the structure.

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An In-Depth Technical Guide to 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine: A Key Intermediate in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Pyrrolo[2,3-d]pyrimidine Scaffold

The pyrrolo[2,3-d]pyrimidine core, a bioisostere of purine, is a privileged scaffold in medicinal chemistry, forming the foundation of numerous therapeutic agents. Its structural resemblance to endogenous purines allows for interaction with a wide array of biological targets, particularly kinases, making it a cornerstone in the development of targeted therapies. Within this class of compounds, 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1053228-28-6) emerges as a highly versatile and valuable intermediate.[1] Its trifunctionalized nature, with reactive chlorine atoms at the 2, 4, and 5 positions, provides medicinal chemists with multiple handles for selective modification, enabling the synthesis of diverse compound libraries for drug discovery programs. This guide provides an in-depth technical overview of this key building block, from its synthesis and chemical properties to its applications and safe handling.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is essential for its effective use in synthesis and drug design.

Property	Value	Source
CAS Number	1053228-28-6	[1]
Molecular Formula	C₆H₂Cl₃N₃	[1]
Molecular Weight	222.46 g/mol	[1]
Appearance	Off-white to light yellow solid (predicted)	-
Solubility	Soluble in organic solvents such as dichloromethane, chloroform, and ethyl acetate. Insoluble in water.	-
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances. Keep container tightly closed.	[2][3]

Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine: A Proposed Pathway

Proposed Synthetic Workflow

Caption: Proposed two-step synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine

This initial chlorination step is crucial for activating the pyrimidine ring for further functionalization. The use of phosphorus oxychloride (POCl₃) is a standard and effective method for converting the dione to the dichloro derivative.

• To a stirred suspension of pyrrolo[2,3-d]pyrimidin-2,4-dione in phosphorus oxychloride, slowly add N,N-diisopropylethylamine at 0 °C.

• After the addition, heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and carefully quench by pouring it onto crushed ice.

• Neutralize the acidic solution with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the aqueous layer with ethyl acetate or dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine.

Causality: The addition of a tertiary amine like N,N-diisopropylethylamine acts as a catalyst and acid scavenger, driving the chlorination reaction to completion.[4]

Step 2: Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

The subsequent chlorination at the 5-position of the pyrrole ring can be achieved using an electrophilic chlorinating agent such as N-chlorosuccinimide (NCS).

• Dissolve 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine in a suitable solvent like acetonitrile or dichloromethane.

• Add N-chlorosuccinimide (1.1 equivalents) to the solution.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Once the starting material is consumed, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by recrystallization or column chromatography to yield 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

Causality: The pyrrole ring is electron-rich and susceptible to electrophilic substitution. NCS provides a source of electrophilic chlorine that selectively reacts at the C5 position.

Applications in Drug Discovery: A Gateway to Kinase Inhibitors

The strategic placement of three chlorine atoms makes 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine a powerful intermediate for generating libraries of kinase inhibitors. The differential reactivity of the chlorine atoms allows for sequential and site-selective nucleophilic substitutions.

• C4-Position : The chlorine at the C4 position is the most activated towards nucleophilic aromatic substitution, readily reacting with amines, alcohols, and thiols. This allows for the introduction of various side chains that can interact with the hinge region of kinase active sites.

• C2-Position : The C2 chlorine is less reactive than the C4 chlorine but can be displaced under more forcing conditions or with more nucleophilic reagents. This position is often modified to enhance potency and selectivity.

• C5-Position : The C5 chlorine on the pyrrole ring is the least reactive towards nucleophilic substitution but can participate in cross-coupling reactions (e.g., Suzuki, Sonogashira) to introduce aryl or alkyl groups that can probe deeper pockets within the kinase domain.

This differential reactivity is a key asset in the synthesis of complex, highly substituted pyrrolo[2,3-d]pyrimidine derivatives.

Illustrative Signaling Pathway: Targeting Kinases in Cancer

Derivatives of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine are frequently designed to target protein kinases that are dysregulated in various cancers, such as Epidermal Growth Factor Receptor (EGFR) or Janus Kinases (JAKs).

Caption: Inhibition of a receptor tyrosine kinase signaling pathway by a pyrrolo[2,3-d]pyrimidine derivative.

Safety and Handling

As with any chlorinated heterocyclic compound, appropriate safety precautions must be taken when handling 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

• Personal Protective Equipment (PPE) : Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and a lab coat.[3]

• Engineering Controls : Use in a well-ventilated area, preferably in a chemical fume hood. Ensure that eyewash stations and safety showers are close to the workstation.[3]

• Handling : Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Minimize dust generation. Wash hands thoroughly after handling.[2][3]

• Storage : Store in a tightly closed container in a dry and well-ventilated place. Protect from light and moisture.[3]

• Disposal : Dispose of contents/container to an approved waste disposal plant in accordance with local regulations.[2]

Conclusion

2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is a strategically important intermediate in the field of drug discovery. Its trifunctionalized nature allows for the creation of diverse and complex molecules, particularly for the development of targeted kinase inhibitors. A comprehensive understanding of its synthesis, reactivity, and handling is crucial for medicinal chemists aiming to leverage this powerful building block in the design and synthesis of next-generation therapeutics.

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The Strategic Utility of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine: A Technical Guide for Advanced Pharmaceutical Synthesis

Introduction: The Pyrrolo[2,3-d]pyrimidine Core and the Rise of a Privileged Intermediate

The pyrrolo[2,3-d]pyrimidine scaffold, a bioisostere of purine, represents a "privileged" structure in medicinal chemistry. Its inherent ability to mimic the adenine core of ATP allows it to effectively bind to the hinge region of various kinase enzymes, making it a cornerstone in the development of targeted therapies.[1][2] Within this esteemed class of heterocycles, 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine has emerged as a powerhouse intermediate, offering a trifecta of reactive sites for the strategic and sequential introduction of diverse functionalities. This guide provides an in-depth exploration of the synthesis, reactivity, and application of this versatile building block, tailored for researchers and drug development professionals seeking to leverage its unique chemical architecture.

Synthesis of the Core Intermediate: A Multi-step Approach

The synthesis of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine is a multi-step process that begins with the construction of the pyrrolo[2,3-d]pyrimidine core, followed by chlorination. A common and effective route starts from 6-aminouracil.

Step 1: Formation of the Pyrrolo[2,3-d]pyrimidine-2,4-dione

The initial step involves the condensation of a 6-aminopyrimidine derivative with chloroacetaldehyde to form the fused pyrrole ring. This reaction builds the foundational bicyclic structure.

Figure 1: Formation of the pyrrolo[2,3-d]pyrimidine core.

Step 2: Trichlorination of the Core

The subsequent and critical step is the exhaustive chlorination of the 7H-pyrrolo[2,3-d]pyrimidine-2,4(1H,3H)-dione. This is typically achieved using a potent chlorinating agent, such as a mixture of phosphorus oxychloride (POCl₃) and phosphorus pentachloride (PCl₅), or thionyl chloride (SOCl₂). The use of a POCl₃/PCl₅ mixture is often preferred for its efficacy in converting both hydroxyl and keto groups to chlorides.[3][4]

Figure 2: Trichlorination of the pyrrolo[2,3-d]pyrimidine core.

A Deep Dive into Reactivity: The Hierarchy of the Three Chlorine Atoms

The synthetic utility of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine lies in the differential reactivity of its three chlorine atoms. This allows for a programmed, stepwise functionalization of the molecule. The general order of reactivity towards nucleophilic aromatic substitution (SNAr) is C4 > C2 > C5.

• The C4 Position: The Epicenter of Reactivity: The chlorine at the C4 position is the most electrophilic and, therefore, the most susceptible to nucleophilic attack. This is due to the strong electron-withdrawing effect of the adjacent nitrogen atoms in the pyrimidine ring.[5]

• The C2 Position: A Secondary Target: The C2 chlorine is also activated by the pyrimidine nitrogens but to a lesser extent than the C4 position. Selective substitution at C2 in the presence of a C4 chlorine is challenging and often requires specific catalytic systems or the use of tertiary amine nucleophiles that can direct the reaction to this site.[6][7]

• The C5 Position: The Domain of Cross-Coupling: The chlorine at the C5 position on the pyrrole ring is the least reactive towards SNAr. This position is primarily functionalized through palladium-catalyzed cross-coupling reactions, such as Suzuki and Sonogashira couplings.

This reactivity hierarchy is the key to designing synthetic routes that build molecular complexity in a controlled manner.

Strategic Functionalization: Field-Proven Protocols

The following sections detail validated protocols for the selective functionalization of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine. It is crucial to note that the pyrrole nitrogen (N7) is often protected prior to these reactions to prevent undesired side reactions and improve solubility. Common protecting groups include tosyl (Ts), pivaloyloxymethyl (POM), and (2-(trimethylsilyl)ethoxy)methyl (SEM).[3][8]

Protocol 1: Regioselective C4-Amination (SNAr)

This protocol describes the selective substitution of the C4 chlorine with an amine, a common step in the synthesis of many kinase inhibitors.

Experimental Protocol:

• N7-Protection: To a solution of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine in an appropriate solvent (e.g., DMF or CH₂Cl₂), add a suitable base (e.g., NaH or K₂CO₃) at 0 °C.

• Slowly add the protecting group precursor (e.g., tosyl chloride or SEM-Cl).

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Work up the reaction to isolate the N7-protected intermediate.

• C4-Amination: Dissolve the N7-protected intermediate in a polar aprotic solvent such as DMF or DMSO.

• Add the desired amine (1.0-1.2 equivalents) and a non-nucleophilic base like diisopropylethylamine (DIPEA).

• Heat the reaction mixture to 80-120 °C and monitor its progress.

• Upon completion, cool the reaction, perform an aqueous work-up, and purify the product by column chromatography or recrystallization.

Parameter	Condition	Rationale
Solvent	DMF, DMSO	High polarity aids in dissolving the reactants and facilitates the SNAr mechanism.
Base	DIPEA	Scavenges the HCl generated during the reaction without competing as a nucleophile.
Temperature	80-120 °C	Provides the necessary activation energy for the substitution at the moderately reactive C4 position.
Equivalents of Amine	1.0 - 1.2	Using a slight excess of the amine ensures complete consumption of the starting material while minimizing disubstitution.

Protocol 2: Selective C5-Functionalization via Suzuki Coupling

After functionalization at the C4 (and potentially C2) position, the C5 chlorine can be addressed using palladium-catalyzed cross-coupling.

Experimental Protocol:

• Reactant Preparation: In a reaction vessel, combine the C4-substituted-2,5-dichloro-7H-pyrrolo[2,3-d]pyrimidine, the desired boronic acid or ester (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or a pre-catalyst like XPhos Pd G2), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄).[9][10][11]

• Solvent Addition and Degassing: Add a suitable solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, DME, or toluene) and water. Degas the mixture thoroughly by bubbling with an inert gas (argon or nitrogen) or by freeze-pump-thaw cycles.

• Reaction Execution: Heat the mixture to reflux (typically 80-110 °C) under an inert atmosphere until the starting material is consumed.

• Work-up and Purification: Cool the reaction, filter off the catalyst, and perform an extractive work-up. Purify the crude product by column chromatography.

Parameter	Condition	Rationale
Catalyst	Pd(PPh₃)₄, XPhos Pd G2	Efficiently catalyzes the cross-coupling of aryl chlorides.
Base	K₂CO₃, Cs₂CO₃	Activates the boronic acid and facilitates the transmetalation step.
Solvent	Dioxane/Water, Toluene/Water	A biphasic system is often optimal for Suzuki couplings, aiding in the dissolution of both organic and inorganic reagents.
Inert Atmosphere	Argon or Nitrogen	Prevents the oxidation and deactivation of the palladium(0) catalyst.

digraph "Sequential Functionalization" {
graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, fontname="Arial"];
node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124"];
edge [fontname="Arial", color="#5F6368"];
start [label="2,4,5-Trichloro-7H-\npyrrolo[2,3-d]pyrimidine", fillcolor="#EA4335", fontcolor="#FFFFFF"];
step1 [label="C4-Amination (SNAr)"];
intermediate1 [label="4-Amino-2,5-dichloro-\n7H-pyrrolo[2,3-d]pyrimidine"];
step2 [label="C5-Suzuki Coupling"];
product [label="4-Amino-5-aryl-2-chloro-\n7H-pyrrolo[2,3-d]pyrimidine", fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> step1;
step1 -> intermediate1;
intermediate1 -> step2;
step2 -> product;
}

Figure 3: A representative sequential functionalization workflow.

Application in the Synthesis of Kinase Inhibitors: A Case Study

The strategic, sequential functionalization of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine is elegantly demonstrated in the synthesis of various Janus kinase (JAK) inhibitors. These small molecules have shown significant efficacy in the treatment of autoimmune diseases and certain cancers.[8][12][13]

A generalized synthetic pathway to a JAK inhibitor might involve an initial SNAr at the C4 position with a primary or secondary amine, followed by a Suzuki or Sonogashira coupling at the C5 position to introduce a crucial aryl or heteroaryl moiety. The remaining C2 chlorine can then be either reduced or substituted to complete the synthesis of the target molecule.

Conclusion: A Versatile Tool for Modern Drug Discovery

2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine stands as a testament to the power of strategic halogenation in creating highly versatile and valuable chemical intermediates. Its well-defined reactivity hierarchy allows for the precise and programmed construction of complex molecular architectures. For the medicinal chemist, this translates to a powerful tool for the rapid generation of diverse compound libraries and the efficient synthesis of targeted kinase inhibitors. A thorough understanding of its synthesis and reactivity is, therefore, essential for any researcher or drug development professional working at the forefront of pharmaceutical innovation.

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The Evolving Landscape of Halogenated Pyrrolopyrimidines: A Technical Guide to Their Biological Activity and Therapeutic Potential

Introduction: The Strategic Role of Halogenation in Pyrrolopyrimidine Bioactivity

The pyrrolopyrimidine scaffold, a privileged heterocyclic system, has garnered significant attention in medicinal chemistry due to its structural resemblance to endogenous purines, allowing it to function as a potent ATP-competitive inhibitor of a wide range of protein kinases.[1][2] This inherent biological activity is further tunable and can be significantly enhanced through strategic halogenation. The introduction of halogen atoms, particularly chlorine, into the pyrrolopyrimidine core can profoundly influence the molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to target proteins.[3] This in-depth technical guide provides a comprehensive overview of the biological activity of chlorinated pyrrolopyrimidines, with a focus on their synthesis, mechanisms of action, structure-activity relationships (SAR), and the experimental methodologies used for their evaluation.

Synthetic Strategies for Chlorinated Pyrrolopyrimidines

The synthesis of chlorinated pyrrolopyrimidines typically involves the construction of the core heterocyclic system followed by selective chlorination. A common and effective method for introducing chlorine atoms onto the pyrimidine ring is through the use of phosphoryl chloride (POCl₃). For instance, a hydroxylated pyrrolopyrimidine precursor can be converted to its chloro-derivative by refluxing with POCl₃.[4]

Further functionalization and diversification of the chlorinated pyrrolopyrimidine scaffold can be achieved through various cross-coupling reactions, such as the Suzuki and Buchwald-Hartwig reactions, enabling the introduction of a wide array of substituents at different positions of the core structure.

Caption: Generalized synthetic workflow for chlorinated pyrrolopyrimidines.

Mechanism of Action: Targeting Key Cellular Pathways

The primary mechanism through which chlorinated pyrrolopyrimidines exert their biological effects is the inhibition of protein kinases.[2] These enzymes play a crucial role in cellular signaling pathways that regulate cell growth, proliferation, differentiation, and survival. Dysregulation of kinase activity is a hallmark of many diseases, including cancer, inflammation, and infectious diseases.

Kinase Inhibition

Chlorinated pyrrolopyrimidines have been identified as potent inhibitors of a variety of kinases, including:

• Receptor Tyrosine Kinases (RTKs): Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and Discoidin Domain Receptors (DDRs) are key targets.[3][5] Inhibition of these RTKs can block downstream signaling pathways that drive tumor growth and angiogenesis.

• Non-Receptor Tyrosine Kinases: Src family kinases and Abelson murine leukemia viral oncogene homolog 1 (ABL) are also inhibited by certain chlorinated pyrrolopyrimidines.[3]

• Serine/Threonine Kinases: Cyclin-dependent kinases (CDKs) involved in cell cycle regulation are another important class of targets.[3]

The chlorine atoms on the pyrrolopyrimidine scaffold can form specific halogen bonds with amino acid residues in the ATP-binding pocket of the kinase, thereby enhancing the binding affinity and inhibitory potency of the compound.[3]

Caption: Inhibition of a generic RTK signaling pathway.

Antiproliferative and Pro-Apoptotic Activity

The kinase inhibitory activity of chlorinated pyrrolopyrimidines translates into potent antiproliferative effects against various cancer cell lines.[6] By blocking key signaling pathways, these compounds can induce cell cycle arrest, typically at the G2/M phase, and trigger apoptosis (programmed cell death).[6] Studies have shown that di- and tri-halogenated pyrrolopyrimidines can exhibit significant cytotoxicity against cancer cells.[6][7]

Structure-Activity Relationship (SAR) Insights

The biological activity of chlorinated pyrrolopyrimidines is highly dependent on the number and position of the chlorine atoms, as well as the nature of other substituents on the scaffold. Key SAR observations include:

• Position of Chlorination: Halogenation at specific positions, such as C2, C4, and C7 of the pyrrolopyrimidine core, has been shown to be critical for potent biological activity.[6] For instance, a 2,4-dichloro-substituted pyrrolo[3,2-d]pyrimidine was found to have significant antiproliferative activity.[6]

• Number of Chlorine Atoms: While a systematic study on the effect of the number of chlorine atoms is not extensively available, the presence of multiple chlorine atoms, as in di- and tri-chlorinated derivatives, often correlates with enhanced potency.

• Other Substituents: The introduction of other functional groups, such as aryl or amino groups, at various positions can modulate the selectivity and pharmacokinetic properties of the compounds.[5]

Compound Class	Key Substitutions	Primary Biological Activity	Target(s)	Reference(s)
Tricyclic Pyrrolo[2,3-d]pyrimidines	3-chloro, 2-(4-chlorophenyl)	Antitumor	DDR2	[5][8]
Halogenated Pyrrolo[3,2-d]pyrimidines	2,4-dichloro	Antiproliferative	Not specified	[6]
Halogenated Pyrrolo[3,2-d]pyrimidines	C7-iodo	Enhanced antiproliferative potency	Not specified	[6][7]
Halogenated Pyrrolo[2,3-d]pyrimidines	Varied halogen substitutions	Multi-targeted kinase inhibition	EGFR, Her2, VEGFR2, CDK2	[3]

Experimental Protocols for Biological Evaluation

The biological activity of chlorinated pyrrolopyrimidines is typically assessed using a combination of in vitro and cell-based assays.

In Vitro Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a compound against a specific kinase.

Methodology:

• A purified recombinant kinase is incubated with its specific substrate (e.g., a peptide) and ATP in a suitable buffer.

• The chlorinated pyrrolopyrimidine derivative is added at various concentrations.

• The kinase reaction is allowed to proceed for a defined period.

• The amount of phosphorylated substrate is quantified using methods such as radioactive labeling (³²P-ATP), fluorescence-based assays, or mass spectrometry.

• IC₅₀ values are calculated by plotting the percentage of kinase inhibition against the compound concentration.

Cell-Based Antiproliferation Assay

Objective: To assess the cytotoxic effect of a compound on cancer cell lines.

Methodology:

• Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• The cells are treated with serial dilutions of the chlorinated pyrrolopyrimidine derivative for a specified duration (e.g., 72 hours).

• Cell viability is measured using a colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or SRB (sulforhodamine B) assay.

• The absorbance is read using a microplate reader, and the IC₅₀ value (concentration required to inhibit cell growth by 50%) is determined.

Caption: Experimental workflow for evaluating biological activity.

Therapeutic Potential and Future Directions

Chlorinated pyrrolopyrimidines represent a promising class of compounds with significant therapeutic potential, particularly in the field of oncology. Their ability to potently and often selectively inhibit key protein kinases makes them attractive candidates for the development of targeted cancer therapies. The strategic use of chlorination has been shown to be a powerful tool for optimizing the potency, selectivity, and pharmacokinetic properties of these molecules.

Future research in this area should focus on:

• Systematic Exploration of Polychlorination: A comprehensive investigation into the effects of trichlorination and even tetrachlorination on the biological activity and selectivity of pyrrolopyrimidines is warranted.

• Development of More Selective Inhibitors: While multi-targeted kinase inhibitors have their advantages, the development of highly selective inhibitors for specific kinase isoforms could lead to therapies with improved efficacy and reduced side effects.

• In Vivo Efficacy and Pharmacokinetic Studies: Promising lead compounds identified from in vitro and cell-based assays need to be evaluated in animal models to assess their in vivo efficacy, toxicity, and pharmacokinetic profiles.

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The Rise of a Privileged Scaffold: An In-depth Technical Guide to the Discovery and History of 7-Deazapurine Analogs

Abstract

This technical guide provides a comprehensive exploration of the discovery and history of 7-deazapurine analogs, a class of nucleoside mimics that have carved a significant niche in medicinal chemistry and drug development. From their origins as naturally occurring antibiotics to their current status as rationally designed therapeutic agents, this document traces the scientific journey that has established the 7-deazapurine core as a "privileged scaffold." We will delve into the fundamental chemical modifications that underpin their diverse biological activities, chronicle the key milestones in their development, and provide detailed insights into their synthesis and mechanisms of action. This guide is intended for researchers, scientists, and drug development professionals seeking a deep, technical understanding of this important class of molecules.

Introduction: The Rationale Behind the 7-Deaza Modification

The purine ring is a cornerstone of life, forming the basis of the nucleobases adenine and guanine, which are fundamental components of DNA and RNA. The quest to develop therapeutic agents that can selectively interfere with nucleic acid and protein synthesis has led to the extensive exploration of purine analogs. Among the most successful of these are the 7-deazapurine nucleosides, where the nitrogen atom at the 7-position of the purine ring is replaced by a carbon atom.[1][2]

This seemingly subtle modification has profound effects on the molecule's physicochemical and biological properties:

• Increased Electron Density: The replacement of the N7 atom with a CH group makes the five-membered ring more electron-rich.[1][2]

• Enhanced Stability: The C-N glycosidic bond in 7-deazapurine nucleosides is more stable to acidic hydrolysis and enzymatic cleavage compared to their purine counterparts.

• A Site for Modification: The introduction of a carbon at the 7-position provides a handle for further chemical modifications, allowing for the attachment of various substituents that can modulate biological activity and target specificity.[1][2]

These unique characteristics have made 7-deazapurine analogs a fertile ground for the discovery of potent antiviral and anticancer agents.

A Historical Odyssey: From Natural Products to Rational Design

The story of 7-deazapurine analogs begins with the discovery of naturally occurring nucleoside antibiotics in the mid-20th century. These pioneering discoveries laid the groundwork for decades of synthetic exploration and rational drug design.

The Pioneering Natural Products: Tubercidin, Toyocamycin, and Sangivamycin

The 1950s and 1960s witnessed the isolation of three key 7-deazapurine nucleosides from Streptomyces species, all of which exhibited potent biological activity.[2]

• Tubercidin (7-deazaadenosine): Isolated from Streptomyces tubercidicus, tubercidin is a potent cytotoxic agent.[3] Its mechanism of action involves intracellular phosphorylation to its triphosphate form, which is then incorporated into DNA and RNA, leading to the inhibition of nucleic acid and protein synthesis.[3][4]

• Toyocamycin: Discovered in Streptomyces rimosus, toyocamycin is distinguished by a nitrile group at the C5 position.[5] This modification contributes to its potent anticancer and antiviral activities. Toyocamycin is known to interfere with rRNA processing.[6]

• Sangivamycin: Also isolated from Streptomyces rimosus, sangivamycin features a carboxamide group at the C5 position.[7] It is a potent inhibitor of protein kinase C (PKC) and also disrupts DNA and RNA synthesis.[7][8]

These natural products, while potent, often suffered from a lack of selectivity and significant toxicity, which limited their therapeutic potential. However, their discovery was a watershed moment, demonstrating the therapeutic promise of the 7-deazapurine scaffold.

The Era of Synthetic Analogs: Expanding the Chemical Space

The inherent biological activity of the natural 7-deazapurine nucleosides spurred chemists to synthesize a vast array of analogs in an effort to improve efficacy and reduce toxicity. This led to systematic modifications of both the sugar and the base moieties.

Modifications to the ribose sugar have been a key strategy to enhance the antiviral and anticancer properties of 7-deazapurine nucleosides. Notable modifications include:

• 2'-C-Methyl Substitution: The addition of a methyl group at the 2'-position of the ribose has been particularly successful in the development of anti-HCV agents.[9][10] This modification often enhances the inhibitory activity against viral polymerases.[11]

• 2'-Deoxy-2'-Fluoro Substitution: The introduction of a fluorine atom at the 2'-position can improve metabolic stability and alter the conformational preferences of the nucleoside, often leading to enhanced biological activity.[9]

• Carbocyclic Analogs: Replacing the furanose oxygen with a methylene group to create carbocyclic nucleosides, such as aristeromycin analogs, can increase metabolic stability.[12]

The C7 position of the 7-deazapurine ring has proven to be a particularly fruitful site for modification. Cross-coupling reactions, such as the Suzuki and Sonogashira couplings, have enabled the introduction of a wide variety of aryl, hetaryl, and alkynyl substituents.[13][14]

• 7-Hetaryl-7-deazaadenosines: This class of compounds has shown significant promise as anticancer agents.[13][15] Their mechanism of action often involves intracellular phosphorylation and subsequent incorporation into both RNA and DNA, leading to inhibition of protein synthesis and DNA damage.[15]

Synthetic Strategies: Building the 7-Deazapurine Core and its Analogs

The synthesis of 7-deazapurine nucleosides typically involves two key steps: the construction of the pyrrolo[2,3-d]pyrimidine base and its subsequent coupling to a sugar moiety (glycosylation).

Construction of the 7-Deazapurine Base

Several methods exist for the synthesis of the 7-deazapurine (pyrrolo[2,3-d]pyrimidine) core. A common approach starts from a substituted pyrimidine, which is then elaborated to form the fused pyrrole ring.

Glycosylation Methods: Attaching the Sugar

The stereoselective formation of the N-glycosidic bond is a critical step in the synthesis of nucleoside analogs. Several methods are commonly employed:

• Vorbrüggen Glycosylation: This is one of the most widely used methods for nucleoside synthesis. It involves the reaction of a silylated heterocyclic base with an acylated sugar derivative in the presence of a Lewis acid catalyst, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf).

• Mitsunobu Reaction: This reaction allows for the coupling of a nucleophilic base with an alcohol (the sugar) under mild conditions using triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[16][17][18] This reaction typically proceeds with inversion of configuration at the sugar's anomeric center.

• Nucleobase Anion Glycosylation: This method involves the deprotonation of the nucleobase to form an anion, which then acts as a nucleophile to displace a leaving group on the sugar.

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Spectroscopic and Spectrometric Characterization of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

The 7H-pyrrolo[2,3-d]pyrimidine core is a privileged scaffold in medicinal chemistry, most notably as the central framework for a class of targeted therapeutics known as JAK inhibitors.[1] These agents have shown significant efficacy in the treatment of autoimmune diseases and certain cancers. The title compound, 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, serves as a versatile precursor, with the three chlorine atoms providing regioselective handles for subsequent chemical modifications and the introduction of diverse functionalities. Its molecular formula is C₆H₂Cl₃N₃ and it has a molecular weight of 222.46 g/mol .[2][3]

Accurate and unambiguous characterization of this starting material is a critical first step in any synthetic campaign. This guide provides the expected NMR and MS data to facilitate this crucial quality control and characterization step.

Molecular Structure and Isotopic Considerations

To fully interpret the spectroscopic data, it is essential to first visualize the molecule and consider its isotopic composition.

Figure 1: Chemical structure of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

A key feature for mass spectrometry is the presence of three chlorine atoms. Chlorine has two stable isotopes, ³⁵Cl (75.77% abundance) and ³⁷Cl (24.23% abundance). This will result in a characteristic isotopic pattern in the mass spectrum, which is a powerful diagnostic tool for confirming the presence of chlorine atoms in the molecule.

Mass Spectrometry (MS) Data

Mass spectrometry is a fundamental technique for determining the molecular weight and elemental composition of a compound. For 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, we would expect to observe a distinct molecular ion cluster due to the chlorine isotopes.

Table 1: Predicted Mass Spectrometry Data

Parameter	Predicted Value
Molecular Formula	C₆H₂Cl₃N₃
Molecular Weight	222.46 g/mol
Monoisotopic Mass	220.9314 g/mol
Ionization Mode	Electrospray Ionization (ESI) or Electron Ionization (EI)
Major [M+H]⁺ Cluster	m/z 221.9, 223.9, 225.9, 227.9
Major [M]⁺· Cluster (EI)	m/z 220.9, 222.9, 224.9, 226.9

Interpretation of the Isotopic Pattern

The presence of three chlorine atoms will generate a characteristic M, M+2, M+4, and M+6 pattern. The relative intensities of these peaks can be predicted based on the natural abundance of the chlorine isotopes. The most abundant peak will correspond to the ion containing three ³⁵Cl atoms. The subsequent peaks will correspond to combinations of ³⁵Cl and ³⁷Cl. This distinctive pattern provides strong evidence for the presence of three chlorine atoms.

Fragmentation Pathway

While the exact fragmentation is dependent on the ionization method and energy, a plausible fragmentation pathway for the pyrrolo[2,3-d]pyrimidine core under electron ionization would involve the sequential loss of chlorine radicals and/or HCl, followed by the cleavage of the pyrimidine and pyrrole rings.

Figure 3: Workflow for NMR data acquisition and analysis.

Mass Spectrometry Data Acquisition

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurements.

• ESI-MS Parameters:

  • Infuse the sample solution directly into the ESI source.

  • Acquire data in positive ion mode to observe the [M+H]⁺ ion.

  • Scan Range: m/z 50-500.

• EI-MS Parameters:

  • Introduce the sample via a direct insertion probe or GC inlet.

  • Use a standard electron energy of 70 eV.

  • Scan Range: m/z 40-300.

Conclusion

This technical guide provides a robust, predicted spectroscopic and spectrometric dataset for 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine. By leveraging data from analogous structures and fundamental principles, this guide serves as a valuable resource for researchers in the synthesis and development of novel therapeutics based on the pyrrolo[2,3-d]pyrimidine scaffold. The provided data and interpretations will aid in the rapid and confident identification and characterization of this key synthetic intermediate.

References

• PubChem. 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine. [Link]

• National Institutes of Health. 5-Chloro-N-[2-(1H-imidazol-4-yl)ethyl]-N-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine. [Link]

• PubMed. The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. [Link]

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An In-depth Technical Guide to the Therapeutic Targets of Pyrrolo[2,3-d]pyrimidines

Introduction: The Pyrrolo[2,3-d]pyrimidine Scaffold, a Cornerstone of Modern Drug Discovery

The 7H-pyrrolo[2,3-d]pyrimidine core, a bicyclic heteroaromatic system, represents a privileged scaffold in medicinal chemistry. Its significance stems from its structural architecture as a 7-deaza-isostere of adenine, a fundamental component of adenosine triphosphate (ATP).[1][2][3][4][5][6] This structural mimicry allows pyrrolo[2,3-d]pyrimidine derivatives to function as highly effective ATP-competitive inhibitors, targeting the catalytic sites of a vast array of enzymes, most notably protein kinases. The adaptability of this scaffold has enabled the development of numerous targeted therapeutics, including several drugs approved for clinical use in oncology and immunology, underscoring its profound impact on modern medicine.[7][8]

This guide provides a comprehensive overview of the key therapeutic targets of pyrrolo[2,3-d]pyrimidines, delving into the biological rationale for their inhibition, the molecular mechanisms of action, and the experimental methodologies crucial for their validation and characterization.

Part 1: The Dominant Target Class: Protein Kinases

Protein kinases, enzymes that catalyze the phosphorylation of substrate proteins, are critical regulators of nearly all cellular processes. Their dysregulation is a hallmark of numerous diseases, particularly cancer and inflammatory disorders. The pyrrolo[2,3-d]pyrimidine scaffold has proven exceptionally adept at targeting several key kinase families.

Janus Kinases (JAKs): Modulating the Cytokine Response

Biological Rationale: The Janus kinase family—comprising JAK1, JAK2, JAK3, and TYK2—are non-receptor tyrosine kinases essential for mediating signal transduction from cytokine and growth factor receptors.[9] Upon cytokine binding, JAKs become activated and phosphorylate Signal Transducers and Activators of Transcription (STATs).[10][11] Phosphorylated STATs then dimerize, translocate to the nucleus, and regulate the expression of genes involved in hematopoiesis and immune cell function.[11] Aberrant JAK-STAT signaling is a primary driver of autoimmune diseases such as rheumatoid arthritis and myeloproliferative neoplasms like myelofibrosis.[10][12][13][14][15]

Mechanism of Inhibition: Pyrrolo[2,3-d]pyrimidine-based inhibitors, such as the FDA-approved drugs Tofacitinib (Xeljanz®) and Ruxolitinib (Jakafi®), function as ATP-competitive inhibitors of JAKs.[10][14] By occupying the ATP-binding pocket in the kinase domain, they prevent the phosphorylation and activation of STATs, thereby disrupting the downstream signaling cascade that leads to inflammation and cellular proliferation.[10][11][13][16]

Signaling Pathway: The JAK-STAT Cascade

Caption: The JAK-STAT signaling pathway and its inhibition.

Table 1: Representative Pyrrolo[2,3-d]pyrimidine-Based JAK Inhibitors

Compound	Target(s)	IC50 (nM)	Approved Indications
Tofacitinib	JAK1, JAK3 > JAK2	JAK1: 56, JAK2: 1377, JAK3: 406[11]	Rheumatoid Arthritis, Psoriatic Arthritis, Ulcerative Colitis[10][12][13]
Ruxolitinib	JAK1, JAK2	JAK1: 2.7, JAK2: 4.5[17]	Myelofibrosis, Polycythemia Vera, Graft-versus-Host Disease[14][15]

Epidermal Growth Factor Receptor (EGFR): A Key Oncogenic Driver

Biological Rationale: EGFR is a receptor tyrosine kinase that plays a pivotal role in regulating cell growth, proliferation, and survival.[1][2] Overexpression or activating mutations of the EGFR gene are common in various cancers, most notably non-small cell lung cancer (NSCLC), making it a prime target for anticancer therapy.[7][18]

Mechanism of Inhibition: Pyrrolo[2,3-d]pyrimidine derivatives have been developed as potent inhibitors of the EGFR tyrosine kinase. A significant challenge in EGFR-targeted therapy is the emergence of drug resistance, often through secondary mutations in the kinase domain, such as T790M and C797S. Research has focused on creating next-generation covalent and non-covalent inhibitors based on the pyrrolo[2,3-d]pyrimidine scaffold that can effectively target these mutant forms while sparing the wild-type receptor to minimize toxicity.[7][19]

Signaling Pathway: The EGFR-RAS-MAPK Cascade

Caption: The EGFR signaling pathway and point of inhibition.

Table 2: Potency of a Fourth-Generation Pyrrolo[2,3-d]pyrimidine EGFR Inhibitor

Compound	Target EGFR Mutant	IC50 (nM)	Selectivity vs. WT EGFR
Compound 31r	19del/T790M/C797S	0.53	>188-fold
L858R/T790M/C797S	0.47	>212-fold
Wild-Type (WT)	>100	-
Data sourced from a study on fourth-generation EGFR inhibitors.[19]

Vascular Endothelial Growth Factor Receptor (VEGFR): Targeting Tumor Angiogenesis

Biological Rationale: Angiogenesis, the formation of new blood vessels, is essential for tumor growth, providing tumors with necessary oxygen and nutrients.[2] The process is primarily driven by the vascular endothelial growth factor (VEGF) family and their receptors, with VEGFR-2 being the most critical mediator of angiogenesis.[1][20][21]

Mechanism of Inhibition: Pyrrolo[2,3-d]pyrimidine derivatives have been designed to inhibit the tyrosine kinase activity of VEGFR-2. By blocking this receptor, these compounds prevent the downstream signaling that leads to endothelial cell proliferation, migration, and survival, ultimately starving the tumor of its blood supply.[20]

Signaling Pathway: VEGFR-2 Mediated Angiogenesis

Caption: VEGFR-2 signaling cascade leading to angiogenesis.

Table 3: Representative Pyrrolo[2,3-d]pyrimidine-Based VEGFR-2 Inhibitors

Compound	Linker Moiety	IC50 (nM) vs. VEGFR-2
Compound 12d	Biaryl Urea	11.9
Compound 15c	Biaryl Urea	13.6
Sorafenib (Reference)	-	21.3
Data sourced from a study on novel pyrrolo[2,3-d]pyrimidine-based VEGFR-2 inhibitors.[20]

Other Emerging Kinase Targets

The versatility of the pyrrolo[2,3-d]pyrimidine scaffold extends to other kinase families implicated in cancer and other diseases.

• Cyclin-Dependent Kinases (CDKs): As regulators of the cell cycle, CDKs are a logical target for cancer therapy. Pyrrolo[2,3-d]pyrimidine derivatives have been investigated as inhibitors of CDK4/6 to control cell cycle progression.[8][22][23]

• RET Kinase: Gene fusions and mutations involving the RET (Rearranged during Transfection) proto-oncogene are drivers in specific types of thyroid and lung cancer. Selective RET inhibitors based on this scaffold have been developed.[24][25]

• p21-Activated Kinase 4 (PAK4): Overexpression of PAK4 is linked to multiple cancers, and pyrrolo[2,3-d]pyrimidines have been identified as competitive inhibitors of this kinase.[26]

Part 2: Non-Kinase Targets: Microtubule Dynamics

While kinases are the predominant target, the therapeutic utility of the pyrrolo[2,3-d]pyrimidine scaffold is not exclusively confined to them.

Biological Rationale: Microtubules are dynamic cytoskeletal polymers crucial for maintaining cell structure, intracellular transport, and the formation of the mitotic spindle during cell division. Agents that disrupt microtubule dynamics are among the most successful classes of anticancer drugs.

Mechanism of Action: Certain substituted pyrrolo[2,3-d]pyrimidines have been identified as potent microtubule-targeting agents.[27] These compounds bind to the colchicine-binding site on tubulin, preventing its polymerization into microtubules. This disruption leads to the depolymerization of the microtubular network, G2/M cell cycle arrest, and ultimately, apoptosis.[27][28][29] A key advantage of some of these agents is their ability to circumvent common drug resistance mechanisms, such as the overexpression of P-glycoprotein.[27]

Workflow: Disruption of Microtubule Dynamics

Caption: Mechanism of microtubule disruption by inhibitors.

Part 3: Key Methodologies for Target Validation

Rigorous experimental validation is paramount in drug discovery. The following protocols represent core methodologies for characterizing the activity of pyrrolo[2,3-d]pyrimidine-based inhibitors.

Protocol: In Vitro Kinase Activity Assay (Luminescent)

Principle: This assay quantifies the activity of a purified kinase by measuring the amount of ATP consumed during the phosphorylation reaction. The luminescent signal is inversely proportional to kinase activity, as less ATP remains to be converted into a light signal. The ADP-Glo™ Kinase Assay (Promega) is a common example.

Step-by-Step Methodology:

• Reaction Setup: In a 384-well plate, combine the kinase, its specific substrate peptide, and ATP in a buffered solution.

• Compound Addition: Add serial dilutions of the pyrrolo[2,3-d]pyrimidine test compound to the wells. Include positive (no inhibitor) and negative (no kinase) controls.

• Kinase Reaction: Incubate the plate at room temperature (e.g., for 60 minutes) to allow the phosphorylation reaction to proceed.

• ATP Depletion & ADP Conversion: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Signal Generation: Add Kinase Detection Reagent to convert the generated ADP back into ATP, which is then used by a luciferase to produce a light signal.

• Data Acquisition: Incubate in the dark, then measure luminescence using a plate reader.

• Analysis: Calculate the percent inhibition for each compound concentration relative to controls and fit the data to a dose-response curve to determine the IC50 value.

Workflow: Luminescent Kinase Assay

Caption: Workflow for an in vitro luminescent kinase assay.

Protocol: Cell Viability/Cytotoxicity Assay (MTT)

Principle: This colorimetric assay measures the cytotoxic effect of a compound on cultured cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product. The amount of formazan is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., HT-29 colon cancer cells) in a 96-well plate and allow them to adhere overnight.[30]

• Compound Treatment: Treat the cells with various concentrations of the pyrrolo[2,3-d]pyrimidine compound for a specified period (e.g., 72 hours).[30]

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration compared to untreated control cells and determine the IC50 value.

Workflow: MTT Cell Viability Assay

Caption: Workflow for a colorimetric MTT cell viability assay.

Protocol: Western Blotting for Target Engagement

Principle: Western blotting is used to detect specific proteins in a cell lysate. To confirm target engagement of a kinase inhibitor, this technique is used to measure the phosphorylation level of the target kinase or its direct downstream substrate. A potent inhibitor should decrease the level of the phosphorylated protein without affecting the total amount of that protein.

Step-by-Step Methodology:

• Cell Treatment & Lysis: Treat cultured cells with the inhibitor for a defined time. Harvest and lyse the cells in a buffer containing phosphatase and protease inhibitors to preserve protein phosphorylation.

• Protein Quantification: Determine the total protein concentration in each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins by size by loading equal amounts of protein onto a polyacrylamide gel and applying an electric field.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a protein-rich solution (e.g., BSA or non-fat milk) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-phospho-STAT3). In parallel, a separate blot is run with an antibody for total STAT3 as a loading control.

• Secondary Antibody Incubation: Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP) that recognizes the primary antibody.

• Detection: Add a chemiluminescent substrate that reacts with the enzyme to produce light.

• Imaging: Capture the light signal with a digital imager. The intensity of the band corresponds to the amount of target protein.

Workflow: Western Blotting

Caption: The general workflow for a Western blot experiment.

Conclusion

The pyrrolo[2,3-d]pyrimidine scaffold is a remarkably versatile and powerful platform for the design of targeted therapeutics. Its inherent ability to mimic adenine has led to the successful development of potent inhibitors for a wide range of protein kinases, fundamentally changing the treatment landscape for various cancers and autoimmune diseases. Furthermore, its utility extends to non-kinase targets such as microtubules, showcasing its broad therapeutic potential. The continued exploration of this scaffold, including the development of multi-targeted or dual inhibitors, promises to yield new generations of innovative medicines to address unmet clinical needs.[31]

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Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling with 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

Introduction: The Strategic Importance of the 7-Deazapurine Scaffold

The 7H-pyrrolo[2,3-d]pyrimidine, also known as the 7-deazapurine scaffold, is a cornerstone in modern medicinal chemistry.[1][2] Its structural resemblance to endogenous purines allows molecules incorporating this core to act as effective bioisosteres, leading to the development of potent therapeutics.[2] Derivatives of this scaffold have demonstrated a wide spectrum of biological activities, including roles as anticancer, antiviral, and kinase-inhibiting agents.[1] The strategic functionalization of the 7-deazapurine nucleus is therefore a critical endeavor in drug discovery. Among the array of synthetic methodologies, the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction has emerged as a particularly powerful tool for creating carbon-carbon bonds, enabling the introduction of diverse substituents onto the heterocyclic core.[2][3]

This document provides a detailed experimental protocol for the Suzuki coupling of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, a versatile building block for the synthesis of complex, polysubstituted 7-deazapurine analogs. The presence of multiple chloro-substituents offers opportunities for selective and sequential functionalization, a key strategy in the construction of compound libraries for high-throughput screening.

Understanding the Reactivity of Polychlorinated Pyrrolopyrimidines

The regioselectivity of Suzuki coupling on polychlorinated pyrimidines is a subject of considerable interest. In many cases, the C4 position is the most reactive site for oxidative addition of the palladium catalyst.[4][5] This preference has been attributed to factors such as bond dissociation energies and LUMO coefficients. However, the reactivity can be influenced by steric hindrance from adjacent substituents and the specific reaction conditions employed, including the choice of catalyst, ligand, and base. For 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, the electronic and steric environment around each chlorine atom will dictate the site of initial coupling, with subsequent reactions potentially occurring at the remaining positions under more forcing conditions.

Experimental Protocol: Mono-Arylation of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

This protocol details a general procedure for the selective mono-arylation of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine with a representative arylboronic acid.

Materials and Reagents

• Substrate: 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

• Reagent: Arylboronic acid (e.g., Phenylboronic acid, 1.2 - 1.5 equivalents)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 - 0.1 equivalents) or a more specialized catalyst system like a Pd/N-heterocyclic carbene (NHC) complex for challenging substrates.[6]

• Base: Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 - 3.0 equivalents)

• Solvent: Anhydrous and degassed 1,4-dioxane, toluene, or a mixture with water.

• Inert Gas: Argon or Nitrogen

• Standard laboratory glassware for organic synthesis (Schlenk flask or sealed tube)

• Magnetic stirrer and heating apparatus (oil bath or heating mantle)

• Thin Layer Chromatography (TLC) plates and visualization system

• Silica gel for column chromatography

• Solvents for extraction and chromatography (e.g., ethyl acetate, hexanes, dichloromethane)

Step-by-Step Procedure

• Reaction Setup: In a dry Schlenk flask or sealable reaction tube, combine 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Inert Atmosphere: Seal the flask or tube and subject it to three cycles of evacuation and backfilling with an inert gas (argon or nitrogen) to create an oxygen-free environment.

• Solvent Addition: Add the anhydrous and degassed solvent via syringe. A typical reaction concentration is between 0.1 and 0.5 M.

• Catalyst Addition: Under a positive pressure of the inert gas, add the palladium catalyst.

• Degassing (Recommended): If using a solvent mixture containing water, further degas the reaction mixture by bubbling with the inert gas for 10-15 minutes.

• Reaction Execution: Place the reaction vessel in a preheated oil bath or on a heating block and stir at a temperature typically ranging from 80 to 110 °C.

• Monitoring: Monitor the reaction's progress by TLC until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent like ethyl acetate.

  • Filter the mixture through a pad of celite to remove the palladium catalyst and inorganic salts.

  • Wash the filtrate with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired mono-arylated product.

Experimental Workflow Diagram

Caption: Experimental workflow for the Suzuki coupling of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

Key Reaction Parameters and Considerations

The success and selectivity of the Suzuki coupling on this substrate are highly dependent on the careful optimization of several parameters.

Parameter	Recommended Range/Options	Rationale and Expert Insights
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(dppf), Pd(OAc)₂ with phosphine or NHC ligands[6]	The choice of catalyst and ligand is crucial. For electron-deficient substrates like chlorinated pyrrolopyrimidines, electron-rich and bulky phosphine ligands or N-heterocyclic carbene (NHC) ligands can enhance catalytic activity by promoting the oxidative addition step.[6][7]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	A base is required to activate the boronic acid. The strength and solubility of the base can influence the reaction rate and yield. Cs₂CO₃ is often effective for challenging couplings.
Solvent	1,4-Dioxane, Toluene, DMF, Acetonitrile, or mixtures with Water	The solvent system affects the solubility of the reactants and the stability of the catalytic species. Aprotic polar solvents are commonly used. The addition of water can sometimes accelerate the reaction.
Temperature	80 - 110 °C	Higher temperatures are often necessary to drive the reaction to completion, especially with less reactive chloro-substituents. Microwave irradiation can also be employed to reduce reaction times.[5]
Boronic Acid	Aryl- and heteroarylboronic acids/esters	A slight excess of the boronic acid is typically used to ensure complete consumption of the starting material. The electronic nature of the boronic acid can impact reactivity.

Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.

Sources

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2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine in cell-based assays

An Application Guide for the Utilization of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine in Cell-Based Kinase Inhibitor Screening

Authored by a Senior Application Scientist

Abstract

The 7H-pyrrolo[2,3-d]pyrimidine core is a privileged scaffold in modern medicinal chemistry, serving as the foundation for numerous FDA-approved kinase inhibitors.[1] As a deaza-isostere of adenine, it is exceptionally well-suited for targeting the ATP-binding site of protein kinases, which are critical regulators of cellular signaling and are frequently dysregulated in diseases like cancer and autoimmune disorders.[1][2] 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is a versatile chemical intermediate, providing multiple reactive sites for the synthesis of diverse compound libraries.[3] This guide provides a comprehensive framework and detailed protocols for researchers using this scaffold to discover and characterize novel kinase inhibitors through a tiered, cell-based screening cascade.

The Strategic Role of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine in Drug Discovery

The pursuit of novel kinase inhibitors is a cornerstone of therapeutic development.[4] The 7H-pyrrolo[2,3-d]pyrimidine scaffold has proven to be a highly successful starting point for this endeavor.[3][4] Its derivatives have been developed to target a wide range of kinases, including Janus kinases (JAKs), Src family kinases (SFKs), and Epidermal Growth Factor Receptor (EGFR), leading to treatments for myelofibrosis, rheumatoid arthritis, and non-small cell lung cancer.[3][5][6][7]

2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine serves as an ideal precursor for library synthesis. The differential reactivity of the chlorine atoms at the C2, C4, and C5 positions allows for sequential and site-selective modifications, enabling the rapid generation of structurally diverse molecules.

The logical progression from a newly synthesized library of compounds to a promising lead candidate involves a multi-tiered screening approach. This strategy efficiently filters compounds, starting with broad phenotypic assays and moving towards more specific target engagement and mechanistic studies.

Figure 1: A tiered workflow for screening kinase inhibitors synthesized from a 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold.

Tier 1 Protocol: Primary Phenotypic Screening

The initial goal is to identify which synthesized compounds have a biological effect. A cell viability assay is a robust, high-throughput method to measure the general cytotoxicity of compounds against various cancer cell lines. The MTT assay, which measures the metabolic activity of viable cells, is a well-established and reliable method.

Cell Viability Assessment using MTT Assay

This protocol is based on the principle that mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells and can be quantified spectrophotometrically.[8]

Experimental Protocol: MTT Cell Viability Assay

• Cell Seeding:

  • Culture selected cancer cell lines (see Table 1) to ~80% confluency.

  • Trypsinize, count, and resuspend cells in fresh culture medium.

  • Seed cells into a 96-well flat-bottom plate at the appropriate density (see Table 1) in a volume of 100 µL per well.

  • Include wells with medium only to serve as a background control.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of each test compound in DMSO (e.g., 10 mM).

  • Create a series of dilutions of each compound in culture medium to achieve final concentrations ranging from, for example, 0.01 µM to 100 µM. Ensure the final DMSO concentration does not exceed 0.5% to avoid solvent toxicity.

  • Include a "vehicle control" (medium with the same final DMSO concentration) and a "positive control" (a known cytotoxic drug like Staurosporine or Doxorubicin).

  • Carefully remove the medium from the cells and add 100 µL of the compound dilutions to the respective wells.

  • Incubate for 48 to 72 hours at 37°C, 5% CO₂.

• MTT Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.[8]

  • Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).

  • Incubate the plate for 3-4 hours at 37°C, allowing the formazan crystals to form.[8]

• Solubilization and Measurement:

  • Carefully aspirate the medium without disturbing the formazan crystals.

  • Add 150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[9]

  • Wrap the plate in foil and place it on an orbital shaker for 15 minutes to ensure complete dissolution of the crystals.[8]

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background.[10]

• Data Analysis:

  • Subtract the absorbance of the medium-only blank from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control: (% Viability) = (Abs_treated / Abs_vehicle_control) * 100.

  • Plot the % Viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ (half-maximal inhibitory concentration) value.

Parameter	MCF-7 (Breast)	A549 (Lung)	HCT116 (Colon)	PC-3 (Prostate)
Seeding Density (cells/well)	5,000 - 8,000	4,000 - 7,000	6,000 - 10,000	5,000 - 8,000
Compound Incubation Time	72 hours	72 hours	48 hours	72 hours
MTT Incubation Time	4 hours	4 hours	3 hours	4 hours
Table 1: Recommended starting conditions for MTT assays with common cancer cell lines. Densities should be optimized to ensure cells are in the exponential growth phase at the end of the assay.

Tier 2 Protocol: Target Engagement & Pathway Modulation

Compounds that demonstrate significant cytotoxicity (i.e., "hits" with low IC₅₀ values) must be evaluated for on-target activity. Since the pyrrolo[2,3-d]pyrimidine scaffold is known to inhibit kinases, a logical next step is to determine if the compound inhibits the phosphorylation of a kinase's downstream substrate within the cell. Western blotting is a powerful technique for this purpose.[11]

For example, many cancers exhibit aberrant signaling through pathways driven by Src family kinases (SFKs) or Janus kinases (JAKs).[5][12] SFKs are involved in cell proliferation, migration, and invasion, while the JAK-STAT pathway is crucial for cytokine-mediated signaling that can drive inflammation and cell growth.[5][12]

Figure 2: A generalized kinase signaling pathway. Inhibition can be measured by the reduction of phosphorylated substrate.

Phospho-Protein Analysis by Western Blot

This protocol allows for the semi-quantitative analysis of the phosphorylation state of a specific protein, providing direct evidence of kinase inhibition within the cellular context.

Experimental Protocol: Western Blot for Phospho-STAT3 (as an example for JAK inhibition)

• Cell Culture and Treatment:

  • Seed an appropriate cell line (e.g., HeLa or A549) in 6-well plates and grow to 80-90% confluency.

  • Starve the cells in serum-free medium for 4-6 hours to reduce basal signaling.

  • Pre-treat cells with various concentrations of the hit compound (or vehicle control) for 1-2 hours.[11]

  • Stimulate the cells with a relevant cytokine (e.g., 20 ng/mL Oncostatin M or IL-6) for 15-30 minutes to activate the JAK/STAT pathway.[11]

• Cell Lysis and Protein Quantification:

  • Immediately place plates on ice and aspirate the medium.

  • Wash cells twice with ice-cold PBS.

  • Add 100 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well.[11]

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and sonicate briefly to shear DNA.[13]

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Membrane Transfer:

  • Normalize all samples to the same protein concentration (e.g., 20-30 µg per lane) with lysis buffer and Laemmli sample buffer.[11]

  • Boil the samples at 95-100°C for 5 minutes.[13]

  • Load samples onto an SDS-PAGE gel and perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[13]

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST). (Note: BSA is preferred over milk for phospho-antibodies to avoid background from casein phosphoproteins).

  • Incubate the membrane overnight at 4°C with a primary antibody specific for the phosphorylated target (e.g., anti-phospho-STAT3 (Tyr705)) diluted in 5% BSA/TBST.

  • Wash the membrane three times for 5-10 minutes each with TBST.[11]

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[11]

  • Wash again three times for 10 minutes each with TBST.

• Detection and Analysis:

  • Incubate the membrane with an Enhanced Chemiluminescence (ECL) substrate.

  • Capture the signal using a digital imager or X-ray film.

  • To ensure equal protein loading, the membrane can be stripped and re-probed with an antibody for the total protein (e.g., anti-STAT3) and a loading control (e.g., anti-β-Actin or anti-GAPDH).

  • Quantify band intensities using densitometry software. A dose-dependent decrease in the ratio of phospho-protein to total protein indicates on-target kinase inhibition.

Tier 3 Protocol: Elucidating the Mechanism of Action

A common mechanism by which kinase inhibitors exert their anti-cancer effects is through the induction of apoptosis (programmed cell death).[14] Measuring the activity of effector caspases, such as caspase-3 and caspase-7, provides a direct and quantifiable readout of apoptosis.

Apoptosis Assessment using Caspase-Glo® 3/7 Assay

This luminescent assay provides a proluminescent caspase-3/7 substrate containing the DEVD tetrapeptide sequence.[15] Cleavage by active caspase-3/7 releases aminoluciferin, which is consumed by luciferase to generate a quantifiable "glow-type" luminescent signal proportional to caspase activity.[15]

Experimental Protocol: Caspase-Glo® 3/7 Assay

• Cell Seeding and Treatment:

  • Seed cells in a white-walled, clear-bottom 96-well plate at a density that will ensure they are sub-confluent after treatment.

  • Allow cells to attach overnight.

  • Treat cells with the test compound at several concentrations (e.g., 1x, 5x, and 10x the IC₅₀ value determined in the Tier 1 assay) for a relevant time period (e.g., 24, 48 hours).

  • Include vehicle control and positive control (e.g., Staurosporine) wells.

• Assay Reagent Preparation and Addition:

  • Equilibrate the Caspase-Glo® 3/7 Buffer and Substrate to room temperature.

  • Prepare the Caspase-Glo® 3/7 Reagent by adding the buffer to the lyophilized substrate, according to the manufacturer's instructions.

  • Remove the assay plate from the incubator and allow it to equilibrate to room temperature for ~30 minutes.

  • Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well, directly into the 100 µL of cell culture medium.[15] This single addition lyses the cells and initiates the enzymatic reaction.

• Incubation and Measurement:

  • Mix the contents by placing the plate on an orbital shaker at 300-500 rpm for 30 seconds.

  • Incubate the plate at room temperature for 1 to 3 hours, protected from light.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Calculate the fold-change in caspase activity by dividing the luminescence reading of treated samples by the reading of the vehicle control. A significant, dose-dependent increase in luminescence indicates the induction of apoptosis.

Parameter	Description	Typical Value
Cell Plate	Opaque white walls to reduce crosstalk	96-well format
Treatment Time	Time to allow for apoptotic signaling cascade	18 - 48 hours
Assay Incubation	Time for reagent to lyse cells and generate signal	1 - 3 hours
Positive Control	Known apoptosis inducer	1 µM Staurosporine
Negative Control	Solvent for compounds	0.5% DMSO
Table 2: Key parameters for the Caspase-Glo® 3/7 Assay.

Conclusion and Future Directions

By employing this tiered screening strategy, researchers can efficiently progress from a library of novel compounds derived from 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine to validated hits with a defined mechanism of action. Data from cell viability assays identify active compounds, subsequent phospho-protein analysis confirms on-target kinase inhibition, and apoptosis assays elucidate the functional cellular outcome. This integrated approach provides a solid foundation for lead optimization and further preclinical development, ultimately accelerating the discovery of next-generation kinase inhibitors.

References

• 1. Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sci-hub.box [sci-hub.box]
• 4. Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Current Status of Src Inhibitors in Solid Tumor Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. creative-bioarray.com [creative-bioarray.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Targeting Src family kinases in anti-cancer therapies: turning promise into triumph - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 14. Src Family Kinases as Therapeutic Targets in Advanced Solid Tumors: What We Have Learned So Far [mdpi.com]
• 15. Caspase-Glo® 3/7 Assay Protocol [promega.sg]

Application Notes & Protocols: Strategic Derivatization of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine for Kinase Inhibitor SAR Studies

Authored by: A Senior Application Scientist

Introduction: The 7-Deazapurine Core as a Privileged Scaffold

The 7H-pyrrolo[2,3-d]pyrimidine, also known as 7-deazapurine, represents a cornerstone scaffold in modern medicinal chemistry. Its structure is a bioisostere of adenine, the core nitrogenous base of adenosine triphosphate (ATP), allowing it to act as a competitive inhibitor at the ATP-binding site of numerous protein kinases.[1] This "hinge-binding" motif has led to the successful development of numerous FDA-approved drugs targeting kinases implicated in cancer and inflammatory diseases.[1]

The starting material, 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine, is a particularly powerful and versatile building block for constructing libraries of potential kinase inhibitors.[2] The differential reactivity of the three chlorine atoms at the C2, C4, and C5 positions allows for a controlled, sequential, and regioselective introduction of diverse chemical functionalities. This strategic derivatization is the bedrock of Structure-Activity Relationship (SAR) studies, enabling researchers to systematically probe the chemical space of the kinase ATP-binding pocket to optimize inhibitor potency, selectivity, and drug-like properties.[1][3] This guide provides a detailed framework and validated protocols for the derivatization of this key intermediate.

Strategic Overview: A Roadmap for Sequential Functionalization

The key to unlocking the potential of the 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine core lies in exploiting the hierarchical reactivity of its chloro-substituents. The C4 position is the most electrophilic and highly susceptible to nucleophilic aromatic substitution (SNAr). Following C4 modification, the less reactive C2 and C5 positions can be functionalized, typically via palladium-catalyzed cross-coupling reactions. The N7 position of the pyrrole ring can be addressed at various stages, either for protection or to introduce substituents that modulate physicochemical properties.

Caption: Sequential derivatization strategy for the trichloro-scaffold.

Part 1: Selective C4-Amination Protocols

The C4 position is paramount for establishing critical hydrogen bond interactions with the "hinge" region of the kinase ATP-binding domain. Therefore, its functionalization is typically the first and most crucial step.

Protocol 1.1: Direct Nucleophilic Aromatic Substitution (SNAr)

Causality: The C4 chlorine is the most electron-deficient due to the influence of both adjacent pyrimidine nitrogens, making it highly susceptible to direct displacement by a wide range of nucleophiles, particularly primary and secondary amines. This reaction is often thermally driven and proceeds without the need for a metal catalyst.

Step-by-Step Methodology:

• Reagent Preparation: In a clean, dry round-bottom flask, dissolve 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq.) in a suitable solvent such as n-butanol, isopropanol, or dioxane (approx. 0.1-0.2 M concentration).

• Addition of Nucleophile: Add the desired primary or secondary amine (1.1–1.5 eq.).

• Addition of Base (Optional but Recommended): Add a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (2.0-3.0 eq.) to scavenge the HCl generated during the reaction, preventing protonation of the starting amine and driving the reaction to completion.

• Reaction Conditions: Equip the flask with a reflux condenser and heat the mixture to 80-120 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Typical reaction times are 4-24 hours.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. If a precipitate has formed, it can be collected by filtration. Alternatively, concentrate the solvent under reduced pressure. The resulting residue can be partitioned between ethyl acetate and water or a saturated NaHCO₃ solution. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to yield the C4-aminated product.

Protocol 1.2: Buchwald-Hartwig Amination

Causality: For less nucleophilic amines (e.g., anilines with electron-withdrawing groups) or when milder reaction conditions are required, the Buchwald-Hartwig cross-coupling reaction is the method of choice.[4][5] This palladium-catalyzed reaction forms the C-N bond through a catalytic cycle involving oxidative addition, ligand exchange, and reductive elimination.[6] The choice of a bulky, electron-rich phosphine ligand is critical for stabilizing the palladium catalyst and facilitating the key reductive elimination step.[6]

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Step-by-Step Methodology:

• Inert Atmosphere: Assemble a dry Schlenk flask or reaction vial under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: To the flask, add the C4-chloro starting material (1.0 eq.), the amine (1.1-1.2 eq.), a suitable palladium precatalyst (e.g., Pd₂(dba)₃, 2-5 mol%), and a phosphine ligand (e.g., XPhos, BINAP, 4-10 mol%).[4]

• Base and Solvent: Add a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) (1.4-2.0 eq.). Add a dry, degassed solvent like toluene or dioxane.

• Reaction Conditions: Heat the mixture to 80-110 °C. Monitor the reaction by LC-MS. Reactions are typically complete within 2-18 hours.

• Work-up and Purification: Cool the mixture, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium residues. Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify by flash column chromatography.

Part 2: C2 and C5 Functionalization via Cross-Coupling

With the C4 position selectively functionalized, the C2 and C5 chloro-substituents become targets for diversification, primarily through palladium-catalyzed C-C bond-forming reactions.

Protocol 2.1: Suzuki-Miyaura Cross-Coupling

Causality: The Suzuki reaction is a robust and versatile method for creating C(sp²)-C(sp²) bonds, making it ideal for introducing aryl or heteroaryl moieties at the C2 or C5 positions.[7][8][9] The reaction's tolerance for a wide range of functional groups on the boronic acid partner makes it exceptionally valuable for SAR exploration. Regioselectivity between C2 and C5 can sometimes be achieved by carefully controlling reaction conditions (temperature, catalyst, stoichiometry), though often a mixture of products or di-substituted products are obtained if excess boronic acid is used.[8]

Step-by-Step Methodology:

• Inert Atmosphere: In a microwave vial or Schlenk flask under an inert atmosphere, combine the 2,5-dichloro-4-(R¹-amino) intermediate (1.0 eq.) and the desired aryl/heteroaryl boronic acid or pinacol ester (1.1-2.5 eq., depending on whether mono- or di-substitution is desired).

• Catalyst and Base: Add a palladium catalyst such as Pd(PPh₃)₄ (5-10 mol%) or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (5-10 mol%).[9] Add an aqueous solution of a base, typically 2M Na₂CO₃ or K₂CO₃ (3.0 eq.).

• Solvent System: Add a degassed solvent system, commonly 1,4-dioxane/water (e.g., 4:1 ratio) or dimethoxyethane (DME).[9]

• Reaction Conditions: Seal the vessel and heat the mixture. Conventional heating at 80-100 °C or microwave irradiation (e.g., 100-140 °C for 15-60 minutes) can be employed.[10] Microwave heating often accelerates the reaction significantly.[10]

• Work-up and Purification: After cooling, dilute the reaction mixture with ethyl acetate and water. Separate the layers. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify the crude material via flash chromatography to isolate the desired C2/C5-arylated product(s).

Part 3: N7 Position Modification

The N7-H of the pyrrole ring can be alkylated or protected. Substituents at this position are solvent-exposed in the kinase active site and can be used to improve solubility, metabolic stability, or other pharmacokinetic parameters without directly impacting hinge binding.

Protocol 3.1: N7-Alkylation

Causality: The pyrrole nitrogen is weakly acidic and can be deprotonated by a suitable base. The resulting anion readily undergoes SN2 reaction with an alkyl halide or other electrophile.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve the pyrrolo[2,3-d]pyrimidine substrate (1.0 eq.) in a dry polar aprotic solvent such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) under an inert atmosphere.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add a base such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portion-wise. Allow the mixture to stir for 30-60 minutes at 0 °C or room temperature until hydrogen evolution ceases.

• Addition of Electrophile: Add the desired alkyl halide (e.g., methyl iodide, benzyl bromide) or other electrophile (1.1-1.5 eq.) dropwise at 0 °C.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor for completion by TLC or LC-MS.

• Work-up and Purification: Carefully quench the reaction by the slow addition of water or saturated NH₄Cl solution at 0 °C. Extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. Purify by flash chromatography.

SAR Summary: Correlating Structure with Biological Activity

The systematic application of the protocols above allows for the construction of a compound library to probe the SAR of a given kinase target. The general principles are summarized below.

Position of Derivatization	Chemical Moiety Introduced	Rationale & Typical SAR Impact	Key References
C4	Primary/Secondary Amines (aliphatic, aromatic)	Hinge-Binding Interaction: Forms 1-3 critical hydrogen bonds with the kinase hinge region. The nature of the amine directly modulates potency and is a primary driver of selectivity.	[3][11]
C2	Aryl, Heteroaryl, Small Alkyl Groups	Physicochemical Properties: Modulates solubility, lipophilicity (LogP), and metabolic stability. Can make minor contacts with the ribose-binding pocket.	[3]
C5	Aryl, Heteroaryl, Alkynyl, Acrylamide	Selectivity Pocket & Covalent Targeting: Substituents here explore a deeper, more variable region of the ATP pocket, often termed the "selectivity pocket." Introduction of an electrophilic warhead (e.g., acrylamide) can lead to covalent, irreversible inhibition.	[12]
N7	Alkyl, Protected Groups (e.g., SEM)	Solvent Front / ADME Properties: Substituents project into the solvent-exposed region. This position is ideal for attaching groups to improve solubility, tune pharmacokinetics, or serve as a protecting group during synthesis.	[13]

Conclusion

The 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold is a powerful platform for the discovery of novel kinase inhibitors. A strategic and sequential approach to its derivatization, leveraging the differential reactivity of the C4, C2, and C5 positions, enables the efficient generation of compound libraries for SAR studies. The robust protocols detailed herein—including SNAr, Buchwald-Hartwig amination, and Suzuki-Miyaura cross-coupling—provide researchers with a reliable toolkit to systematically explore chemical space and optimize compounds toward potent, selective, and clinically viable drug candidates.

References

• Traxler, P., et al. (2001). Pyrrolo[2,3-d]pyrimidine and Pyrazolo[3,4-d]pyrimidine Derivatives as Selective Inhibitors of the EGF Receptor Tyrosine Kinase. ResearchGate. Available at: [Link]

• Mosev, E., et al. (2022). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo[2,3-d]pyrimidine Derivatives. MDPI. Available at: [Link]

• Al-Ostath, A., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. PubMed Central. Available at: [Link]

• Wang, Y., et al. (2023). The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation. National Institutes of Health (NIH). Available at: [Link]

• Pan, Z., et al. (2019). Discovery of 7H-pyrrolo[2,3-d]pyrimidine Derivatives as Selective Covalent Irreversible Inhibitors of interleukin-2-inducible T-cell Kinase (Itk). PubMed. Available at: [Link]

• Metwally, K., & Abo-Dya, N. (2024). Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Samara Journal of Science. Available at: [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Google Patents. (n.d.). Synthesis of 2,4-dichloro-7-hydroxy-pyrrolo(2,3)pyrimidine. Google Patents.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Sci-Hub. (n.d.). The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. Sci-Hub. Available at: [Link]

• RSC Publishing. (n.d.). Cascade imination, Buchwald–Hartwig cross coupling and cycloaddition reaction: synthesis of pyrido[2,3-d]pyrimidines. RSC Publishing. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

• Patsnap Eureka. (n.d.). Preparation method of 2, 4-dichloro-7H-pyrrolo [2, 3-D] pyrimidine. Patsnap Eureka. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. ResearchGate. Available at: [Link]

• YouTube. (2024). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. YouTube. Available at: [Link]

• ResearchGate. (2020). Synthesis of new pyrrolo[2,3-d]pyrimidine derivatives as antibacterial and antifungal agents. ResearchGate. Available at: [Link]

• ResearchGate. (2012). ChemInform Abstract: Functionalization of Pyrrolo[2,3-d]pyrimidine by Palladium-Catalyzed Cross-Coupling Reactions. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Synthesis and Lung Cancer Cell Line Study of Pyrrolo[2,3-d]pyrimidine Analogs. ResearchGate. Available at: [Link]

• Semantic Scholar. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Semantic Scholar. Available at: [Link]

• MDPI. (2016). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. MDPI. Available at: [Link]

• PubMed. (2022). Synthesis and biological evaluation of 7H-pyrrolo [2,3-d] pyrimidine derivatives as potential p21-activated kinase 4 (PAK4) inhibitors. PubMed. Available at: [Link]

• RSC Publishing. (n.d.). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Publishing. Available at: [Link]

• ResearchGate. (n.d.). Advances in the Synthesis of 7-Deazapurine - Pyrrolo[2,3-d]pyrimidine 2-Deoxyribonucleosides Including D- and L-Enantiomers, Fluoro Derivatives and 2,3-Dideoxyribonucleosides. ResearchGate. Available at: [Link]

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The Strategic Application of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine in the Development of Novel Kinase Inhibitors for Cancer Research

Introduction: The Privileged Scaffold in Kinase Inhibitor Design

In the landscape of modern oncology, the quest for targeted therapeutics has led to the identification of protein kinases as pivotal targets. The dysregulation of kinase activity is a hallmark of many cancers, driving aberrant cell proliferation, survival, and metastasis. The pyrrolo[2,3-d]pyrimidine scaffold, a deaza-isostere of adenine, has emerged as a "privileged structure" in medicinal chemistry. Its ability to mimic the purine core of ATP allows it to effectively compete for the ATP-binding site of a wide array of kinases, making it a foundational element in the design of potent and selective inhibitors.[1]

Within this important class of heterocycles, 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine stands out as a highly versatile and reactive intermediate. The three chlorine atoms at positions 2, 4, and 5 offer distinct opportunities for sequential and regioselective functionalization. This allows for the systematic exploration of chemical space and the fine-tuning of structure-activity relationships (SAR) to achieve desired potency and selectivity against specific kinase targets. This application note will provide a comprehensive guide to the strategic use of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine in cancer research, with a focus on its application in the synthesis of inhibitors targeting key oncogenic kinases, alongside detailed experimental protocols.

The Versatility of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine in Synthesizing Kinase Inhibitors

The strategic placement of three chlorine atoms on the pyrrolo[2,3-d]pyrimidine core makes this intermediate a powerful tool for medicinal chemists. The chlorine at the 4-position is the most susceptible to nucleophilic aromatic substitution, followed by the chlorine at the 2-position. The chlorine at the 5-position is the least reactive to nucleophilic attack but can be readily functionalized using cross-coupling reactions. This differential reactivity allows for a stepwise and controlled elaboration of the scaffold to generate a diverse library of compounds.

A prime example of the therapeutic potential of the broader pyrrolo[2,3-d]pyrimidine class is in the development of Janus kinase (JAK) inhibitors, such as Tofacitinib and Ruxolitinib, which are crucial in treating various inflammatory diseases and myeloproliferative neoplasms.[2][3][4] While these drugs are typically synthesized from the related 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine, the synthetic principles are directly applicable.

More specifically, the 2,4,5-trichloro- intermediate is an ideal starting point for developing inhibitors of kinases such as Colony-Stimulating Factor 1 Receptor (CSF-1R), a key driver of tumor-associated macrophages (TAMs) which play a critical role in tumor progression and metastasis.[5][6] The FDA-approved CSF-1R inhibitor, Pexidartinib (PLX3397), while based on a pyrrolo[2,3-b]pyridine core, has inspired the design of potent pyrrolo[2,3-d]pyrimidine-based analogs.[7][8][9][10]

Representative Kinase Inhibitors Derived from Pyrrolo[2,3-d]pyrimidine Scaffolds

To illustrate the broad applicability of this scaffold, the following table summarizes key kinase inhibitors that share the pyrrolo[2,3-d]pyrimidine core or have inspired its use in inhibitor design.

Compound/Class	Primary Kinase Target(s)	Therapeutic Indication(s)	Key Structural Features
Pexidartinib (PLX3397) Analogs	CSF-1R, c-Kit, FLT3	Tenosynovial Giant Cell Tumor, other cancers	Substituted pyrrolo[2,3-d]pyrimidine core designed to mimic the binding of Pexidartinib.[9][11][12]
JAK Inhibitors (e.g., Tofacitinib)	JAK1, JAK2, JAK3	Rheumatoid Arthritis, Psoriasis, Ulcerative Colitis	Pyrrolo[2,3-d]pyrimidine core with substitutions at the 4-position.[2]
EGFR Inhibitors	EGFR	Non-Small Cell Lung Cancer	Pyrrolo[2,3-d]pyrimidine scaffold with various substitutions to target wild-type or mutant EGFR.[13][14]
Multi-Kinase Inhibitors	EGFR, Her2, VEGFR2, CDK2	Various Cancers	Halogenated pyrrolo[2,3-d]pyrimidine derivatives designed for broad-spectrum kinase inhibition.[15][16]

Targeting Oncogenic Signaling Pathways

The kinase inhibitors synthesized from 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine exert their anti-cancer effects by modulating key signaling pathways that are often hijacked by cancer cells. Two of the most prominent pathways are the JAK-STAT and EGFR signaling cascades.

The JAK-STAT Signaling Pathway

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is a crucial signaling cascade for a wide range of cytokines and growth factors, playing a fundamental role in immunity, cell proliferation, differentiation, and apoptosis.[14] In many cancers, this pathway is constitutively active, leading to uncontrolled cell growth and survival.[13][17][18]

Caption: The JAK-STAT signaling pathway and the point of intervention for pyrrolo[2,3-d]pyrimidine-based inhibitors.

The EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon activation by its ligands (e.g., EGF), triggers multiple downstream signaling cascades, including the RAS-RAF-MAPK and PI3K-AKT pathways.[19][20][21] These pathways are central to regulating cell proliferation, survival, and migration. Overexpression or activating mutations of EGFR are common in various cancers, such as non-small cell lung cancer and glioblastoma, making it a prime therapeutic target.[22][23]

Caption: The EGFR signaling pathway and the inhibitory action of pyrrolo[2,3-d]pyrimidine-based compounds.

Experimental Protocols

The following protocols provide a representative workflow for the synthesis and evaluation of a pyrrolo[2,3-d]pyrimidine-based kinase inhibitor, inspired by the structure of CSF-1R inhibitors.

Protocol 1: Synthesis of a Representative Pyrrolo[2,3-d]pyrimidine-based CSF-1R Inhibitor

This protocol outlines a potential synthetic route starting from 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine. The N-7 position is first protected to prevent side reactions.

Caption: A representative synthetic workflow for a pyrrolo[2,3-d]pyrimidine-based kinase inhibitor.

Step 1: N-7 Protection

• To a solution of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at 0 °C for 30 minutes.

• Add [2-(chloromethoxy)ethyl]trimethylsilane (SEM-Cl, 1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the N-7 protected intermediate.

Step 2: Suzuki Coupling at C-5

• To a solution of the N-7 protected trichloro-intermediate (1.0 eq) in a suitable solvent system (e.g., 1,4-dioxane/water), add the desired arylboronic acid (1.5 eq), a base (e.g., K₂CO₃, 3.0 eq), and a palladium catalyst (e.g., Pd(PPh₃)₄, 0.1 eq).

• Degas the mixture and heat to reflux under an inert atmosphere for 8-12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to yield the 5-aryl substituted intermediate.

Step 3: Nucleophilic Aromatic Substitution at C-4

• Dissolve the 5-aryl substituted intermediate (1.0 eq) in a suitable solvent such as n-butanol or 2-propanol.

• Add the desired amine (1.5-2.0 eq) and a base (e.g., diisopropylethylamine, 2.0 eq).

• Heat the reaction mixture to reflux for 12-24 hours.

• Monitor the progress of the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture and concentrate under reduced pressure.

• Purify the residue by column chromatography to obtain the 4-amino-5-aryl-2-chloro intermediate.

Step 4: Buchwald-Hartwig Amination at C-2

• In a reaction vessel, combine the 4-amino-5-aryl-2-chloro intermediate (1.0 eq), the second desired amine (1.5 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 0.1 eq), a suitable ligand (e.g., Xantphos, 0.2 eq), and a base (e.g., Cs₂CO₃, 2.0 eq).

• Add anhydrous 1,4-dioxane and degas the mixture.

• Heat the reaction to 100-110 °C for 16-24 hours under an inert atmosphere.

• Monitor the reaction by LC-MS.

• After completion, cool the mixture, filter through a pad of celite, and concentrate the filtrate.

• Purify the crude product by column chromatography to yield the fully substituted, protected final compound.

Step 5: Deprotection

• Dissolve the protected compound in a suitable solvent (e.g., dichloromethane).

• Add trifluoroacetic acid (TFA, 10-20 eq) and stir at room temperature for 2-4 hours.

• Monitor the deprotection by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of NaHCO₃ and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final compound by column chromatography or recrystallization.

Protocol 2: In Vitro Kinase Inhibition Assay

This protocol describes a general method to assess the inhibitory activity of the synthesized compound against a target kinase (e.g., CSF-1R).

• Prepare a stock solution of the synthesized inhibitor in 100% DMSO.

• Serially dilute the inhibitor stock solution to create a range of concentrations.

• In a 96-well plate, add the kinase buffer, the recombinant human kinase enzyme, and the serially diluted inhibitor.

• Incubate for 10-15 minutes at room temperature.

• Initiate the kinase reaction by adding the ATP and substrate solution.

• Allow the reaction to proceed for a specified time (e.g., 60 minutes) at 30 °C.

• Terminate the reaction by adding a stop solution.

• Quantify the kinase activity using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

• Calculate the percentage of inhibition for each inhibitor concentration relative to a no-inhibitor control.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Protocol 3: Cell Proliferation Assay (MTT Assay)

This protocol is used to evaluate the cytotoxic effect of the synthesized inhibitor on cancer cell lines.

• Seed cancer cells (e.g., a cell line overexpressing the target kinase) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of the synthesized inhibitor in cell culture medium.

• Remove the old medium from the cells and add the medium containing the various concentrations of the inhibitor. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubate the cells for 72 hours at 37 °C in a humidified atmosphere with 5% CO₂.

• After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for an additional 4 hours.

• Remove the medium and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC₅₀ value, the concentration of the inhibitor that causes 50% inhibition of cell proliferation.

Conclusion and Future Perspectives

2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is a cornerstone intermediate for the synthesis of a new generation of targeted cancer therapeutics. Its inherent reactivity and positional selectivity provide a robust platform for the development of potent and selective kinase inhibitors. The protocols outlined in this application note offer a foundational framework for researchers to synthesize and evaluate novel anti-cancer agents based on this privileged scaffold. As our understanding of the kinome and its role in cancer deepens, the strategic application of versatile building blocks like 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine will undoubtedly continue to fuel the discovery of innovative and life-saving therapies.

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• Oda, K., Matsuoka, Y., Funahashi, A., & Kitano, H. (2005). A comprehensive pathway map of epidermal growth factor receptor signaling. Molecular Systems Biology, 1, 2005.0010.

• ClinPGx. (n.d.). EGFR Inhibitor Pathway, Pharmacodynamics. Retrieved from [Link]

• ResearchGate. (n.d.). EGFR signaling pathway in breast cancers. Retrieved from [Link]

• ResearchGate. (n.d.). The JAK-STAT pathway in cancer. Retrieved from [Link]

• Gangjee, A., et al. (2010). Design, synthesis and biological evaluation of substituted pyrrolo[2,3-d]pyrimidines as multiple receptor tyrosine kinase inhibitors and antiangiogenic agents. Journal of Medicinal Chemistry, 53(4), 1563-1577.

• PubChem. (n.d.). Pexidartinib. Retrieved from [Link]

• Hou, D., et al. (2019). Novel 5-Substituted Pyrrolo[2,3-d]pyrimidines as Dual Inhibitors of Glycinamide Ribonucleotide Formyltransferase and 5-Aminoimidazole-4-carboxamide Ribonucleotide Formyltransferase and as Potential Antitumor Agents. Journal of Medicinal Chemistry, 62(5), 2535-2554.
• Sravanthi, V. V., et al. (2020). Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation. Bioorganic & Medicinal Chemistry, 28(15), 115573.

• ResearchGate. (n.d.). Chemical structure of pexidartinib (Turalio). Retrieved from [Link]

• Owen, K. L., Brockwell, N. K., & Parker, B. S. (2018). JAK-STAT of all trades: linking inflammation with cancer development, tumor progression and therapy resistance. Cancers, 10(1), 1.

• Wikipedia. (n.d.). JAK-STAT signaling pathway. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules, 28(18), 6688.

• BPS Bioscience. (n.d.). Mechanisms of JAK-STAT Signaling Pathways in Cancer. Retrieved from [Link]

• Ihle, T. A., et al. (2023). Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. Journal of Medicinal Chemistry, 66(11), 7239-7253.
• Google Patents. (n.d.). Pyrrolo[2,3-d]pyrimidine compounds.
• Urbanavičiūtė, G., et al. (2023).
• Bjørnstad, F., et al. (2024). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Pharmaceuticals, 18(6), 814.
• Radi, M., et al. (2017). Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors. Current Medicinal Chemistry, 24(17), 1796-1823.
• Bjørnstad, F., et al. (2024). Design and Synthesis of Pyridine-Based Pyrrolo[2,3- d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Pharmaceuticals (Basel, Switzerland), 18(6), 814.
• Al-Ostoot, F. H., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules (Basel, Switzerland), 28(18), 6688.

• PubChem. (n.d.). Pyrrolo[2,3-d]pyrimidine compounds - Patent US-7265221-B2. Retrieved from [Link]

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• ACS Publications. (2023). Synthesis and Development of Highly Selective Pyrrolo[2,3‑d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. Retrieved from [Link]

• Bjørnstad, F., et al. (2024). Pyrrolopyrimidine based CSF1R inhibitors: Attempted departure from Flatland. European Journal of Medicinal Chemistry, 265, 116053.

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protocol for N-alkylation of the pyrrolo[2,3-d]pyrimidine core

Application Notes and Protocols

Title: Strategic N-Alkylation of the Pyrrolo[2,3-d]pyrimidine Core: Protocols and Mechanistic Insights

Abstract: The pyrrolo[2,3-d]pyrimidine scaffold, often referred to as 7-deazapurine, is a privileged heterocyclic motif in medicinal chemistry, forming the core structure of numerous clinically significant therapeutic agents, including the JAK inhibitor Tofacitinib. The functionalization of the pyrrole nitrogen (N7 or N9) is a critical strategy for modulating the pharmacological properties, such as potency, selectivity, and pharmacokinetics, of these molecules. This application note provides a comprehensive guide for researchers, detailing robust protocols for the N-alkylation of the pyrrolo[2,3-d]pyrimidine core. We delve into the mechanistic principles governing regioselectivity, offer step-by-step experimental procedures, and present data-driven insights for reaction optimization and troubleshooting.

Introduction: The Significance of the Pyrrolo[2,3-d]pyrimidine Scaffold

The pyrrolo[2,3-d]pyrimidine core is a bioisostere of purine and has proven to be a highly versatile scaffold for the development of kinase inhibitors, antivirals, and anti-cancer agents. The ability to selectively introduce substituents on the pyrrole nitrogen atom is paramount for fine-tuning drug-target interactions. The N-H bond of the pyrrole ring presents two potential sites for alkylation: the N7 and N9 positions. The precise placement of an alkyl group can drastically alter the molecule's three-dimensional shape and hydrogen bonding capabilities, directly impacting its biological activity. However, controlling the regioselectivity of this alkylation can be a significant synthetic challenge, often resulting in mixtures of N7 and N9 isomers. This guide elucidates the factors that control this selectivity and provides reliable methods to achieve desired outcomes.

Mechanistic Considerations and Regioselectivity

The N-alkylation of pyrrolo[2,3-d]pyrimidines typically proceeds via an SN2 mechanism. The reaction is initiated by the deprotonation of the pyrrole N-H by a suitable base to form a resonance-stabilized ambident anion. This anion possesses two nucleophilic centers, N7 and N9. The subsequent reaction with an electrophile (the alkylating agent) can occur at either nitrogen.

The regiochemical outcome (N7 vs. N9 substitution) is a delicate interplay of several factors:

• Steric Hindrance: The N9 position is generally less sterically hindered than the N7 position, which is flanked by the pyrimidine ring. Consequently, N9 alkylation is often the kinetically favored pathway, especially with bulky alkylating agents.

• Electronic Effects: The distribution of negative charge in the intermediate anion influences the reaction. The N9 position is often more nucleophilic, further favoring substitution at this site.

• Reaction Conditions: The choice of base, solvent, and counter-ion can significantly influence the N7/N9 ratio.

  • Base/Solvent System: Strong bases like sodium hydride (NaH) in polar aprotic solvents such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) are commonly used to generate the anion. These conditions often lead to a predominance of the N9-alkylated product. Weaker bases, like potassium carbonate (K2CO3), may require higher temperatures and can sometimes provide different selectivity profiles.

  • Protecting Groups: The presence of protecting groups, particularly at the C4 position (e.g., a chloro or amino group), can influence the electron density and steric environment, thereby altering the regioselectivity. For instance, a bulky protecting group at C4 can sterically shield the N9 position, potentially favoring N7 alkylation.

Diagram: Factors Influencing N-Alkylation Regioselectivity

Caption: Key factors governing the regioselectivity of N-alkylation.

Recommended Protocol: N9-Alkylation of 4-Chloropyrrolo[2,3-d]pyrimidine

This protocol describes a general and reliable method for the selective N9-alkylation of a common starting material, 4-chloropyrrolo[2,3-d]pyrimidine, using sodium hydride as the base.

Materials and Reagents:

• 4-Chloropyrrolo[2,3-d]pyrimidine

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Alkylating agent (e.g., benzyl bromide, ethyl iodide)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Step-by-Step Methodology:

• Preparation:

  • To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N2 or Argon), add 4-chloropyrrolo[2,3-d]pyrimidine (1.0 eq).

  • Dissolve the starting material in anhydrous DMF (approximately 0.1-0.2 M concentration).

  • Cool the solution to 0 °C using an ice-water bath.

• Deprotonation:

  • Carefully add sodium hydride (1.2 eq, 60% dispersion) portion-wise to the stirred solution at 0 °C. Caution: NaH reacts violently with water and is flammable. Handle with appropriate care.

  • Allow the suspension to stir at 0 °C for 30-60 minutes. The evolution of hydrogen gas should be observed, and the solution may become clearer as the sodium salt of the heterocycle forms.

• Alkylation:

  • Slowly add the alkylating agent (1.1 eq) dropwise to the reaction mixture at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-12 hours).

• Workup and Extraction:

  • Once the reaction is complete, cool the mixture back to 0 °C.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH4Cl solution to neutralize any unreacted NaH.

  • Dilute the mixture with water and transfer it to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers, wash with water, and then with brine.

  • Dry the combined organic phase over anhydrous MgSO4 or Na2SO4.

• Purification and Characterization:

  • Filter off the drying agent and concentrate the organic solvent under reduced pressure.

  • Purify the resulting crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the N9-alkylated product.

  • Characterize the final product by 1H NMR, 13C NMR, and mass spectrometry to confirm its structure and purity. The N9 isomer can typically be distinguished from the N7 isomer by 1H-13C HMBC and NOE NMR experiments.

Optimization and Data Summary

The choice of reaction parameters is critical for achieving high yield and selectivity. The following table summarizes typical conditions and their impact.

Parameter	Condition	Typical Outcome & Rationale
Base	NaH (strong, non-nucleophilic)	Generally provides high yields and good N9 selectivity due to rapid and complete deprotonation.
K2CO3, Cs2CO3 (weaker bases)	Often requires higher temperatures (e.g., 50-80 °C). Can be useful for sensitive substrates but may lead to lower selectivity. Cesium carbonate can sometimes enhance rates due to the "cesium effect".
Solvent	DMF, THF (polar aprotic)	Excellent for solubilizing the anionic intermediate and promoting SN2 reactions. Anhydrous conditions are critical.
Acetonitrile (ACN)	Another suitable polar aprotic solvent, sometimes used as an alternative to DMF.
Temperature	0 °C to Room Temp	Standard conditions for NaH-mediated alkylations. Lower temperatures control exotherms and can improve selectivity.
Elevated Temps (50-100 °C)	Necessary for less reactive alkylating agents or weaker bases. May decrease regioselectivity.
Alkylating Agent	Alkyl halides (R-I, R-Br, R-Cl)	Reactivity order: I > Br > Cl. Primary and benzylic halides are most effective.
Alkyl tosylates/mesylates	Good leaving groups, suitable alternatives to halides.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	Inactive NaH (due to moisture exposure).Poor quality solvent.Unreactive alkylating agent.	Use fresh NaH from a new container.Ensure solvent is truly anhydrous.Switch to a more reactive alkylating agent (e.g., from R-Cl to R-I) or increase the reaction temperature.
Poor Regioselectivity (Mixture of N7/N9)	Reaction conditions not optimal.Steric or electronic properties of the substrate.	Try different bases (e.g., K2CO3) or solvents.Lower the reaction temperature.Consider a protecting group strategy to block one of the nitrogen atoms.
Decomposition of Starting Material	Reaction temperature too high.Base is too harsh for the substrate.	Run the reaction at a lower temperature for a longer period.Use a milder base like K2CO3 or DBU.

Conclusion

The N-alkylation of the pyrrolo[2,3-d]pyrimidine core is a fundamental transformation in the synthesis of many important pharmaceutical compounds. A thorough understanding of the reaction mechanism and the factors controlling regioselectivity is essential for success. The protocol detailed herein, utilizing sodium hydride in DMF, provides a reliable and high-yielding method for achieving N9-selectivity. By carefully selecting the base, solvent, and temperature, researchers can effectively navigate the synthetic challenges and efficiently generate novel analogues for drug discovery programs.

References

• Title: The medicinal chemistry of pyrrolo[2,3-d]pyrimidines: a current overview. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Pyrrolo[2,3-d]pyrimidines as Kinase Inhibitors. Source: Molecules URL: [Link]

• Title: A scalable synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. Source: Tetrahedron Letters URL: [Link]

• Title: Regioselective N-Alkylation of 4-Aryl-7H-pyrrolo[2,3-d]pyrimidines. Source: The Journal of Organic Chemistry URL: [Link]

• Title: Synthesis of 2,4-disubstituted pyrrolo[2,3-d]pyrimidines from 4,6-dichloropyrimidine-5-carbaldehyde. Source: Beilstein Journal of Organic Chemistry URL: [Link]

The Versatile Scaffold: 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine in Modern Drug Discovery

Introduction: In the landscape of medicinal chemistry, the pyrrolo[2,3-d]pyrimidine core has emerged as a "privileged scaffold," a structural motif that demonstrates the ability to bind to a multitude of biological targets with high affinity.[1][2] This is largely attributed to its nature as a deaza-isostere of adenine, a fundamental component of ATP, enabling it to competitively inhibit a vast array of enzymes that utilize ATP, most notably protein kinases.[3] The strategic placement of chlorine atoms on this scaffold, as seen in 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine, provides medicinal chemists with a powerful tool for crafting highly potent and selective therapeutic agents. The three chlorine atoms offer distinct reactivity profiles, allowing for sequential and site-selective functionalization to explore a wide chemical space and optimize pharmacological properties. This document serves as a detailed guide for researchers, scientists, and drug development professionals on the application of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine in drug design, complete with synthetic and biological evaluation protocols.

The Chemical Canvas: Synthesis and Derivatization

The utility of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine as a scaffold is underpinned by its synthetic accessibility and the differential reactivity of its three chlorine atoms. The chlorine at the C4 position is the most susceptible to nucleophilic aromatic substitution, followed by the C2 chlorine, while the C5 chlorine is the least reactive. This hierarchy of reactivity allows for a controlled and stepwise introduction of various substituents.

Protocol 1: Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

While a direct, one-pot synthesis of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine is not extensively documented, a plausible and commonly employed strategy involves the chlorination of a suitable pyrrolo[2,3-d]pyrimidine precursor. A representative, multi-step synthesis, adapted from procedures for similar chlorinated analogs, is outlined below.[4][5]

Step 1: Synthesis of 7H-pyrrolo[2,3-d]pyrimidin-2,4-diol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 6-aminouracil (1 equivalent) in a suitable solvent such as water or a mixture of water and an organic co-solvent.

• Addition of Reagents: Add sodium bicarbonate (2 equivalents) to the solution. Slowly add chloroacetaldehyde (1.1 equivalents) dropwise at room temperature.

• Reaction: Heat the mixture to 50-60°C and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature and acidify with a dilute acid (e.g., 1M HCl) to a pH of 4-5 to precipitate the product.

• Isolation: Filter the precipitate, wash with cold water, and dry under vacuum to yield 7H-pyrrolo[2,3-d]pyrimidin-2,4-diol.

Step 2: Dichlorination to 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine

• Reaction Setup: In a fume hood, suspend the 7H-pyrrolo[2,3-d]pyrimidin-2,4-diol (1 equivalent) in phosphorus oxychloride (POCl₃, 5-10 equivalents).

• Catalyst Addition: Add a catalytic amount of N,N-diisopropylethylamine (DIPEA) or another suitable base.

• Reaction: Heat the mixture to reflux (around 110°C) and maintain for 4-6 hours, or until TLC indicates the consumption of the starting material.

• Work-up: Carefully quench the reaction by slowly pouring the mixture onto crushed ice. Neutralize the solution with a saturated sodium bicarbonate solution.

• Extraction and Isolation: Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine.

Step 3: Chlorination at the C5 Position

• Reaction Setup: Dissolve the 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine (1 equivalent) in a suitable chlorinated solvent like dichloromethane (DCM) or chloroform.

• Chlorinating Agent: Add N-chlorosuccinimide (NCS) (1.1 equivalents) to the solution.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC.

• Work-up and Purification: Wash the reaction mixture with a saturated solution of sodium thiosulfate and then with brine. Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the crude product by column chromatography on silica gel to afford 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine.

Derivatization Strategies: Building Molecular Complexity

The true power of the 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold lies in its capacity for selective functionalization. The distinct reactivity of the three chloro-substituents allows for a programmed introduction of diverse chemical moieties.

• Nucleophilic Aromatic Substitution (SNAr): The C4 position is highly susceptible to displacement by a wide range of nucleophiles, including amines, alcohols, and thiols. This reaction is typically the first step in a diversification strategy.

• Palladium-Catalyzed Cross-Coupling Reactions:

  • Suzuki-Miyaura Coupling: This reaction is invaluable for creating carbon-carbon bonds by coupling the chloro-scaffold with boronic acids or esters. This is a powerful method for introducing aryl or heteroaryl groups.

  • Buchwald-Hartwig Amination: This palladium-catalyzed reaction facilitates the formation of carbon-nitrogen bonds, allowing for the introduction of a diverse array of primary and secondary amines.

The following diagram illustrates a general workflow for the derivatization of the 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold.

Caption: General derivatization workflow for 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine.

Biological Applications: Targeting Key Signaling Pathways

The 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold has been instrumental in the development of inhibitors targeting various protein kinases implicated in cancer and inflammatory diseases. The ability to mimic the purine core of ATP allows these compounds to act as competitive inhibitors in the ATP-binding pocket of kinases.

Targeting the Epidermal Growth Factor Receptor (EGFR) Signaling Pathway

The EGFR signaling pathway is a critical regulator of cell proliferation, survival, and differentiation.[6] Its aberrant activation is a hallmark of many cancers.[7] Inhibitors based on the pyrrolo[2,3-d]pyrimidine scaffold have shown significant promise in targeting EGFR.

The diagram below illustrates the key components of the EGFR signaling pathway and the point of intervention for pyrrolo[2,3-d]pyrimidine-based inhibitors.

Caption: Simplified EGFR signaling pathway and the inhibitory action of pyrrolo[2,3-d]pyrimidine derivatives.

Modulating the JAK/STAT Signaling Pathway

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is a primary signaling cascade for a wide array of cytokines and growth factors, playing a pivotal role in immunity and inflammation.[8][9] Dysregulation of the JAK/STAT pathway is associated with autoimmune diseases and myeloproliferative neoplasms. Several approved drugs and clinical candidates for these conditions are based on the pyrrolo[2,3-d]pyrimidine scaffold.

The following diagram outlines the JAK/STAT signaling cascade and the therapeutic intervention point for inhibitors derived from the 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold.

Caption: The JAK/STAT signaling pathway and its inhibition by pyrrolo[2,3-d]pyrimidine-based drugs.

Quantitative Data: A Snapshot of Potency

The following table summarizes the in vitro activity of representative pyrrolo[2,3-d]pyrimidine derivatives against various kinase targets. This data highlights the potential for developing highly potent inhibitors based on this scaffold.

Compound ID	Target Kinase	IC₅₀ (nM)	Cell Line	Cell-based IC₅₀ (µM)	Reference
Compound 5n	PAK4	2.7	MV4-11	0.0078	[10]
Compound 5o	PAK4	20.2	MV4-11	0.0383	[10]
Compound 5k	EGFR	40	HepG2	29	[3]
Compound 5k	Her2	85	HepG2	29	[3]
Compound 5k	VEGFR2	150	HepG2	29	[3]
Compound 5k	CDK2	204	HepG2	29	[3]
Compound 8g	DDR2	-	HT-29	4.01	[11]
Compound 8f	DDR2	-	HT-29	4.55	[11]

Experimental Protocols: Evaluating Biological Activity

A crucial step in the drug discovery process is the robust evaluation of the biological activity of newly synthesized compounds. Below are detailed protocols for two fundamental assays used to characterize inhibitors derived from the 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold.

Protocol 2: In Vitro Kinase Inhibition Assay

This protocol describes a general method for determining the half-maximal inhibitory concentration (IC₅₀) of a test compound against a specific protein kinase.[12][13]

Materials:

• Purified recombinant kinase

• Kinase-specific substrate (peptide or protein)

• Adenosine triphosphate (ATP)

• Kinase assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Test compound (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, with 10-point, 3-fold serial dilutions.

• Kinase Reaction Setup:

  • In a 384-well plate, add 1 µL of the serially diluted test compound or DMSO (for control wells).

  • Add 2 µL of the kinase solution (pre-diluted in kinase assay buffer to the desired concentration).

  • Incubate for 15 minutes at room temperature to allow for compound-kinase interaction.

• Initiation of Kinase Reaction:

  • Add 2 µL of a solution containing the kinase substrate and ATP (at a concentration close to the Km for the specific kinase) in kinase assay buffer.

  • Incubate the plate at room temperature for 1 hour.

• Detection of Kinase Activity:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence signal using a plate reader.

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 3: Cell Viability (MTT) Assay

This colorimetric assay is widely used to assess the cytotoxic or cytostatic effects of a compound on cultured cancer cells.[14][15]

Materials:

• Cancer cell line of interest (e.g., A549, MCF-7)

• Complete cell culture medium

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in complete cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include wells with medium and DMSO as a vehicle control.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition:

  • Add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing the viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization of Formazan:

  • Carefully remove the medium from the wells.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration and determine the IC₅₀ value.

Conclusion

The 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold represents a highly versatile and powerful platform in modern drug discovery. Its synthetic tractability, coupled with the ability to selectively functionalize the three chloro-positions, provides a rich opportunity for the generation of diverse chemical libraries. The inherent ability of the pyrrolo[2,3-d]pyrimidine core to mimic adenine makes it an exceptional starting point for the design of potent and selective kinase inhibitors targeting critical signaling pathways in cancer and inflammatory diseases. The protocols and information provided herein offer a comprehensive guide for researchers to harness the full potential of this privileged scaffold in their drug development endeavors.

References

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• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. Available at: [Link]

• Simplified schematic diagram of the JAK/STAT pathway in Drosophila. The basic... - ResearchGate. Available at: [Link]

• A comprehensive pathway map of epidermal growth factor receptor signaling - PMC. Available at: [Link]

• Simplified schematic diagram of the EGFR signaling pathway depicting... - ResearchGate. Available at: [Link]

• The JAK/STAT Pathway - PMC - PubMed Central. Available at: [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation - CLYTE Technologies. Available at: [Link]

• EGF/EGFR Signaling Pathway - Creative Diagnostics. Available at: [Link]

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• EGFR Inhibitor Pathway, Pharmacodynamics - ClinPGx. Available at: [Link]

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• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives - MDPI. Available at: [Link]

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• Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 2,4-dichloro-7H - ResearchGate. Available at: [Link]

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• Synthesis of 2,4-dichloro-7-hydroxy-pyrrolo(2,3)pyrimidine - Google Patents.

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• Synthesis and biological evaluation of 7H-pyrrolo [2,3-d] pyrimidine derivatives as potential p21-activated kinase 4 (PAK4) inhibitors - PubMed. Available at: [Link]

• (PDF) Pyrrolo[2,3- d ]pyrimidine (7-deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides - ResearchGate. Available at: [Link]

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Application Notes and Protocols for the Synthesis and Antiviral Screening of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine Analogs

Introduction: The Therapeutic Potential of the Pyrrolo[2,3-d]pyrimidine Scaffold

The pyrrolo[2,3-d]pyrimidine scaffold, also known as 7-deazapurine, is a privileged heterocyclic system in medicinal chemistry due to its structural similarity to the purine nucleobases found in DNA and RNA. This structural mimicry allows compounds based on this scaffold to interact with a wide range of biological targets, leading to diverse pharmacological activities.[1] Derivatives of 7-deazapurine have demonstrated significant potential as anticancer, anti-inflammatory, antimicrobial, and, most notably, antiviral agents.[2][3][4] The urgent need for novel antiviral therapeutics, underscored by the emergence of drug-resistant viral strains and novel viral pathogens, has intensified the focus on this versatile scaffold.[2][4]

Halogenated pyrrolo[2,3-d]pyrimidines, in particular, serve as highly versatile intermediates for the synthesis of a diverse library of analogs for antiviral screening. The presence of multiple chlorine atoms on the pyrimidine ring, as in the case of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine, offers distinct sites for regioselective nucleophilic substitution. This allows for the systematic introduction of various functional groups at positions C2, C4, and C5, enabling a thorough exploration of the structure-activity relationship (SAR) to identify potent and selective antiviral compounds. This application note provides a detailed guide to the synthesis of a library of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine analogs and outlines robust protocols for their subsequent antiviral screening.

Synthetic Strategy: A Platform for Diversity

The core of our synthetic approach is the sequential and regioselective displacement of the chlorine atoms of the starting material, 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine. The reactivity of the chloro substituents on the pyrimidine ring generally follows the order C4 > C2 > C5, allowing for a controlled, stepwise introduction of different nucleophiles. This differential reactivity is key to building a diverse library of analogs from a single, readily available starting material.

Our general synthetic workflow is depicted below. By carefully selecting the reaction conditions (e.g., temperature, solvent, and base), we can favor substitution at the C4 position, followed by substitution at the C2 position, and finally, if desired, at the C5 position.

Sources

• 1. OPTIMIZATION OF HCV CELL CULTURE SYSTEM FOR EVALUATION OF ANTIVIRAL DRUGS AGAINST HCV GENOTYPES 2a AND 4a - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Recent advances in the antimicrobial application of the pyrrolo[2,3-d]pyrimidine scaffold: innovative synthetic strategies, structural diversification, and bioactivity evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Functionalization of the Pyrrolopyrimidine C5 Position: A Guide for Medicinal Chemists

<Application Notes & Protocols >

Introduction: The Significance of the C5 Position

The pyrrolo[2,3-d]pyrimidine scaffold, also known as 7-deazapurine, is a privileged heterocyclic system in drug discovery, forming the core of numerous kinase inhibitors and other therapeutic agents.[1][2] Its structure, featuring two hydrogen bond acceptors and a donor, provides a versatile framework for molecular design. The ability to introduce a diverse range of substituents at specific positions is critical for modulating potency, selectivity, and pharmacokinetic properties. Among the available positions for modification (C2, C4, C5, C6, and N7), the C5 position on the pyrrole ring offers a key vector for interacting with the solvent front or targeting deeper pockets of ATP-binding sites in kinases.[3] This guide provides researchers, scientists, and drug development professionals with a detailed overview and actionable protocols for the two primary strategies for C5 functionalization: a classical two-step halogenation/cross-coupling sequence and a more modern, direct C-H functionalization approach.

Strategic Overview: Choosing the Right Path

The choice between a two-step or a direct functionalization strategy depends on several factors, including the availability of starting materials, desired functional group tolerance, and overall synthetic efficiency.

• Strategy 1: Halogenation and Subsequent Cross-Coupling: This is a robust and well-established pathway. It involves the initial, regioselective installation of a halogen (typically bromine or iodine) at the C5 position, which then serves as a versatile handle for a wide array of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck). This method is highly reliable and predictable.

• Strategy 2: Direct C-H Functionalization: This approach represents a more atom-economical and step-efficient strategy. By leveraging transition-metal catalysis (often with palladium or rhodium), a C-H bond at the C5 position is directly converted into a new C-C or C-heteroatom bond, bypassing the need for pre-functionalization.[4][5] While elegant, these methods can sometimes require more complex catalyst systems and careful optimization to ensure regioselectivity.

Method 1: The Classic Approach - Halogenation and Cross-Coupling

This two-step sequence is the workhorse for C5 functionalization, offering reliability and broad applicability. The initial halogenation provides a stable, versatile intermediate for subsequent diversification.

Principle & Rationale

The pyrrole moiety of the pyrrolo[2,3-d]pyrimidine is electron-rich, making it susceptible to electrophilic substitution. Reagents like N-Bromosuccinimide (NBS) are effective for introducing a bromine atom selectively at the C5 position.[6][7] This C5-bromo derivative is an ideal substrate for a multitude of palladium-catalyzed cross-coupling reactions, which enable the formation of C-C and C-N bonds with high efficiency.[8][9]

Workflow for Halogenation and Cross-Coupling

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• 6. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 7. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
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• 9. FUNCTIONALIZATION OF PYRROLO[2,3-<i>d</i>]PYRIMIDINE BY PALLADIUM-CATALYZED CROSS-COUPLING REACTIONS | Chemistry of Heterocyclic Compounds [hgs.osi.lv]

Application Notes and Protocols for High-Throughput Screening Assays Involving 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine Derivatives

Introduction: The Privileged Scaffold of 7-Deazapurine in Kinase Inhibitor Discovery

The 7H-pyrrolo[2,3-d]pyrimidine core, a deaza-isostere of adenine, represents a "privileged scaffold" in medicinal chemistry. Its structural resemblance to the purine core of ATP allows it to effectively compete for the ATP-binding site of numerous protein kinases, which are critical regulators of cellular signaling and prominent targets in drug discovery.[1][2][3] The versatility of this scaffold has led to the development of approved drugs for inflammatory diseases and cancers.[2]

The starting material, 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, is a highly versatile chemical intermediate. The differential reactivity of the chlorine atoms at the C2, C4, and C5 positions allows for sequential and regioselective substitution, enabling the creation of diverse chemical libraries. This strategic derivatization is fundamental to exploring the structure-activity relationships (SAR) required to identify potent and selective kinase inhibitors.[4] This document provides a comprehensive guide for researchers on leveraging this scaffold in high-throughput screening (HTS) campaigns to discover novel kinase inhibitors, with a focus on p21-activated kinase 4 (PAK4), a validated oncogenic target.[5][6]

Strategic Synthesis of a 7H-pyrrolo[2,3-d]pyrimidine Focused Library

The foundation of a successful HTS campaign is a well-designed compound library. Starting with 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, a diversity-oriented synthesis approach can be employed. The C4 position is typically the most reactive site for nucleophilic aromatic substitution, followed by the C2 position. The C5 chloro-substituent is the least reactive and often substituted last, for instance, via Suzuki-Miyaura coupling reactions. This differential reactivity allows for a modular approach to library synthesis.

A typical workflow would involve:

• Protection of the N7 position: To prevent interference in subsequent reactions, the pyrrole nitrogen is often protected, for example, with a pivaloyloxymethyl (POM) group.[4]

• Substitution at C4: Reaction with a diverse set of amines or phenols introduces the first point of diversity.

• Substitution at C2: The second point of diversity can be introduced by reacting with another set of nucleophiles.

• Substitution at C5: Further diversity can be achieved through cross-coupling reactions.

• Deprotection: Removal of the protecting group from N7 yields the final compounds.

This systematic approach allows for the generation of a large and diverse library of compounds from a single, readily available starting material.

High-Throughput Screening Workflow for PAK4 Inhibitors

A robust HTS workflow is essential for identifying promising lead compounds from a large library. A tiered approach, starting with a primary biochemical screen followed by secondary assays, is recommended to efficiently identify and validate true hits.

Figure 1: A tiered high-throughput screening workflow for identifying PAK4 inhibitors.

Part 1: Primary High-Throughput Screening

Principle of the TR-FRET Kinase Assay

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust and sensitive method for HTS. This assay measures the phosphorylation of a substrate peptide by the kinase of interest. A europium (Eu)-labeled anti-phospho-substrate antibody serves as the donor fluorophore, and a ULight™-labeled substrate peptide acts as the acceptor. When the peptide is phosphorylated by the kinase, the antibody binds to it, bringing the donor and acceptor into close proximity. Excitation of the donor results in energy transfer to the acceptor, which then emits light at a specific wavelength. Inhibition of the kinase prevents substrate phosphorylation, leading to a decrease in the TR-FRET signal.

Protocol: TR-FRET Assay for PAK4 Inhibition

Materials:

• PAK4 enzyme (active)

• ULight™-labeled substrate peptide

• Europium-labeled anti-phospho-substrate antibody

• ATP

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Test compounds (dissolved in DMSO)

• 384-well low-volume white plates

• TR-FRET compatible plate reader

Methodology:

• Compound Plating:

  • Prepare serial dilutions of the test compounds in DMSO.

  • Using an acoustic liquid handler, dispense 50 nL of each compound solution into the wells of a 384-well plate.

  • For controls, dispense 50 nL of DMSO (0% inhibition) and 50 nL of a known PAK4 inhibitor (100% inhibition).

• Enzyme and Substrate Preparation:

  • Prepare a 2X enzyme solution by diluting the PAK4 enzyme to the desired concentration (e.g., 2 nM) in the assay buffer.

  • Prepare a 2X substrate/ATP solution by mixing the ULight™-labeled substrate peptide (e.g., 100 nM) and ATP (at Km concentration) in the assay buffer.

• Assay Reaction:

  • Add 5 µL of the 2X enzyme solution to each well of the compound plate.

  • Incubate for 15 minutes at room temperature to allow the compounds to bind to the enzyme.

  • Add 5 µL of the 2X substrate/ATP solution to initiate the kinase reaction.

  • Incubate for 60 minutes at room temperature. The final volume is 10 µL.

• Detection:

  • Prepare a 2X detection mix containing the Europium-labeled antibody in the detection buffer.

  • Add 10 µL of the 2X detection mix to each well to stop the kinase reaction.

  • Incubate for 60 minutes at room temperature to allow the antibody to bind to the phosphorylated substrate.

  • Read the plate on a TR-FRET plate reader, measuring emission at two wavelengths (e.g., 620 nm for the donor and 665 nm for the acceptor).

Data Analysis:

• Calculate the TR-FRET ratio: (Emission at 665 nm / Emission at 620 nm) * 10,000.

• Normalize the data to percent inhibition: % Inhibition = 100 * (1 - (Ratio_Sample - Ratio_High_Control) / (Ratio_Low_Control - Ratio_High_Control)) where Ratio_Low_Control is the average of the 0% inhibition wells (DMSO) and Ratio_High_Control is the average of the 100% inhibition wells.

• For dose-response curves, plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Parameter	Concentration (Final)
PAK4 Enzyme	1 nM
ULight™-Peptide	50 nM
ATP	10 µM (at Km)
Test Compound	10 µM (single point)
DMSO	0.5%

Table 1: Recommended final concentrations for the primary TR-FRET assay.

Part 2: Secondary Cell-Based Assays

Compounds that show significant activity in the primary biochemical assay (e.g., IC₅₀ < 1 µM) should be advanced to cell-based assays to confirm their activity in a more physiologically relevant context.

Principle of the MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. The amount of formazan produced is directly proportional to the number of living cells.

Protocol: Anti-proliferative Assay in MV4-11 Cells

The MV4-11 cell line (acute myeloid leukemia) is known to be sensitive to PAK4 inhibition.[6]

Materials:

• MV4-11 cells

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Test compounds (dissolved in DMSO)

• 96-well clear-bottom cell culture plates

Methodology:

• Cell Seeding:

  • Harvest MV4-11 cells in the exponential growth phase.

  • Seed the cells into 96-well plates at a density of 5,000 cells/well in 100 µL of culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Compound Treatment:

  • Prepare serial dilutions of the confirmed hits in the culture medium.

  • Add 100 µL of the diluted compound solutions to the respective wells. The final volume should be 200 µL.

  • Include wells with cells treated with DMSO as a negative control.

  • Incubate for 72 hours at 37°C and 5% CO₂.

• MTT Assay:

  • Add 20 µL of the MTT reagent to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Shake the plate gently for 15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability: % Viability = 100 * (Abs_Sample / Abs_Control)

  • Plot the percent viability against the logarithm of the compound concentration and fit the data to determine the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation).

Figure 2: Timeline for the MTT cell viability assay.

Conclusion and Future Directions

The 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold is a valuable starting point for the discovery of novel kinase inhibitors. The protocols outlined in this application note provide a robust framework for a high-throughput screening campaign, from library synthesis to hit validation. By employing a primary biochemical screen followed by a relevant cell-based assay, researchers can efficiently identify potent and cell-active compounds. Subsequent studies on the lead candidates should include broader kinase selectivity profiling to assess off-target effects, as well as ADME (Absorption, Distribution, Metabolism, and Excretion) profiling to evaluate their drug-like properties.[7] Molecular docking and co-crystallization studies can further elucidate the binding mode of these inhibitors, guiding future rounds of structure-based drug design.[5][8]

References

• The Chemistry of Innovation: Pyrrolo[2,3-d]pyrimidine Deriv

• Pan, Z., et al. (2019). Discovery of 7H-pyrrolo[2,3-d]pyrimidine Derivatives as Selective Covalent Irreversible Inhibitors of interleukin-2-inducible T-cell Kinase (Itk). European Journal of Medicinal Chemistry. (URL: [Link])

• Nagashima, S., et al. (2009). Novel 7H-pyrrolo[2,3-d]pyrimidine derivatives as potent and orally active STAT6 inhibitors. Bioorganic & Medicinal Chemistry. (URL: [Link])

• Ghorab, M. M., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Pharmaceuticals (Basel). (URL: [Link])

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. MDPI. (URL: [Link])

• Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. National Institutes of Health. (URL: [Link])

• 7H‐Pyrrolo[2,3‐d]pyrimidine‐4‐amines as Potential Inhibitors of Plasmodium falciparum Calcium‐Dependent Protein Kinases. National Institutes of Health. (URL: [Link])

• Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. PubMed Central. (URL: [Link])

• The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation. National Institutes of Health. (URL: [Link])

• Schenone, S., et al. (2017). Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors. Current Medicinal Chemistry. (URL: [Link])

• 2,4,5-Trichloro-7H-pyrrolo2,3-dpyrimid. Amsbio. (URL: [Link])

• Wang, J., et al. (2022). Synthesis and biological evaluation of 7H-pyrrolo [2,3-d] pyrimidine derivatives as potential p21-activated kinase 4 (PAK4) inhibitors. Bioorganic & Medicinal Chemistry. (URL: [Link])

• Discovery of New Pyrrolo[2,3- d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. PubMed. (URL: [Link])

• Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. MDPI. (URL: [Link])

• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. Sci-Hub. (URL: [Link])

• Molecular Dynamics and Biological Evaluation of 2-chloro-7-cyclopentyl- 7H-pyrrolo[2,3-d]pyrimidine Derivatives Against Breast Cancer. PubMed. (URL: [Link])

• Synthesis and evaluation of novel 7 H-pyrrolo-[2,3- d]pyrimidine derivatives as potential anticancer agents. PubMed. (URL: [Link])

• (PDF) Pyrrolo[2,3- d ]pyrimidine (7-deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides. ResearchGate. (URL: [Link])

• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. PubMed. (URL: [Link])

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• 6. Synthesis and biological evaluation of 7H-pyrrolo [2,3-d] pyrimidine derivatives as potential p21-activated kinase 4 (PAK4) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach [mdpi.com]
• 8. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

Welcome to the technical support center for the synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine. This guide is designed for researchers, medicinal chemists, and process development professionals who are utilizing this critical building block in their synthetic endeavors. The pyrrolo[2,3-d]pyrimidine core is a privileged scaffold in drug discovery, particularly for the development of kinase inhibitors.[1] This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you navigate the common challenges associated with this multi-step synthesis and improve your overall yield and purity.

Synthetic Strategy Overview

The most common and reliable pathway to 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine involves a two-step chlorination sequence starting from the commercially available 7H-pyrrolo[2,3-d]pyrimidine-2,4-diol. The first step installs chlorine atoms at the C2 and C4 positions, followed by a selective chlorination at the C5 position of the pyrrole ring.

Caption: General synthetic workflow for 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

Troubleshooting Guide

This section addresses specific problems that can arise during the synthesis. Each answer provides a mechanistic explanation and actionable solutions.

Question 1: My yield for the conversion of 7H-pyrrolo[2,3-d]pyrimidine-2,4-diol to the 2,4-dichloro intermediate is consistently low (<60%). What are the likely causes and how can I improve it?

Answer: Low yield in this step is a common issue, often stemming from the harsh reaction conditions required for the double chlorination. The primary culprits are incomplete reaction, substrate degradation, and difficult workup.

• Causality: The reaction of the diol with phosphorus oxychloride (POCl₃) is highly exothermic and generates significant amounts of HCl gas. Without proper control, this can lead to the formation of intractable tars and decomposition of the electron-rich pyrrole ring. The low solubility of the starting diol can also lead to a heterogeneous mixture and incomplete conversion.

• Solutions:

  • Temperature and Reagent Control: Instead of running the reaction at high reflux, maintain a consistent temperature between 70-80°C. The addition of a high-boiling, inert solvent like toluene can help moderate the temperature.[2] Crucially, add the N,N-Diisopropylethylamine (DIPEA) dropwise over a prolonged period (e.g., 2-3 hours). This controls the exotherm and neutralizes the generated HCl in situ, preventing acid-catalyzed side reactions.[2]

  • Use of a Co-solvent: While some procedures use POCl₃ as both reagent and solvent, this can be overly aggressive. Using a co-solvent like toluene improves thermal control and can help with the solubility of intermediates.[3][4]

  • Workup Procedure: Quenching the reaction mixture by pouring it onto ice water must be done slowly and carefully. A rapid quench can cause localized heating and product degradation. After quenching, ensure the pH is carefully adjusted to be slightly basic (pH 8-9) before extraction to ensure the product is in its free base form for optimal partitioning into the organic layer.

Question 2: The chlorination at the C5 position using N-Chlorosuccinimide (NCS) is sluggish and often incomplete. How can I drive this reaction to completion?

Answer: The C5 position on the 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine core is less reactive than the pyrrole ring in an un-substituted system due to the electron-withdrawing effects of the two chlorine atoms and the pyrimidine ring. Achieving full conversion requires careful optimization of the reaction conditions.

• Causality: This is an electrophilic aromatic substitution on a moderately deactivated ring. The reaction rate is highly dependent on the solvent, temperature, and the electrophilicity of the chlorine source. Incomplete conversion often means the conditions are not sufficiently forcing.

• Solutions:

  • Solvent Choice: The choice of solvent is critical. Aprotic polar solvents like N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) are commonly used.[5][6] DMF can facilitate the reaction by solvating the ionic intermediates, but it can be difficult to remove. DCM is often a good starting point.

  • Increase Stoichiometry of NCS: While a slight excess (1.1 to 1.2 equivalents) of NCS is standard, you can incrementally increase this to 1.5 equivalents if you are seeing large amounts of unreacted starting material. Monitor the reaction by TLC or LCMS to track the disappearance of the starting material.

  • Temperature Adjustment: Many procedures are run at room temperature.[6] If the reaction is sluggish, gently warming the mixture to 40-50°C can significantly increase the reaction rate without causing significant decomposition.

  • Purity of Starting Material: Ensure your 2,4-dichloro intermediate is free of residual base (like DIPEA) from the previous step. Basic impurities can consume the electrophilic chlorine source.

Question 3: My final product is contaminated with succinimide from the C5-chlorination step, and it's difficult to remove. What is the best purification strategy?

Answer: Succinimide is the primary byproduct of the NCS reaction and its relatively high polarity and water solubility can be exploited for its removal.

• Causality: Succinimide is highly soluble in water, whereas the trichlorinated product is highly nonpolar. Purification issues arise if the workup procedure is not optimized to leverage this difference.

• Solutions:

  • Aqueous Wash: The most effective method is a thorough aqueous workup. After the reaction is complete, quench with a solution of sodium thiosulfate (Na₂S₂O₃) to destroy any excess NCS.[5] Then, wash the organic layer multiple times with water, followed by a brine wash. A slightly basic wash (e.g., with saturated sodium bicarbonate solution) can also help by ensuring the succinimide is in its deprotonated, more water-soluble form.

  • Slurry/Recrystallization: If aqueous washes are insufficient, you can often purify the crude product by slurring it in a solvent where the product is sparingly soluble but succinimide is more soluble, such as water or a mixed solvent system like isopropanol/water. Alternatively, recrystallization from a solvent like heptane or toluene can yield highly pure material.

  • Avoid Column Chromatography where Possible: For larger scales, column chromatography should be a last resort. The methods above are more amenable to scale-up, a key consideration for industrial applications.[7]

Frequently Asked Questions (FAQs)

Question 1: What are the critical safety precautions when working with phosphorus oxychloride (POCl₃)?

Answer: Phosphorus oxychloride is a highly corrosive and toxic substance that reacts violently with water. All manipulations must be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, splash goggles, and heavy-duty chemical-resistant gloves. Ensure no water is present in the reaction setup. A bubbler or a drying tube should be used to protect the reaction from atmospheric moisture. Have a quenching plan and appropriate neutralizing agents (like sodium bicarbonate) readily available.

Question 2: Is it necessary to protect the N7-H proton of the pyrrole ring before performing the C5-chlorination?

Answer: While direct C5-chlorination on the N-unprotected substrate is feasible, N7-protection (e.g., with a tosyl group) is a common strategy in medicinal chemistry.[8]

• Advantages of Protection: The protecting group can improve the solubility of the pyrrolo[2,3-d]pyrimidine core in organic solvents, leading to more homogeneous reaction conditions. It can also prevent potential side reactions at the N7 position.

• Disadvantages: It adds two steps to the synthesis (protection and deprotection), which lowers the overall yield and increases costs.

• Recommendation: For the direct synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, protection is generally not required and adds unnecessary complexity. However, if you are performing subsequent reactions where a free N-H is problematic (e.g., certain coupling reactions), then a protection strategy would be warranted.

Question 3: How can I monitor the progress of these reactions effectively?

Answer: Thin-Layer Chromatography (TLC) is the most common and rapid method. Use a solvent system like 30-50% Ethyl Acetate in Hexanes. The product spots can be visualized under a UV lamp (254 nm). The starting diol will likely remain at the baseline, while the di- and tri-chlorinated products will have higher Rf values. For more precise monitoring, especially to distinguish between the dichloro and trichloro species which may have close Rf values, Liquid Chromatography-Mass Spectrometry (LC-MS) is the ideal technique.

Caption: Decision workflow for troubleshooting low yield in the C5-chlorination step.

Key Experimental Protocols

Protocol 1: Synthesis of 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine [2]

• Setup: To a three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, add 7H-pyrrolo[2,3-d]pyrimidine-2,4-diol (1.0 eq) and toluene (2 mL per gram of starting material).

• Reagent Addition: Slowly add phosphorus oxychloride (POCl₃, 3.0 eq) to the slurry under stirring.

• Heating: Heat the reaction mixture to 70°C.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 eq) dropwise via the dropping funnel over 2.5 hours, maintaining the internal temperature at 70-75°C.

• Reaction Monitoring: Stir the mixture at 70°C for an additional 4-6 hours, or until TLC/LCMS analysis shows complete consumption of the starting material.

• Workup: Cool the reaction to room temperature. Slowly and carefully pour the mixture into a beaker containing crushed ice and water. Stir for 30 minutes.

• Extraction: Adjust the pH of the aqueous slurry to 8-9 with a 2M NaOH solution. Extract the product with ethyl acetate (3 x volume of aqueous layer).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude product, which can be used directly in the next step.

Protocol 2: Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

• Setup: Dissolve 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq) in Dichloromethane (DCM, 10 mL per gram) in a round-bottom flask at 0°C (ice bath).

• Reagent Addition: Add N-Chlorosuccinimide (NCS, 1.1 eq) portion-wise over 15 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature overnight.

• Reaction Monitoring: Monitor the reaction by TLC (e.g., 30% EtOAc/Hexanes) for the disappearance of the starting material.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Stir for 10 minutes.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer with saturated aqueous sodium bicarbonate, followed by water, and finally brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting solid can be further purified by slurring in hot heptane or recrystallization to yield the final product.

Data Summary Table

Step	Reagent	Equivalents	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
1. Dichlorination	POCl₃	3.0	Toluene	70-75	6-8	75-85%
DIPEA	2.0
2. C5-Chlorination	NCS	1.1 - 1.2	DCM or DMF	20-25	12-16	80-90%

References

• MySkinRecipes. (n.d.). 2,4-Dichloro-5-Iodo-7-Methyl-7H-Pyrrolo[2,3-D]Pyrimidine. MySkinRecipes. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis of 2,4-dichloro-7-hydroxy-pyrrolo(2,3)pyrimidine.

• MDPI. (2022). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dichloro-5-iodo-7H-pyrrolo(2,3-d)pyrimidine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Chloro-1H-pyrrolo[2,3-d]pyrimidine. Retrieved from [Link]

• ResearchGate. (n.d.). An improved synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. Retrieved from [Link]

• PubMed Central. (2022). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 2,4-dichloro-7H. Retrieved from [Link]

• Google Patents. (n.d.). Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine.
• Google Patents. (n.d.). Preparation method of 4-chloropyrrolo[2,3-d]pyrimidine.

• SciELO. (n.d.). One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Advances in the Synthesis of 7-Deazapurine - Pyrrolo[2,3-d]pyrimidine 2-Deoxyribonucleosides Including D- and L-Enantiomers, Fluoro Derivatives and 2,3-Dideoxyribonucleosides. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of pyrrolo[3,2-d]pyrimidine-2,4(3H)-diones by domino C–N coupling/hydroamination reactions. Retrieved from [Link]

• Taylor & Francis Online. (2017). Concise synthesis of pyrrolo[2,3-d]pyrimidine derivatives via the Cu-catalyzed coupling reaction. Retrieved from [Link]

• Semantic Scholar. (n.d.). An improved synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. Retrieved from [Link]

• ResearchGate. (n.d.). A concise synthesis of pyrrolo[2,3-d]pyrimidine through I2/DMSO promoted cascade annulation. Retrieved from [Link]

• PubMed. (2021). The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. Retrieved from [Link]

• Patsnap Eureka. (n.d.). Preparation method of 2, 4-dichloro-7H-pyrrolo [2, 3-D] pyrimidine. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Retrieved from [Link]

• PubChem. (n.d.). 2,4-dichloro-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine. Retrieved from [Link]

• National Institutes of Health. (n.d.). Discovery of pyrano[2,3-d]pyrimidine-2,4-dione derivatives as novel PARP-1 inhibitors: design, synthesis and antitumor activity. Retrieved from [Link]

• PubMed. (n.d.). Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors. Retrieved from [Link]

• Justia Patents. (2019). novel method of manufacturing 4-chloro-7h-pyrrolo[2,3-d]pyrimidine. Retrieved from [Link]

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• 1. Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2,4-DICHLORO-7H-PYRROLO2,3-DPYRIMIDINE | 90213-66-4 [chemicalbook.com]
• 3. US10738058B2 - Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine - Google Patents [patents.google.com]
• 4. patents.justia.com [patents.justia.com]
• 5. 4-Chloro-5-iodo-7H-pyrrol[2,3-d]pyrimidine | 123148-78-7 [chemicalbook.com]
• 6. Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives [mdpi.com]
• 7. CN102977104A - Synthesis of 2,4-dichloro-7-hydroxy-pyrrolo(2,3)pyrimidine - Google Patents [patents.google.com]
• 8. 4-Chloro-7-tosyl-7H-pyrrolo 2,3-d pyrimidine AldrichCPR 479633-63-1 [sigmaaldrich.com]

solubility issues of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine in organic solvents

Technical Support Center: Solubility of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

Last Updated: December 31, 2025

Introduction

Welcome to the technical support guide for 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine (CAS 1053228-28-6). This molecule belongs to the 7-deazapurine class of heterocyclic compounds, a scaffold of significant interest in medicinal chemistry and drug discovery.[1][2] Researchers working with this and similar highly functionalized heterocyclic compounds frequently encounter significant solubility challenges. It is important to note that specific, quantitative solubility data (e.g., mg/mL) for this particular trichlorinated analog is not extensively documented in public literature.

This guide is designed to provide researchers, scientists, and drug development professionals with a framework for understanding and systematically overcoming these solubility issues. We will address the underlying chemical principles, provide answers to frequently asked questions, and offer a detailed, practical workflow for determining optimal solubilization conditions for your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine so poorly soluble?

Answer: The poor solubility of this compound stems from a combination of its molecular structure and solid-state properties:

• High Crystallinity and Molecular Weight: The planar, rigid, fused-ring system of the pyrrolo[2,3-d]pyrimidine core allows for efficient packing into a stable crystal lattice. The addition of three heavy chlorine atoms increases the molecular weight (222.46 g/mol ) and strengthens intermolecular forces.[3] Overcoming this crystal lattice energy requires a significant input of energy from the solvent, making dissolution difficult.[4]

• Molecular Polarity and Lipophilicity: The pyrrole and pyrimidine rings contain nitrogen heteroatoms capable of hydrogen bonding. However, the three electron-withdrawing chloro-substituents significantly increase the compound's overall lipophilicity (hydrophobicity). This creates a molecule with conflicting properties—some polar features but a largely non-polar/lipophilic character—making it difficult to match with a single "ideal" solvent. Generally, "like dissolves like," and this compound doesn't perfectly match common polar or non-polar solvents.[5]

• Hydrogen Bonding: The N-H group on the pyrrole ring can act as a hydrogen bond donor, and the pyrimidine nitrogens can act as acceptors. In the solid state, these can form strong intermolecular hydrogen bonds, further stabilizing the crystal and reducing solubility.

Q2: I see that similar compounds like 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine are soluble in DMSO and methanol. Is this a good starting point?

Answer: Yes, it is an excellent starting point, but with a critical caveat. The mono-chlorinated analog is reported to be soluble in DMSO, ethyl acetate, and methanol.[6][7] However, 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine has two additional chlorine atoms. These additions drastically increase the lipophilicity and molecular weight, which will almost certainly lead to significantly lower solubility in polar solvents like methanol and even in powerful polar aprotic solvents like DMSO. While DMSO is often the first choice for poorly soluble heterocyclic compounds, you should anticipate needing a lower concentration or more vigorous conditions (e.g., heating) than with less halogenated analogs.[8]

Q3: Can I heat the mixture to force my compound into solution?

Answer: Heating can be an effective strategy, as solubility often increases with temperature.[5] However, this must be done with caution.

• Thermal Stability: First, ensure the compound is stable at the intended temperature. While many pyrrolo[2,3-d]pyrimidines are robust, prolonged heating can lead to degradation, especially if reactive impurities are present in the solvent.

• Metastable Solutions: Be aware that heating may create a supersaturated solution. The compound may crash out or precipitate upon cooling to room temperature, which can be problematic for assays or reactions. If you use heat, always re-equilibrate the solution at your experimental temperature and observe for any precipitation before use.

Q4: Would adding a small amount of acid or base help improve solubility?

Answer: This is an advanced technique that can be effective for certain compounds. The 7H-pyrrolo[2,3-d]pyrimidine core is weakly basic. The predicted pKa of the protonated form is around 11.4 for the mono-chloro analog, suggesting it is a very weak base.[6]

• Acidification: Adding a strong acid (like HCl or TFA) could protonate one of the ring nitrogens, forming a salt.[8] This salt form would be significantly more soluble in polar solvents. In one study, generating an HCl salt of a different 7H-pyrrolo-[2,3-d]pyrimidine derivative was used specifically to increase its solubility.[9]

• Basification: The N-H proton on the pyrrole ring is weakly acidic. A strong base could deprotonate it to form an anion, which might also have different solubility characteristics.

• Caution: Altering the pH will change the chemical nature of your compound. This can affect its biological activity, reactivity in a subsequent chemical step, or its retention time in chromatography. This approach should be used only when the consequences of salt formation are understood and acceptable for the experiment.

Troubleshooting Guide: A Systematic Solvent Screening Workflow

When faced with a poorly soluble compound, a systematic, small-scale screening approach is the most efficient path to a solution. This protocol is designed to help you identify a suitable solvent or co-solvent system using a minimal amount of your valuable compound.

Objective:

To determine the approximate solubility of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine in a range of common organic solvents and identify a lead solvent system for further optimization.

Materials:

• 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

• Small glass vials (e.g., 1.5 mL or 4 mL) with caps

• Magnetic stir plate and small stir bars

• Vortex mixer

• Pipettes or syringes for accurate solvent dispensing

• A selection of high-purity, anhydrous solvents (see table below)

Experimental Protocol:

• Preparation: Accurately weigh a small, consistent amount of the compound (e.g., 1 mg) into each labeled vial.

• Initial Solvent Addition: Add a measured volume of the first solvent to the first vial to achieve a high target concentration (e.g., add 100 µL for a target of 10 mg/mL).

• Room Temperature Agitation:

  • Cap the vial securely.

  • Vortex the vial vigorously for 30-60 seconds.

  • Place the vial on a stir plate and stir at room temperature for 15-30 minutes.

• Visual Assessment: Carefully observe the vial against a contrasting background.

  • "Freely Soluble": No visible solid particles. The solution is clear.

  • "Partially Soluble": Some solid has dissolved, but undissolved particles remain.

  • "Insoluble": The solid material appears unchanged.

• Incremental Dilution (for Partial Solubility/Insolubility):

  • If the compound is not fully dissolved, add another measured volume of solvent to dilute the concentration (e.g., add another 100 µL to reach 5 mg/mL).

  • Repeat Step 3 (agitation) and Step 4 (assessment).

  • Continue this process of incremental dilution until the compound fully dissolves or you reach a minimum concentration relevant to your experiment (e.g., 0.1 mg/mL). Record the concentration at which it becomes fully soluble.

• Heating Protocol (If Insoluble at Room Temp):

  • If the compound remains insoluble at a low concentration, gently heat the vial (e.g., to 40-50 °C) while stirring. Use caution and ensure proper ventilation.

  • Observe if the compound dissolves with heat.

  • Allow the vial to cool slowly to room temperature and observe for 30-60 minutes. Note if any precipitate forms.

• Co-Solvent Testing: If no single solvent is effective, try co-solvent systems. For example, after failing to dissolve the compound in a buffer or less potent solvent, add a strong solubilizing solvent like DMSO or DMF dropwise until clarity is achieved.[10] A common technique is to first dissolve the compound in a minimal amount of DMF or DMSO and then slowly dilute it with the desired aqueous buffer or less polar solvent.[10]

• Data Logging: Record all observations systematically in a table.

Data Presentation: Solvent Screening Template

Use the following table to log your experimental results. This structured data will be invaluable for selecting the right conditions for your scaled-up experiments.

Solvent	Polarity Class	Target Conc. (mg/mL)	Room Temp. Solubility	Solubility at 50°C	Notes (e.g., Precipitated on cooling)
DMSO	Polar Aprotic	10	Expected to be the best single solvent
DMF	Polar Aprotic	10
NMP	Polar Aprotic	10
THF	Polar Aprotic	10
Dichloromethane	Non-polar	10
Acetonitrile	Polar Aprotic	10
Methanol	Polar Protic	10	Likely poor solubility
Ethanol	Polar Protic	10	Likely poor solubility

Visualization of Troubleshooting Workflow

The following diagram outlines the logical decision-making process for addressing the solubility of your compound.

Caption: Decision workflow for systematic solubility testing.

Advanced Strategies for Persistent Solubility Issues

If standard solvents and co-solvents fail, consider these formulation-based approaches, which are common in drug development:

• Particle Size Reduction: The rate of dissolution is proportional to the surface area of the solid.[11] If you have a highly crystalline material, techniques like micronization or sonication (sonocrystallization) can break down particles, increasing the surface area and speeding up the dissolution process, even if the equilibrium solubility doesn't change.[4][12]

• Amorphous vs. Crystalline Forms: Amorphous solids lack a regular crystal lattice and are generally more soluble than their crystalline counterparts because no crystal lattice energy needs to be overcome.[13] Techniques like freeze-drying (lyophilization) can sometimes produce an amorphous, more readily soluble powder.[4]

• Use of Solubilizing Excipients: In formulation science, excipients are used to improve solubility. While less common in early-stage research, the principles are useful.

  • Cyclodextrins: These are cone-shaped molecules that can encapsulate a hydrophobic compound like yours in their core, presenting a hydrophilic exterior to the solvent, thereby increasing aqueous solubility.[13]

  • Surfactants: Surfactants can form micelles that encapsulate the drug, but they can also interfere with many biological assays.

By applying this systematic and principled approach, you can effectively navigate the solubility challenges presented by 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine and advance your research with confidence.

References

• Techniques to improve the solubility of poorly soluble drugs. ResearchGate. Available at: [Link]

• Can anybody suggest how to overcome solubility problems of hetero-cyclic compounds?. ResearchGate. Available at: [Link]

• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences. Available at: [Link]

• STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS Review Article. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Available at: [Link]

• Introduction to 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: Structure, Properties, and Basic Chemistry. Srini Chem. Available at: [Link]

• Synthesis and evaluation of novel 7 H-pyrrolo-[2,3- d]pyrimidine derivatives as potential anticancer agents. PubMed. Available at: [Link]

• 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine. PubChem. Available at: [Link]

• 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine. PubChem. Available at: [Link]

• Tactics to Improve Solubility. The Royal Society of Chemistry. Available at: [Link]

• Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. ACS Publications. Available at: [Link]

• How to tackle compound solubility issue. Reddit. Available at: [Link]

• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. National Institutes of Health. Available at: [Link]

• 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine CAS#: 1053228-28-6. ChemWhat. Available at: [Link]

• Physicochemical properties of some pyrimidine derivatives in some organic solvents. MedCrave online. Available at: [Link]

Sources

• 1. vsnchem.com [vsnchem.com]
• 2. medcraveonline.com [medcraveonline.com]
• 3. CAS 1053228-28-6 | 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine - Synblock [synblock.com]
• 4. researchgate.net [researchgate.net]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. 3680-69-1 CAS MSDS (4-Chloro-7H-pyrrolo[2,3-d]pyrimidine) Melting Point Boiling Point Density CAS Chemical Properties [m.chemicalbook.com]
• 7. 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and evaluation of novel 7 H-pyrrolo-[2,3- d]pyrimidine derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. globalresearchonline.net [globalresearchonline.net]
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• 13. ijpsjournal.com [ijpsjournal.com]

Technical Support Center: Chromatographic Purification of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

Welcome to the technical support guide for the chromatographic purification of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this critical synthetic intermediate. The pyrrolo[2,3-d]pyrimidine core is a vital scaffold in drug discovery, and obtaining this highly functionalized building block in high purity is essential for the success of subsequent synthetic steps.[1][2]

This guide moves beyond a simple protocol, offering in-depth explanations for methodological choices and providing robust troubleshooting strategies for common challenges encountered during purification.

Core Principles: Why Chromatography is Challenging for This Compound

The purification of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine by silica gel chromatography presents a unique set of challenges rooted in its chemical structure. Understanding these principles is the first step toward developing a successful purification strategy.

• Acid Sensitivity: The pyrrolo[2,3-d]pyrimidine ring system contains basic nitrogen atoms. Standard silica gel is inherently acidic and can lead to strong, sometimes irreversible, binding of the compound to the stationary phase. This can cause significant peak tailing, poor resolution, and even on-column degradation.[3][4] The electron-withdrawing nature of the three chlorine atoms can exacerbate sensitivity to nucleophilic attack, potentially catalyzed by the acidic silica surface.

• Solubility Profile: Like many heterocyclic compounds, the solubility of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine can be challenging. It is generally soluble in chlorinated solvents like dichloromethane (DCM) and polar aprotic solvents, but has lower solubility in common non-polar solvents like hexanes or heptanes.[5][6][7] This necessitates careful selection of both the loading solvent and the mobile phase to prevent precipitation at the top of the column.

• Close-Eluting Impurities: Synthetic routes to this compound can generate impurities with very similar polarity, such as isomers or incompletely chlorinated starting materials. Achieving separation from these byproducts requires a well-optimized chromatographic system.

Recommended Purification Workflow

This diagram outlines the logical flow for developing and executing the purification protocol.

Caption: General workflow for chromatographic purification.

Detailed Experimental Protocol: Flash Column Chromatography

This protocol is a robust starting point for purifying gram-scale quantities of crude 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

1. Materials & Reagents:

• Crude 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

• Silica Gel (Standard Grade, 60 Å, 40-63 µm)[8]

• HPLC-grade solvents (Hexanes/Heptanes, Ethyl Acetate, Dichloromethane)

• Triethylamine (Et₃N)

• TLC plates (Silica gel 60 F₂₅₄)

2. Step 1: Thin-Layer Chromatography (TLC) for Solvent System Optimization

• Objective: Find a solvent system where the target compound has an Rf value of approximately 0.25-0.35.[9] This range provides the best balance for good separation on a column.

• Procedure:

  • Dissolve a small amount of the crude material in dichloromethane or ethyl acetate.

  • Spot the solution on a TLC plate.

  • Develop the plate in various solvent systems. Start with the systems recommended in the table below.

  • Visualize the spots under a UV lamp (254 nm).

  • If significant tailing is observed, add 0.5-1% triethylamine to the solvent system and re-run the TLC.[3][4]

Recommended Starting Solvent Systems

System 1 (Standard Polarity): 20-40% Ethyl Acetate in Hexanes

System 2 (For More Polar Impurities): 50-70% Ethyl Acetate in Hexanes

System 3 (Alternative): 1-5% Methanol in Dichloromethane (Use with caution due to potential reactivity and higher pressure)[4]

Modifier: Add 0.5-1% Triethylamine to any system to mitigate tailing.

3. Step 2: Column Packing

• Procedure:

  • Select a column of appropriate size (a good rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude material by weight).

  • Place a small cotton or glass wool plug at the bottom of the column. Add a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen mobile phase.

  • Pour the slurry into the column and use gentle air pressure to pack the silica into a firm, uniform bed. Ensure no air bubbles are trapped.

  • Add another thin layer of sand on top of the packed silica bed to prevent disturbance during solvent addition.[8]

4. Step 3: Sample Loading (Dry Loading Recommended)

• Rationale: Dry loading is superior for compounds with limited solubility in the mobile phase, as it prevents precipitation and ensures a narrow, concentrated band at the start of the separation.[3][8]

• Procedure:

  • Dissolve the crude material in a minimal amount of a suitable solvent (e.g., dichloromethane or acetone).

  • Add silica gel (approximately 2-3 times the weight of the crude material) to this solution.

  • Carefully remove the solvent by rotary evaporation until a fine, free-flowing powder is obtained.

  • Gently pour this powder onto the sand layer at the top of the packed column.

  • Carefully add the mobile phase, ensuring the top layer is not disturbed, and fill the column.

5. Step 4: Elution and Fraction Collection

• Procedure:

  • Begin eluting the column using gentle, consistent pressure from a compressed air or nitrogen line. Aim for a solvent flow rate of about 2 inches per minute.[8]

  • Collect fractions in an appropriately sized array of test tubes.

  • Monitor the elution process by periodically checking fractions with TLC.

6. Step 5: Analysis and Product Isolation

• Procedure:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions into a round-bottom flask.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

  • Confirm purity using HPLC and/or NMR spectroscopy.

Troubleshooting Guide (Q&A Format)

This section addresses the most common issues encountered during the purification process.

Caption: A decision tree for troubleshooting common chromatography issues.

Question: My product is co-eluting with an impurity. How can I improve the separation?

• Answer: This is the most common chromatographic challenge and is almost always a mobile phase issue.

  • Expertise & Experience: An Rf of 0.25-0.35 is a guideline, but for difficult separations, you may need an even lower Rf (e.g., 0.15-0.20) in your initial solvent system to maximize the compound's interaction time with the silica.

  • Solution 1 - Decrease Polarity: Your eluent is likely too strong ("too polar"), causing all components to move too quickly up the column. Try reducing the percentage of the polar solvent (e.g., move from 30% EtOAc/Hexanes to 20% EtOAc/Hexanes).

  • Solution 2 - Change Solvent Selectivity: If reducing polarity doesn't work, the components have similar polarity in that specific solvent system. You need to change the nature of the interaction. For example, switching from an Ethyl Acetate (a hydrogen bond acceptor) / Hexane system to a Dichloromethane (a dipole) / Methanol (a hydrogen bond donor) system can dramatically alter the elution order and improve separation.[10]

  • Solution 3 - Use a Gradient: Start with a low-polarity mobile phase and gradually increase the percentage of the polar solvent during the run. This keeps early-eluting compounds well-separated and speeds up the elution of later-eluting compounds.[3]

Question: The spots for my compound are tailing or streaking badly on the TLC and column, leading to mixed fractions. What's wrong?

• Answer: This is a classic sign of an undesirable secondary interaction between your compound and the silica gel, typically due to the acidic nature of the silica.

  • Expertise & Experience: The basic nitrogen atoms in the pyrrolopyrimidine core are protonated by the acidic silanol groups (Si-OH) on the silica surface. This ionic interaction is much stronger than the desired polar interactions, causing a "drag" effect, or tailing.

  • Authoritative Solution: The standard and most effective solution is to add a small amount of a basic modifier to your mobile phase.[3][4] Add 0.5-1% triethylamine (Et₃N) to your eluent. The triethylamine will preferentially interact with the acidic sites on the silica, "deactivating" them and allowing your compound to elute symmetrically.

Question: I have very low recovery of my product. It seems to have disappeared on the column.

• Answer: This alarming issue points to two primary possibilities: your compound is either irreversibly bound to the silica or it has decomposed.

  • Cause 1 - Irreversible Binding: If your mobile phase is not polar enough, the compound may not move from the origin. Try flushing the column with a very polar solvent (e.g., 10% Methanol in DCM) to see if you can recover the material. If this is a recurring issue, your chosen eluent is not suitable.

  • Cause 2 - On-Column Decomposition: 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, being electron-deficient, can be unstable on highly active, acidic silica. The silanol groups can catalyze hydrolysis or other degradation pathways.

  • Preventative Solution: Always use the triethylamine trick described above, even if you don't see significant tailing.[3] It passivates the column and significantly reduces the risk of decomposition. Additionally, do not let the sample sit on the column for extended periods before eluting.

Frequently Asked Questions (FAQs)

Q1: Can I use recrystallization instead of chromatography?

• A1: Yes, recrystallization can be a very effective method, especially if the crude product is already of moderate purity (>85-90%) and is a solid. It is often used as a final polishing step after chromatography. The ideal recrystallization solvent will dissolve the compound when hot but not when cold, while impurities remain soluble at all temperatures or are insoluble. Toluene or ethanol/water mixtures have been used for related compounds. However, chromatography is generally superior for separating mixtures with multiple components or impurities with very similar structures.

Q2: What is the best way to assess the purity of my final product?

• A2: While TLC is excellent for monitoring the purification process, it is not a quantitative tool. High-Performance Liquid Chromatography (HPLC) is the industry standard for accurately determining the purity of a final compound, often reported as an area percentage.[11][12] Proton NMR (¹H NMR) is also essential to confirm the structure and can reveal the presence of impurities if they are at a significant level (typically >1-2%).

Q3: What are the most likely impurities I need to separate?

• A3: Impurities will be specific to your synthetic route. Common culprits include unreacted starting materials, partially chlorinated intermediates (e.g., dichloro- or monochloro-pyrrolo[2,3-d]pyrimidines), and potential side-products from undesired reactions, such as hydrolysis of a chloro group back to a hydroxyl group during workup.

Q4: Are there any safety considerations for this purification?

• A4: Yes. Always work in a well-ventilated fume hood. The solvents used (Hexanes, DCM, Ethyl Acetate) are flammable and/or volatile. 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, like many halogenated heterocyclic compounds, should be handled with care. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

References

• 1. US10364248B2 - Processes for preparing 4-chloro-7H-pyrrolo[2,3-d]pyrimidine - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. Purification [chem.rochester.edu]
• 4. Chromatography [chem.rochester.edu]
• 5. srinichem.com [srinichem.com]
• 6. 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 7. lookchem.com [lookchem.com]
• 8. Chromatography [chem.rochester.edu]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form - PMC [pmc.ncbi.nlm.nih.gov]
• 12. US10738058B2 - Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine - Google Patents [patents.google.com]

Technical Support Center: Side Reactions in the Chlorination of 7H-pyrrolo[2,3-d]pyrimidine

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. This guide is designed for researchers, chemists, and drug development professionals who utilize this critical reaction. 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine is an indispensable building block for a new generation of pharmaceuticals, including Janus kinase (JAK) inhibitors like Tofacitinib and Ruxolitinib.[1][2][3] The conversion of 7H-pyrrolo[2,3-d]pyrimidin-4-one to its 4-chloro derivative is a pivotal step, yet it is frequently plagued by side reactions that can impact yield, purity, and scalability.

This document provides in-depth troubleshooting guides and FAQs in a direct question-and-answer format to address the specific challenges encountered during this synthesis. We will delve into the causality behind common experimental issues and provide field-proven, validated protocols to ensure the integrity and reproducibility of your results.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered problems during the chlorination of 7H-pyrrolo[2,3-d]pyrimidin-4-one, typically using phosphorus oxychloride (POCl₃).

Issue 1: Complete Starting Material Consumption by TLC, but Only Starting Material is Recovered After Workup

Question: My in-process analysis (TLC/HPLC) shows that the reaction has gone to completion, but after the aqueous workup and extraction, I primarily isolate the starting 7H-pyrrolo[2,3-d]pyrimidin-4-one. What is happening?

Expert Analysis: This is a classic and common problem, almost always caused by the hydrolysis of the desired 4-chloro product back to the starting material during the aqueous workup.[4] The C4 position of the pyrrolo[2,3-d]pyrimidine ring is highly activated towards nucleophilic substitution. The chlorine atom is an excellent leaving group, and water is a potent enough nucleophile—especially under acidic or basic conditions generated during quenching—to readily displace it.

The product, 4-chloro-7H-pyrrolo[2,3-d]pyrimidine, is known to be sensitive to moisture and unstable in the presence of strong acids and bases.[4][5] The critical stage is the quenching of excess chlorinating agent (e.g., POCl₃). When POCl₃ reacts with water, it generates phosphoric acid and hydrochloric acid, creating a highly acidic aqueous environment that catalyzes the hydrolysis of the product.

Recommended Solutions:

• Controlled Quenching: The most critical step is to manage the quench. Instead of adding the reaction mixture to water, slowly and carefully pour the reaction mixture onto a vigorously stirred slurry of crushed ice.[4] This helps to dissipate the heat from the exothermic quench of POCl₃.

• Immediate Neutralization: As you quench the reaction, simultaneously maintain a neutral to slightly basic pH (7-8). This can be achieved by pouring the reaction mixture into a biphasic mixture of ice and a saturated aqueous solution of a mild base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃).[4][6] Avoid strong bases like NaOH or KOH initially, as they can also promote hydrolysis and other side reactions.

• Temperature Control: Keep the temperature as low as possible during the entire workup process (quenching, neutralization, extraction). Perform all steps in an ice bath.

• Rapid Extraction: Once neutralized, do not let the product sit in the aqueous layer. Immediately extract the product into a suitable organic solvent like ethyl acetate or dichloromethane.[4]

• Minimize Water Contact: After extraction, wash the combined organic layers with brine to remove residual water, and then dry thoroughly over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) before concentrating.

Issue 2: The Reaction Stalls and Fails to Reach Completion

Question: My reaction stops progressing, and I'm left with a significant amount of unreacted starting material, even after extended reaction times. How can I drive the reaction to completion?

Expert Analysis: Incomplete conversion can stem from several factors:

• Insufficient Reagent Activity: The chlorinating agent, POCl₃, may not be sufficiently electrophilic on its own to drive the reaction to completion under mild conditions.

• HCl Inhibition: The reaction generates HCl as a byproduct. In the absence of a base, the accumulation of acid can protonate the substrate or product, potentially inhibiting the reaction.

• Insufficient Temperature: The activation energy for the reaction may not be met if the temperature is too low.

• Reagent Quality: Old or partially hydrolyzed POCl₃ will have reduced activity.

Recommended Solutions:

• Increase Temperature: Cautiously increase the reaction temperature. Chlorination with neat POCl₃ is often performed at 80-100°C or reflux.[4] However, be aware that higher temperatures can also lead to degradation and side products.

• Add a Tertiary Amine Base: The addition of a base like N,N-diisopropylethylamine (DIPEA), pyridine, or triethylamine (TEA) is a highly effective strategy.[4] These bases serve two purposes: they act as nucleophilic catalysts to form a more reactive chlorinating intermediate with POCl₃, and they scavenge the HCl produced during the reaction. A patented high-yield process specifies using DIPEA at 50°C.[6][7]

• Use a More Powerful Chlorinating System: If POCl₃ alone is insufficient, a mixture of POCl₃ and phosphorus pentachloride (PCl₅) can be employed. This combination is a more potent chlorinating agent.[4]

• Ensure Anhydrous Conditions: Use a fresh, high-quality bottle of POCl₃ and ensure all glassware is thoroughly dried before starting the reaction.

Issue 3: My Final Product is Impure, with Multiple Spots on the TLC Plate

Question: I've isolated a product, but my TLC and NMR analyses show significant impurities. What are the likely side products, and how can I prevent them?

Expert Analysis: Besides hydrolysis, several other side reactions can occur under chlorination conditions, leading to a complex product mixture.

• Over-chlorination: The electron-rich pyrrole ring is susceptible to electrophilic substitution. Under harsh conditions (high temperatures, long reaction times), you may see the formation of 2,4-dichloro- or other polychlorinated derivatives.[8]

• Vilsmeier-Haack Type Reactions: If N,N-dimethylformamide (DMF) is used as a solvent or is present as an impurity, it can react with POCl₃ to form the Vilsmeier reagent, [(CH₃)₂N=CHCl]Cl.[9][10] This powerful electrophile can formylate the pyrrole ring, leading to aldehyde impurities.

• Degradation: The pyrrolo[2,3-d]pyrimidine core can be unstable under prolonged exposure to high temperatures and strong acids, leading to the formation of intractable tars.[4]

• N-Alkylation/Acylation from Solvents: If solvents like acetonitrile are used, they can potentially participate in side reactions under the strongly electrophilic conditions.

Recommended Solutions:

• Strict Temperature and Time Control: Monitor the reaction closely by TLC or HPLC. Once the starting material is consumed, proceed immediately to workup. Avoid unnecessarily long reaction times or excessive temperatures.

• Solvent Choice: Using a non-reactive, high-boiling solvent like toluene or sulfolane can help moderate the reaction and prevent solvent-related side products.[4] Running the reaction neat (in excess POCl₃) is also common but requires careful temperature control.

• Purification Strategy: If impurities are present, purification by column chromatography on silica gel is often necessary. A gradient elution system (e.g., hexanes/ethyl acetate or dichloromethane/methanol) can effectively separate the desired product from more polar (hydrolyzed starting material) and less polar (over-chlorinated) byproducts. Recrystallization from a solvent like toluene can also be an effective purification method for the final product.[4]

Visualized Reaction Pathways

The following diagram illustrates the desired chlorination pathway and the principal side reactions that can compromise yield and purity.

Caption: Key Reaction and Side-Reaction Pathways.

Frequently Asked Questions (FAQs)

Q1: What is the typical yield for the synthesis of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine? A1: Reported yields vary widely depending on the specific conditions. Early methods or unoptimized procedures can result in yields of 60-70%.[6] However, modern, optimized protocols, particularly those employing a tertiary amine base like DIPEA, consistently report high yields, often in the range of 84% to over 90% with high purity.[6][7]

Q2: Can I use other chlorinating agents besides POCl₃? A2: Yes, while POCl₃ is the most commonly reported and often most effective reagent for this specific transformation, other agents can be used. Thionyl chloride (SOCl₂) and oxalyl chloride are known chlorinating agents for hydroxyl groups on heterocyclic rings.[4] However, their efficacy and reaction conditions for this substrate would require specific optimization. As mentioned, using a combination of POCl₃ and PCl₅ can increase the chlorinating power for stubborn reactions.[4]

Q3: What is the precise role of the tertiary amine base (DIPEA, Pyridine)? A3: The tertiary amine base plays a dual role. First, it acts as an HCl scavenger, neutralizing the acid byproduct and preventing it from inhibiting the reaction. Second, it can act as a nucleophilic catalyst. The amine attacks the phosphorus center of POCl₃ to form a highly reactive phosphonium intermediate, which is a more potent electrophile for activating the pyrimidinone oxygen, thereby accelerating the rate of chlorination.[4]

Q4: How should I best store the 4-chloro-7H-pyrrolo[2,3-d]pyrimidine product? A4: The product is sensitive to moisture and can hydrolyze over time.[5] It should be stored in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), in a cool, dry, and well-ventilated area away from strong acids or bases.[5]

Data Presentation: Comparison of Reaction Conditions

The choice of reagents and conditions significantly impacts the outcome of the chlorination reaction. The table below summarizes various reported methods, highlighting the effect of different parameters on the yield.

Chlorinating Agent	Base / Additive	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
POCl₃	None	Neat	80-100	2-4	Not specified	[4]
POCl₃	N,N-Diisopropylethylamine	Toluene	50	Not specified	84	[6][7]
POCl₃	Pyridine	Sulfolane	70-75	0.5-1.5	High (not quantified)	[4]
POCl₃ / PCl₅ (3:1)	None	Neat	Reflux	8-10	Not specified	[4]
POCl₃	None	Dichloromethane	Reflux	6	Not specified	[11]

Experimental Protocols

Protocol 1: High-Yield Chlorination using POCl₃ with a Tertiary Amine Base

This protocol is based on a robust and high-yielding method reported in the literature and is recommended for achieving excellent conversion and purity.[6][7]

Materials:

• 7H-pyrrolo[2,3-d]pyrimidin-4-one (1 equivalent)

• Toluene (anhydrous)

• Phosphorus oxychloride (POCl₃, ~3 equivalents)

• N,N-Diisopropylethylamine (DIPEA, ~1.5 equivalents)

• Crushed Ice

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Ethyl Acetate (or Dichloromethane)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a clean, dry, three-neck round-bottom flask equipped with a reflux condenser, a temperature probe, and a magnetic stirrer, add 7H-pyrrolo[2,3-d]pyrimidin-4-one (1 eq.).

• Addition of Reagents: Under an inert atmosphere (N₂ or Ar), add anhydrous toluene, followed by the slow addition of phosphorus oxychloride (POCl₃, ~3 eq.).

• Base Addition: Cool the mixture to 0°C using an ice bath. Slowly add N,N-diisopropylethylamine (DIPEA, ~1.5 eq.) portion-wise, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, remove the ice bath and warm the reaction mixture to 50°C. Stir at this temperature until the reaction is complete, as monitored by TLC or HPLC (typically 2-6 hours).

• Workup - Quenching: Cool the reaction mixture to room temperature. In a separate, larger beaker, prepare a vigorously stirred slurry of crushed ice and saturated aqueous NaHCO₃.

• Workup - Neutralization: Carefully and slowly pour the reaction mixture into the ice/bicarbonate slurry. Monitor the pH of the aqueous layer, adding more NaHCO₃ solution as needed to maintain a pH of 7-8. Ensure the temperature remains below 10°C during this process.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Extract the product with ethyl acetate (3x).

• Workup - Washing & Drying: Combine the organic layers, wash once with brine, dry over anhydrous Na₂SO₄, and filter.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: If necessary, purify the crude product by recrystallization from a suitable solvent (e.g., toluene) or by silica gel chromatography.[4]

Troubleshooting Workflow

Use this workflow to systematically diagnose and resolve issues encountered during the synthesis.

Caption: Troubleshooting Workflow for Chlorination Reaction.

References

• Vertex AI Search Result[1]: Exploring 4-Chloro-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine: A Key Intermediate in Pharmaceutical Synthesis. Available at:

• Benchchem[4]: Technical Support Center: Synthesis of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine. Available at:

• Der Pharma Chemica: An Efficient and Alternative Method for Synthesis of Tofacitinib. Available at:

• Vertex AI Search Result[2]: 4-Chloro-7H-Pyrrolo[2,3-d]Pyrimidine: Key Intermediate for Advanced Pharmaceutical Synthesis. Available at:

• NROChemistry[9]: Vilsmeier-Haack Reaction. Available at:

• Google Patents[6]: US10738058B2 - Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine. Available at:

• ResearchGate[8]: Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 2,4-dichloro-7H. Available at:

• ChemicalBook[3]: 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine | 3680-69-1. Available at:

• UNL[12]: Tofacitinib synthesis. Available at:

• Wikipedia[10]: Vilsmeier–Haack reaction. Available at:

• Google Patents[13]: Preparation method of 4-chloro-7H-pyrrolo [2,3-d ] pyrimidine. Available at:

• ACS Publications[14]: Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. Available at:

• PubMed Central[15]: 4,7-Disubstituted 7H-Pyrrolo[2,3-d]pyrimidines and Their Analogs as Antiviral Agents against Zika Virus. Available at:

• ResearchGate[16]: The unlikely mechanism of the Vilsmeier-Haak reaction of 7-azaindole. Available at:

• Vertex AI Search Result[17]: The Chemistry of Innovation: 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine in Synthesis. Available at:

• ChemicalBook[5]: 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: properties, applications and safety. Available at:

• PMC - NIH[18]: Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. Available at:

• PubChem[19]: 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine. Available at:

• Organic Chemistry Portal[20]: Vilsmeier-Haack Reaction. Available at:

• Google Patents[21]: CN101830904B - Preparation method of 4-chloropyrrolo[2,3-d]pyrimidine. Available at:

• Vertex AI Search Result[22]: REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Available at:

• Justia Patents[7]: novel method of manufacturing 4-chloro-7h-pyrrolo[2,3-d]pyrimidine. Available at:

• Taylor & Francis Online[23]: Concise synthesis of pyrrolo[2,3-d]pyrimidine derivatives via the Cu-catalyzed coupling reaction. Available at:

• PubChem[24]: 7H-Pyrrolo(2,3-d)pyrimidine, 4-chloro-. Available at:

• Google Patents[25]: US20170233397A1 - Process for preparing 7h-pyrrolo[2,3-d]pyrimidine compounds. Available at:

• MDPI[26]: Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Available at:

• NIH[27]: Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. Available at:

• PMC - NIH[11]: 4-Chloro-1H-pyrrolo[2,3-d]pyrimidine. Available at:

• MDPI[28]: Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Available at:

• NIH[29]: The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation. Available at:

• PubMed Central[30]: Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Available at:

• ResearchGate[31]: (PDF) Synthesis of new pyrrolo[2,3-d]pyrimidine derivatives as antibacterial and antifungal agents. Available at:

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• 4. benchchem.com [benchchem.com]
• 5. 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 6. US10738058B2 - Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine - Google Patents [patents.google.com]
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• 31. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine Functionalization

Welcome to the technical support center for the functionalization of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of modifying this versatile heterocyclic scaffold. The pyrrolo[2,3-d]pyrimidine core is a privileged structure in medicinal chemistry, forming the foundation of numerous kinase inhibitors and other therapeutic agents.[1][2] The trichlorinated nature of this starting material offers multiple points for diversification, yet presents unique challenges in achieving selective and high-yielding transformations.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig amination.

I. Understanding the Reactivity of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

The three chlorine atoms on the pyrrolo[2,3-d]pyrimidine ring exhibit differential reactivity due to their electronic and steric environments. Generally, in palladium-catalyzed cross-coupling reactions, the reactivity of halogens follows the order I > Br > Cl.[3] The C-Cl bonds of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine are less reactive than their bromo or iodo counterparts, necessitating carefully optimized reaction conditions.

The expected order of reactivity for the chlorine atoms is C4 > C2 > C5. The C4 and C2 positions are activated by the adjacent nitrogen atoms of the pyrimidine ring, while the C5 position on the pyrrole ring is less electron-deficient. This differential reactivity can, in principle, be exploited for selective functionalization.

II. Troubleshooting Guide: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable for the functionalization of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine. However, success is highly dependent on the careful selection of the catalyst, ligand, base, and solvent.[4]

Common Issues and Solutions

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inefficient oxidative addition of the Pd(0) catalyst to the C-Cl bond.[3] 2. Catalyst deactivation by coordination to the nitrogen atoms of the pyrrolopyrimidine core.[5] 3. Poor quality or insufficient degassing of reagents and solvents.[6]	1. Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands to promote oxidative addition.[5][7] 2. Increase the reaction temperature to overcome the activation energy barrier.[5] 3. Ensure all reagents are pure and solvents are anhydrous and thoroughly degassed.[8]
Formation of Side Products	1. Homocoupling of the boronic acid (in Suzuki reactions).[5] 2. Protodeboronation (cleavage of the C-B bond) of the boronic acid.[5] 3. Hydrolysis of the starting material to the corresponding hydroxypyrrolopyrimidine.	1. Ensure rigorous exclusion of oxygen by proper degassing. Use a Pd(0) source or an efficient precatalyst system.[5] 2. Use more stable boronic acid derivatives like pinacol esters or MIDA boronates.[5][6] 3. Use an anhydrous base and solvent. Minimize water content in the reaction.
Poor Regioselectivity	1. Similar reactivity of the different chlorine atoms under the chosen reaction conditions. 2. High reaction temperatures leading to loss of selectivity.	1. Screen different ligands. Sterically hindered ligands can sometimes favor reaction at a less hindered position.[9] 2. Attempt the reaction at a lower temperature, even if it requires a longer reaction time. 3. For sequential couplings, consider protecting the more reactive sites if initial attempts at selective functionalization fail.

Experimental Workflow for Troubleshooting Low Yields

Caption: A systematic workflow for troubleshooting low yields in cross-coupling reactions.

III. Frequently Asked Questions (FAQs)

Suzuki-Miyaura Coupling

Q1: My Suzuki-Miyaura coupling with 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine is not working. What are the most critical parameters to check first?

A1: For challenging substrates like trichloropyrrolopyrimidines, the catalyst system is paramount. The C-Cl bond is strong, so a highly active catalyst is needed to facilitate the rate-determining oxidative addition step.[3][10]

• Catalyst/Ligand Choice: Standard catalysts like Pd(PPh₃)₄ may not be effective.[7] You should use a combination of a palladium precursor (e.g., Pd(OAc)₂ or Pd₂(dba)₃) with a bulky, electron-rich phosphine ligand such as SPhos, XPhos, or RuPhos.[7][11] N-heterocyclic carbene (NHC) ligands are also excellent choices for activating aryl chlorides.[7][10]

• Inert Atmosphere: Oxygen can lead to catalyst deactivation and homocoupling of the boronic acid.[6] Ensure your reaction flask is properly purged with an inert gas (Argon or Nitrogen) and that your solvents are thoroughly degassed.

Q2: I am observing significant hydrolysis of my starting material. How can I prevent this?

A2: Hydrolysis of the chloro-substituents, particularly at the C4 position, can be a significant side reaction, especially under basic conditions.

• Choice of Base: While strong bases are often needed, aqueous bases can promote hydrolysis. Consider using anhydrous bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).[5]

• Solvent System: Using a non-aqueous solvent system can help. For example, a mixture of dioxane and a minimal amount of water, or even completely anhydrous conditions with a suitable base, might be beneficial.[3]

Q3: How can I achieve selective mono-arylation of the trichlorinated scaffold?

A3: Achieving selective mono-arylation relies on exploiting the inherent reactivity differences between the chlorine atoms and carefully controlling the reaction conditions.

• Stoichiometry: Use a slight deficiency or 1.0 equivalent of the boronic acid to favor mono-substitution.

• Temperature: Lowering the reaction temperature can often enhance selectivity. A reaction that is run at 60 °C will likely be more selective than one at 100 °C.[12]

• Ligand Control: The steric bulk of the ligand can influence which position reacts. Highly hindered ligands may favor reaction at the more accessible C4 position.[9]

Buchwald-Hartwig Amination

Q1: What are the best starting conditions for a Buchwald-Hartwig amination with 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine?

A1: Similar to Suzuki couplings, the amination of aryl chlorides requires a highly active catalyst system.

• Catalyst/Ligand: A combination of Pd₂(dba)₃ with a bulky biarylphosphine ligand (e.g., XPhos, RuPhos) is a robust starting point.[13]

• Base: A strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOt-Bu) is a common choice.[8] For sensitive substrates, weaker bases like Cs₂CO₃ or K₃PO₄ can be effective.[8]

• Solvent: Anhydrous, aprotic solvents like toluene, dioxane, or THF are generally used.[8] Toluene is a very common and effective solvent.[8]

Q2: My reaction is giving a complex mixture of products. What could be the cause?

A2: A complex product mixture in Buchwald-Hartwig aminations can arise from several factors:

• Over-amination: If the reaction is run for too long or at too high a temperature, multiple chlorine atoms may be substituted. Monitor the reaction closely by TLC or LC-MS.

• Side Reactions of the Amine: Some amines can undergo side reactions under strongly basic conditions.

• Catalyst Decomposition: If the catalyst is not stable under the reaction conditions, it can lead to various byproducts.

Q3: Can I perform the amination on the unprotected 7H-pyrrolo[2,3-d]pyrimidine?

A3: The N-H of the pyrrole ring is acidic and can be deprotonated by the strong bases used in Buchwald-Hartwig amination. This can potentially lead to catalyst inhibition or side reactions. While some aminations on unprotected N-H heterocycles have been successful, it is often advisable to protect the pyrrole nitrogen.[14] Common protecting groups include SEM (2-(trimethylsilyl)ethoxymethyl), TIPS (triisopropylsilyl), or a simple tosyl group. The choice of protecting group will depend on the subsequent reaction steps planned.

General Experimental Protocol (Starting Point)

The following is a general protocol that can be used as a starting point for optimizing either Suzuki-Miyaura or Buchwald-Hartwig reactions.

Materials:

• 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq)

• Boronic acid/ester or Amine (1.1 - 1.5 eq)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-5 mol%)

• Ligand (e.g., XPhos, 2-10 mol%)

• Base (e.g., K₃PO₄, NaOt-Bu, 2.0-3.0 eq)

• Anhydrous, degassed solvent (e.g., Dioxane, Toluene)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon), add the 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine, the boronic acid/ester or amine, and the base.

• In a separate vial, prepare the catalyst solution by dissolving the palladium precatalyst and the ligand in a small amount of the reaction solvent.

• Add the catalyst solution to the Schlenk flask.

• Add the remaining solvent to the reaction mixture.

• Heat the reaction to the desired temperature (e.g., 80-110 °C) and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water or brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: General workflow for palladium-catalyzed cross-coupling reactions.

IV. References

• Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles. (n.d.). PMC - NIH. Retrieved from [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Retrieved from [Link]

• Optimising a Buchwald-Hartwig amination using the ChemSpeed. (n.d.). Retrieved from [Link]

• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561. [Link]

• ResearchGate. (2014). The Role of the Base in Buchwald-Hartwig Amination. Retrieved from [Link]

• Reddit. (2022). Failed suzuki coupling, any suggenstions?. Retrieved from [Link]

• Song, C., Ma, Y., Chai, Q., Ma, C., Jiang, W., & Andrus, M. B. (2005). Palladium catalyzed Suzuki–Miyaura coupling with aryl chlorides using a bulky phenanthryl N-heterocyclic carbene ligand. Tetrahedron, 61(31), 7438–7446. [Link]

• Hende, F. V., & Stevens, C. V. (2014). Role of the base in Buchwald-Hartwig amination. Dalton Transactions, 44(4), 1341–1351. [Link]

• Palladium catalyst coordinated in knitting N-heterocyclic carbene porous polymers for efficient Suzuki–Miyaura coupling reactions. (2018). Journal of Materials Chemistry A. [Link]

• ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction?. Retrieved from [Link]

• Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. (n.d.). PMC - NIH. Retrieved from [Link]

• ResearchGate. (2019). Optimization of reaction parameters for Buchwald-Hartwig amination.... Retrieved from [Link]

• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. (n.d.). NIH. Retrieved from [Link]

• Thomas, A. A., Wang, H., & Zartman, A. E. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters, 18(17), 4440–4443. [Link]

• Reaction screening in multiwell plates: high-throughput optimization of a Buchwald–Hartwig amination. (2020). Springer Nature Experiments. [Link]

• C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. (2022). [Link]

• Lidström, U., Tierney, J., Wathey, B., & Westman, J. (2001). Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction. Organic Process Research & Development, 5(4), 479–482. [Link]

• ResearchGate. (2020). Optimization attempts for Buchwald-Hartwig cross-coupling reaction on compound 2. Retrieved from [Link]

• ResearchGate. (2009). Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine. Retrieved from [Link]

• Pyrrolo[2,3-d]pyrimidine derivatives as inhibitors of RET: Design, synthesis and biological evaluation. (n.d.). PubMed Central. Retrieved from [Link]

• ResearchGate. (2018). Optimization of conditions for the Suzuki coupling reaction. Retrieved from [Link]

• ResearchGate. (2020). Optimization for the Buchwald–Hartwig‐amination of 4aa. Retrieved from [Link]

• Angello, N. H., Rathore, V., Beker, W., Wołos, A., Jira, E. R., Roszak, R., ... & Burke, M. D. (2022). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Science, 378(6618), 399-405. [Link]

• Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. (2022). OUCI. Retrieved from [Link]

• Zhang, Y., Zhang, H., & Zhang, Y. (2019). Concise synthesis of pyrrolo[2,3-d]pyrimidine derivatives via the Cu-catalyzed coupling reaction. Synthetic Communications, 49(15), 1957–1964. [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. (2021). Semantic Scholar. Retrieved from [Link]

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. (2021). MDPI. [Link]

• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. (n.d.). Sci-Hub. Retrieved from [Link]

• Cas 3680-69-1,4-Chloro-7H-pyrrolo[2,3-d]pyrimidine. (n.d.). lookchem. Retrieved from [Link]

• ResearchGate. (2023). Synthetic route for 7H-pyrrolo[2,3-d]pyrimidine derivative. Retrieved from [Link]

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. (2023). MDPI. [Link]

• ResearchGate. (2001). Pyrrolo[2,3- d ]pyrimidine and Pyrazolo[3,4- d ]pyrimidine Derivatives as Selective Inhibitors of the EGF Receptor Tyrosine Kinase. Retrieved from [Link]

• Zhang, D., Liu, Y., Li, J., Wu, H., & Pan, Z. (2019). Discovery of 7H-pyrrolo[2,3-d]pyrimidine Derivatives as Selective Covalent Irreversible Inhibitors of interleukin-2-inducible T-cell Kinase (Itk). European Journal of Medicinal Chemistry, 173, 250–259. [Link]

Sources

• 1. Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives [mdpi.com]
• 2. Discovery of 7H-pyrrolo[2,3-d]pyrimidine derivatives as selective covalent irreversible inhibitors of interleukin-2-inducible T-cell kinase (Itk) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
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• 5. benchchem.com [benchchem.com]
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• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. bristol.ac.uk [bristol.ac.uk]
• 14. Palladium-Catalyzed Amination of Unprotected Halo-7-azaindoles - PMC [pmc.ncbi.nlm.nih.gov]

degradation pathways of halogenated pyrrolopyrimidines under acidic/basic conditions

A Guide to Understanding and Troubleshooting Degradation in Acidic & Basic Media

Welcome to the technical support center for halogenated pyrrolopyrimidine derivatives. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth technical insights and practical troubleshooting advice for handling these compounds in acidic and basic environments. As a Senior Application Scientist, my goal is to bridge the gap between theoretical chemistry and practical laboratory challenges, offering explanations grounded in mechanistic principles to help you navigate your experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: I'm observing degradation of my 4-chloro-7H-pyrrolo[2,3-d]pyrimidine in an acidic aqueous solution. What is the most probable degradation product and the mechanism involved?

Answer: The most common degradation pathway for a halogenated pyrrolopyrimidine in acidic media is acid-catalyzed hydrolysis , a type of nucleophilic aromatic substitution (SNAr). The electron-deficient nature of the pyrimidine ring, exacerbated by the protonation of ring nitrogens in acid, makes the carbon atom attached to the halogen highly susceptible to nucleophilic attack by water.[1][2][3]

The primary degradation product will be the corresponding 4-hydroxy-7H-pyrrolo[2,3-d]pyrimidine, which exists in its more stable tautomeric form, 7H-pyrrolo[2,3-d]pyrimidin-4(3H)-one .

Causality Behind the Mechanism: The reaction is catalyzed by acid (H₃O⁺) because protonation of a ring nitrogen (primarily N1 or N3) further withdraws electron density from the pyrimidine ring.[1][4] This "activation" significantly lowers the energy barrier for the attack of a weak nucleophile like water. The reaction proceeds through a positively charged intermediate known as a Meisenheimer complex, which then re-aromatizes by expelling the halide ion.[5][6]

Diagram 1: Acid-Catalyzed Hydrolysis of 4-Chloro-pyrrolopyrimidine

Q2: My 4-bromo analogue seems to degrade much faster than my 4-chloro analogue under the same basic conditions. Why is there a difference in stability?

Answer: This observation is consistent with the general reactivity trends for nucleophilic aromatic substitution (SNAr) on electron-deficient rings like pyrimidine.[7] The rate of this reaction is often dependent on the stability of the intermediate and the ability of the halogen to act as a leaving group.

The primary factor here is the carbon-halogen (C-X) bond strength . The C-Br bond is weaker and more polarizable than the C-Cl bond. In the rate-determining step of many SNAr reactions—the attack of the nucleophile to form the intermediate—breaking the C-X bond has not yet occurred. However, the stability of the leaving group becomes crucial as the intermediate collapses to form the product. The general order of reactivity for halogens in SNAr reactions on pyrimidines is:

I > Br > Cl >> F [7][8]

This trend directly correlates with the leaving group ability (I⁻ > Br⁻ > Cl⁻ >> F⁻) and inversely with C-X bond strength. Therefore, it is expected that a 4-bromo-pyrrolopyrimidine will hydrolyze faster than its 4-chloro counterpart.

Table 1: Relative Reactivity of Halogens in Nucleophilic Aromatic Substitution

Halogen (X)	C-X Bond Energy (kJ/mol, approx.)	Leaving Group Ability	Expected Relative Rate of Hydrolysis
F	~485	Poor	Slowest
Cl	~340	Good	Moderate
Br	~285	Better	Fast

| I | ~210 | Best | Fastest |

Troubleshooting Guide

Problem 1: After treating my halogenated pyrrolopyrimidine with 1M NaOH at elevated temperatures, my HPLC-MS shows multiple peaks, not just the expected hydroxy- substituted product. What is happening?

Answer: While simple hydrolysis via SNAr is the expected primary pathway, the use of strong base (e.g., >0.1M NaOH) and heat can initiate more complex degradation mechanisms, including pyrimidine ring opening .[9][10]

Plausible Causes & Degradation Products:

• Hydrolytic Ring Cleavage: The pyrimidine ring, particularly when activated by electron-withdrawing groups, can be susceptible to cleavage by strong nucleophiles like hydroxide. This can lead to the formation of various acyclic fragments. For purines, which are structurally related, ring-opening is a known degradation pathway that can lead to imidazole and pyrimidine derivatives.[9][11]

• Multiple Hydrolysis on Poly-halogenated Compounds: If your starting material has halogens at other activated positions (e.g., C2 or C6), these can also be substituted by hydroxide, leading to di- or tri-hydroxy products. The reactivity for substitution on the pyrimidine ring generally follows the order C4/C6 > C2 > C5.[7][12]

• Secondary Degradation: The initial hydrolysis product, the pyrimidinone, may not be stable under harsh conditions and could degrade further.

Troubleshooting Steps:

• Use Milder Conditions: If your goal is to synthesize the pyrimidinone, reduce the concentration of NaOH (e.g., to 0.01-0.1M) and the temperature. Monitor the reaction closely by TLC or HPLC to stop it once the starting material is consumed, before significant secondary degradation occurs.

• Characterize the Byproducts: Use LC-MS/MS and high-resolution mass spectrometry (HRMS) to get accurate masses and fragmentation patterns for the unknown peaks. This data is crucial for proposing structures. For example, a fragment corresponding to a loss of the pyrimidine ring would strongly suggest ring cleavage.

• Consult Analogous Systems: Review literature on the degradation of purines or other di-aza-heterocycles under strong basic conditions to find precedents for the fragments you are observing.[13][14]

Diagram 2: Troubleshooting Unexpected Products in Basic Hydrolysis

Experimental Protocol: Forced Degradation Study

This protocol provides a standardized workflow for investigating the hydrolytic stability of a novel halogenated pyrrolopyrimidine, consistent with ICH guidelines for forced degradation studies.[15][16][17] The goal is to achieve 5-20% degradation to ensure that the analytical method is stability-indicating without degrading the sample excessively.[16]

Objective: To identify potential degradation products under acidic and basic hydrolytic stress and to develop a stability-indicating HPLC method.

Materials:

• Halogenated pyrrolopyrimidine (API)

• HCl solution (1.0 M and 0.1 M)

• NaOH solution (1.0 M and 0.1 M)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid or other appropriate mobile phase modifier

• Volumetric flasks, pipettes

• HPLC system with UV/DAD and ideally a Mass Spectrometer (MS) detector.[18]

Workflow:

Diagram 3: Workflow for a Forced Hydrolytic Degradation Study

Step-by-Step Procedure:

• Stock Solution Preparation: Prepare a stock solution of your compound at approximately 1 mg/mL. If solubility is low, use a minimal amount of a co-solvent like acetonitrile or methanol, then dilute with water.

• Acid Degradation:

  • To a flask, add a known volume of the stock solution and an equal volume of 0.1 M HCl.

  • Store the solution at room temperature, protected from light.

  • Withdraw aliquots at specified time points (e.g., 2, 8, 24 hours). Immediately neutralize the aliquot with an equivalent amount of NaOH before HPLC analysis.

  • If no significant degradation (<5%) is observed, repeat the experiment using 1 M HCl and/or at an elevated temperature (e.g., 60°C).[16]

• Base Degradation:

  • To a separate flask, add a known volume of the stock solution and an equal volume of 0.1 M NaOH.

  • Store at room temperature, protected from light.

  • Withdraw aliquots at shorter time points (e.g., 0.5, 1, 4 hours), as base hydrolysis is often faster. Immediately neutralize with an equivalent amount of HCl.

  • If degradation is too slow, consider using 1 M NaOH or gentle heating, but be mindful of potential ring-opening.[16]

• HPLC Analysis:

  • Analyze all samples using a suitable reversed-phase HPLC method. The method should be capable of resolving the parent peak from all degradation products. A gradient method is often required.

  • Use a UV/DAD detector to check for peak purity.

  • Use a mass spectrometer to obtain mass information for the parent drug and any new peaks that appear.

• Data Interpretation:

  • Calculate the percentage of degradation by comparing the peak area of the parent compound in the stressed sample to an unstressed control.

  • Propose structures for the degradation products based on their mass-to-charge ratio (m/z) and knowledge of the expected degradation pathways (e.g., hydrolysis product should have a mass corresponding to the replacement of -X with -OH).

This structured approach will help you systematically evaluate the stability of your halogenated pyrrolopyrimidines and develop robust, stability-indicating analytical methods essential for drug development.

References

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• ResearchGate. (n.d.). Stability results of tofacitinib in forced degradation study. Retrieved from [Link]

• Pharma Stability. (2025). Building a Troubleshooting Knowledge Base for Stability Laboratories. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Stress Degradation Studies and Development of Validated Spectrometric-Assay-Method For Determination of Tofacitinib In Pure and Physical Admixtures. Retrieved from [Link]

• Walsh Medical Media. (2021). Forced Degradation Studies to Assess the Stability of a Janus Kinase Inhibitor Using RPLC Method. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Stability Indicating HPTLC Method for Determination of Tofacitinib Citrate. Retrieved from [Link]

• ResearchGate. (n.d.). Degradation results of Tofacitinib. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Retrieved from [Link]

• Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Retrieved from [Link]

• Pharma.Tips. (2025). Stability Troubleshooting. Retrieved from [Link]

• ChemRxiv. (n.d.). Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. Retrieved from [Link]

• ResearchGate. (2025). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). Discovery and Optimization of Pyrrolopyrimidine Derivatives as Selective Disruptors of the Perinucleolar Compartment, a Marker of Tumor Progression toward Metastasis. Retrieved from [Link]

• American Chemical Society. (n.d.). Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. Retrieved from [Link]

• National Institutes of Health. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. Retrieved from [Link]

• Zenodo. (2018). FORCED DEGRADATION STUDY FOR ESTIMATION OF RELATED SUBSTANCES AND DEGRADANTS IN ALLOPURINOL TABLET AND ITS METHOD VALIDATION USI. Retrieved from [Link]

• PubMed. (2023). Forced Degradation and Stability-Indicating Study for the Binary Mixture of Allopurinol and Thioctic Acid Using Validated HPLC-DAD Method. Retrieved from [Link]

• Preprints.org. (2023). Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Retrieved from [Link]

• MDPI. (n.d.). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. Retrieved from [Link]

• University of Liverpool. (n.d.). 10. Pyrimidines. Retrieved from [Link]

• ResearchGate. (n.d.). Pyrimidine ring opening mechanism. Retrieved from [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• ResearchGate. (n.d.). The suggested pathway for the degradation in 0.1M NaOH (a) and 3% H2O2 (b). Retrieved from [Link]

• Wikipedia. (n.d.). Pyrimidine. Retrieved from [Link]

• ResearchGate. (n.d.). The Safe Use of Sodium Hydride on Scale: The Process Development of a Chloropyrimidine Displacement. Retrieved from [Link]

• PubMed. (2004). 5-Cyanoamino-4-imidazolecarboxamide and nitrosative guanine deamination: experimental evidence for pyrimidine ring-opening during deamination. Retrieved from [Link]

• Innovative Publication. (n.d.). Stability Indicating RP-HPLC Method for In-Vitro Analysis of 5-Flurouracil. Retrieved from [Link]

• RSSL. (n.d.). The Stability Challenges for Pharmaceutical Products. Retrieved from [Link]

• WUR eDepot. (n.d.). Ring Transformations in Reactions of Pyrimidine and N-Alkylpyrimidinium Salts with Nucleophiles. Retrieved from [Link]

• Science.gov. (n.d.). forced degradation products: Topics. Retrieved from [Link]

• YouTube. (2014). Acid-catalyzed ester hydrolysis | Organic chemistry | Khan Academy. Retrieved from [Link]

• ResearchGate. (2025). Forced Degradation Studies to Assess the Stability of Drugs and Products. Retrieved from [Link]

• PubMed. (1970). Kinetics and mechanism of the acid-catalyzed hydrolysis of some purine nucleosides. Retrieved from [Link]

• University of Windsor. (n.d.). HYDROLYSIS. Retrieved from [Link]

• PubMed. (2022). Unexpected Complexity in the Products Arising from NaOH-, Heat-, Amine-, and Glycosylase-Induced Strand Cleavage at an Abasic Site in DNA. Retrieved from [Link]

• MDPI. (n.d.). Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Acid Catalyzed Hydrolysis of Esters. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of sodium hydroxide (0.1M) in the degradation of NA. Retrieved from [Link]

• Journal of Pharmaceutical Negative Results. (2022). Development And Validation Of Stability Indicating HPLC Method For Estimation Of Pyrazinamide In Plasma. Retrieved from [Link]

• RSC Publishing. (n.d.). Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism: acylium ion as a sharing active intermediate via a spontaneous trimolecular reaction based on density functional theory calculation and supported by electrospray ionization-mass spectrometry. Retrieved from [Link]

• Science discussions. (n.d.). Mechanisms of Ester hydrolysis. Retrieved from [Link]

• ResearchGate. (n.d.). Forced degradation in presence of 0.1N NaOH. Retrieved from [Link]

• National Institutes of Health. (n.d.). Kinetics and mechanism of the acid-catalyzed hydrolysis of a hypermodified nucleoside wyosine and its 5'-monophosphate. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Structure–reactivity relationships and the mechanism of general base catalysis in the hydrolysis of a hydroxy-amide. Concerted breakdown of a tetrahedral intermediate. Retrieved from [Link]

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Technical Support Center: Regioselectivity in Substitutions on the Pyrrolo[2,3-d]pyrimidine Ring

Welcome to the Technical Support Center for chemists and drug discovery professionals working with the pyrrolo[2,3-d]pyrimidine scaffold, also known as 7-deazapurine. This versatile heterocyclic system is a cornerstone in the development of numerous therapeutic agents, particularly kinase inhibitors.[1][2][3] However, mastering its functionalization requires a deep understanding of the factors governing regioselectivity.

This guide provides in-depth, question-and-answer-based troubleshooting for common issues encountered during substitution reactions on the pyrrolo[2,3-d]pyrimidine ring. We will delve into the causality behind experimental outcomes and provide actionable protocols to steer your reactions toward the desired isomers.

Section 1: Electrophilic Aromatic Substitution

The pyrrolo[2,3-d]pyrimidine core is an electron-rich system, making it susceptible to electrophilic attack. However, the fusion of the electron-rich pyrrole ring with the electron-deficient pyrimidine ring creates a nuanced reactivity profile.

Question 1: My electrophilic substitution (e.g., halogenation, nitration) is yielding a mixture of C5 and C6 isomers. How can I favor substitution at the C5 position?

Answer: This is a common challenge. The pyrrole moiety is the more reactive of the two rings toward electrophiles. Within the pyrrole ring, the C5 position is generally favored for electrophilic attack due to the greater ability to stabilize the resulting cationic intermediate (Wheland intermediate) through resonance, similar to the preference for C2 (α-position) attack in simple pyrroles.[4] However, the C6 position can also be reactive, leading to mixtures.

Underlying Causality: The regioselectivity is a delicate balance of electronics and sterics.

• Electronic Effects: The nitrogen atom in the pyrrole ring (N7) donates electron density, primarily to the C5 and C6 positions. Calculations and experimental evidence show that C5 often bears a slightly higher electron density, making it the kinetically favored site of attack.

• Steric Hindrance: Substituents on the pyrimidine ring or at the N7 position can sterically hinder the approach of the electrophile to the C6 position, further favoring C5 substitution.

• Reaction Conditions: The nature of the electrophile and the solvent can significantly influence the isomer ratio. More reactive electrophiles tend to be less selective.

Troubleshooting Workflow:

• Protect the N7 Position: If the N7 position is unsubstituted, it can be protonated under acidic conditions or react with the electrophile, complicating the reaction. Protecting the N7 nitrogen with a suitable group (e.g., tosyl (Ts), SEM, or BOC) can enhance the electron-donating effect of the pyrrole ring and prevent unwanted side reactions.[5]

• Choice of Reagent and Solvent:

  • For halogenation , milder reagents often provide better selectivity. For instance, using N-chlorosuccinimide (NCS) or N-bromosuccinimide (NBS) in a non-polar solvent like THF or DMF at lower temperatures can favor C5 halogenation.

  • For nitration , conditions must be carefully controlled to avoid oxidation and polysubstitution. Using milder nitrating agents like acetyl nitrate or nitronium tetrafluoroborate at low temperatures is advisable.

• Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. This will favor the kinetically controlled product (usually the C5 isomer). Start at 0 °C or even -78 °C and slowly warm the reaction if necessary.

Experimental Protocol: Regioselective C5-Bromination

• Dissolve the N7-protected pyrrolo[2,3-d]pyrimidine (1.0 eq) in anhydrous THF or DMF in a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of NBS (1.05 eq) in THF or DMF dropwise over 15-20 minutes.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography to isolate the C5-bromo isomer.

Section 2: Nucleophilic Aromatic Substitution (SNAAr)

The pyrimidine ring of the pyrrolo[2,3-d]pyrimidine system is electron-deficient and can undergo nucleophilic aromatic substitution, particularly when substituted with good leaving groups like halogens.

Question 2: I am trying to perform a sequential disubstitution on a 2,4-dichloropyrrolo[2,3-d]pyrimidine. How can I control the regioselectivity to substitute the C4-chloro group first?

Answer: The differential reactivity of the C2 and C4 positions on the pyrimidine ring is key to achieving selective substitution. The C4 position is generally more electrophilic and thus more reactive towards nucleophiles than the C2 position.

Underlying Causality:

• Electronic Effects: The C4 position is para to the electron-withdrawing pyrimidine nitrogen (N3) and ortho to the pyrrole fusion, making it more electron-deficient and susceptible to nucleophilic attack. The C2 position is situated between two nitrogen atoms (N1 and N3), which also makes it electrophilic, but the influence of the adjacent pyrrole ring often makes C4 more reactive.

• Reaction Conditions: Temperature is a critical factor. By carefully controlling the temperature, you can exploit the difference in activation energy for substitution at C4 versus C2.

Troubleshooting Workflow:

• Temperature Control is Crucial:

  • To achieve monosubstitution at the C4 position, the reaction should be carried out at a lower temperature (e.g., room temperature or slightly above).[6]

  • To substitute the C2-chloro group subsequently, a higher temperature will be required.

• Stoichiometry of the Nucleophile: Use a slight excess (1.1-1.2 equivalents) of the first nucleophile to ensure complete conversion of the starting material to the C4-substituted product.

• Choice of Base and Solvent: The choice of base and solvent can influence the reactivity. A non-nucleophilic base like diisopropylethylamine (DIPEA) or potassium carbonate is often used. Common solvents include DMF, DMSO, or alcohols.

Experimental Protocol: Sequential Nucleophilic Substitution

Step 1: C4-Substitution

• Dissolve the 2,4-dichloropyrrolo[2,3-d]pyrimidine (1.0 eq) in a suitable solvent like ethanol or DMF.

• Add the first nucleophile (e.g., a primary amine, 1.1 eq) and a base like DIPEA (2.0 eq).

• Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting material is consumed.

• Isolate and purify the 2-chloro-4-substituted-pyrrolo[2,3-d]pyrimidine intermediate.

Step 2: C2-Substitution

• Dissolve the purified intermediate from Step 1 in a high-boiling solvent like dioxane or NMP.

• Add the second nucleophile (can be the same or different from the first, 1.2-1.5 eq) and a suitable base.

• Heat the reaction mixture to a higher temperature (e.g., 100-150 °C) and monitor for completion.

• Work up and purify the final 2,4-disubstituted product.

Section 3: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, are powerful tools for the functionalization of halogenated pyrrolo[2,3-d]pyrimidines.[7]

Question 3: My Suzuki coupling on a 2,4-dichloro- or 5-bromo-4-chloropyrrolo[2,3-d]pyrimidine is not regioselective. How can I direct the coupling to a specific position?

Answer: Achieving regioselectivity in cross-coupling reactions on polyhalogenated substrates depends on the relative reactivity of the C-X bonds towards the palladium catalyst. Generally, the order of reactivity for oxidative addition is C-I > C-Br > C-OTf > C-Cl. When you have two chloro-substituents, the electronic environment dictates the selectivity.

Underlying Causality:

• C-X Bond Strength: The ease of oxidative addition of the Pd(0) catalyst into the carbon-halogen bond is inversely related to the bond strength.

• Electronic Environment: As with SNAr reactions, the C4-Cl bond is often more reactive than the C2-Cl bond in Suzuki couplings due to its higher electrophilicity.[6][8] For a substrate with halogens on both rings (e.g., 5-bromo-4-chloro), the C5-Br bond on the electron-rich pyrrole ring is typically more reactive in Pd-catalyzed couplings than the C4-Cl bond on the electron-deficient pyrimidine ring.

Troubleshooting and Strategy Table:

Substrate	Target Position	Strategy	Rationale
2,4-Dichloropyrrolo[2,3-d]pyrimidine	C4	Use milder conditions (lower temperature, e.g., 60-70 °C) and 1.1-1.2 eq of boronic acid.[6]	The C4-Cl bond is electronically more activated for oxidative addition.
2,4-Dichloropyrrolo[2,3-d]pyrimidine	C2	First, substitute the C4-Cl via SNAr, then perform the Suzuki coupling at C2 under more forcing conditions.	Isolates the reactivity to the remaining C2-Cl bond.
5-Bromo-4-chloropyrrolo[2,3-d]pyrimidine	C5	Standard Suzuki conditions will typically favor reaction at the more reactive C-Br bond.	The C-Br bond is weaker and more susceptible to oxidative addition than the C-Cl bond.
5-Bromo-4-chloropyrrolo[2,3-d]pyrimidine	C4	First, perform a Suzuki coupling at C5. Then, use more forcing conditions (higher temperature, different ligand) for a second Suzuki coupling at C4.	Stepwise functionalization based on inherent reactivity differences.

Experimental Protocol: Regioselective Suzuki Coupling at C4

• To a degassed mixture of 2,4-dichloropyrrolo[2,3-d]pyrimidine (1.0 eq), the desired arylboronic acid (1.2 eq), and a suitable base (e.g., Na₂CO₃ or Cs₂CO₃, 3.0 eq) in a solvent system like 1,4-dioxane/water, add the palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf), 2-5 mol%).

• Heat the reaction mixture to 60-80 °C.

• Monitor the reaction closely by LC-MS to maximize the formation of the C4-coupled product and minimize the formation of the disubstituted byproduct.

• Once the starting material is consumed, cool the reaction, dilute with water, and extract with an organic solvent.

• Purify the product via column chromatography.

Question 4: I am attempting a Buchwald-Hartwig amination on a chloro-substituted pyrrolo[2,3-d]pyrimidine, but the yields are low and I'm getting side products. What can I do?

Answer: Buchwald-Hartwig amination is a powerful method for forming C-N bonds, but it is highly sensitive to the choice of ligand, base, and solvent.[9][10] Low yields can result from catalyst deactivation, competing side reactions, or incomplete reaction.

Underlying Causality:

• Ligand Choice: The ligand is critical for stabilizing the palladium catalyst and facilitating the reductive elimination step. Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) are often required for coupling with less reactive aryl chlorides.

• Base Selection: A strong, non-nucleophilic base is needed. Sodium or lithium bis(trimethylsilyl)amide (NaHMDS or LiHMDS) and alkali metal tert-butoxides (e.g., NaOtBu, K OtBu) are commonly used. The choice of base can significantly impact the reaction rate and catalyst lifetime.

• Solvent: Anhydrous, aprotic solvents like toluene, dioxane, or THF are typically used.

Troubleshooting Workflow for Buchwald-Hartwig Amination:

Caption: Troubleshooting workflow for Buchwald-Hartwig amination.

Frequently Asked Questions (FAQs)

Q1: Can I perform a Friedel-Crafts acylation on the pyrrolo[2,3-d]pyrimidine ring? A1: Direct Friedel-Crafts acylation is often challenging due to the basicity of the ring nitrogens, which can complex with the Lewis acid catalyst, deactivating it and the ring system. A more reliable approach is Vilsmeier-Haack formylation (using POCl₃/DMF) which typically occurs regioselectively at the C5 position.

Q2: How does N7-protection influence regioselectivity in metal-catalyzed reactions? A2: N7-protection can be a double-edged sword. While it prevents N-arylation and other side reactions, some protecting groups, like Boc, have been reported to decrease the regioselectivity of Suzuki couplings on dihalopyrrolopyrimidines.[6] It is often necessary to screen different protecting groups (e.g., SEM, tosyl) to find the optimal balance for a specific transformation.

Q3: My reaction is giving me an inseparable mixture of regioisomers. What is the next step? A3: If optimizing the reaction conditions does not provide adequate selectivity, consider a different synthetic strategy. It may be more efficient to introduce the desired substituents onto the pyrimidine or pyrrole precursors before the cyclization step that forms the bicyclic core.[11][12] This approach offers unambiguous control over the substitution pattern.

References

• Gangjee, A., et al. (2010). Design, synthesis and biological evaluation of substituted pyrrolo[2,3-d]pyrimidines as multiple receptor tyrosine kinase inhibitors and antiangiogenic agents.
• Abdel-Gawad, H., et al. (2025).
• El-Sayed, N. A., et al. (2024). Developments of Pyrrolo[2,3-d]pyrimidines with Pharmaceutical Potential. [Source Not Available].
• Gorla, S. K., et al. (n.d.).
• Gangjee, A., et al. (n.d.). Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. MDPI.
• Li, X., et al. (2021).
• BenchChem. (2025). Pyrrole Synthesis Technical Support Center: Troubleshooting Regio- and Chemoselectivity. BenchChem.
• Organic Chemistry Portal. (n.d.). Azaindole synthesis. Organic Chemistry Portal.
• Tumkevicius, S., & Dodonova, J. (2025). Functionalization of Pyrrolo[2,3-d]pyrimidine by Palladium-Catalyzed Cross-Coupling Reactions.
• Wang, X., et al. (2025). A concise synthesis of pyrrolo[2,3-d]pyrimidine through I2/DMSO promoted cascade annulation.
• Li, X., et al. (n.d.). The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. Sci-Hub.
• Wang, X., et al. (2022). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3. The Royal Society of Chemistry.
• Besong, G., et al. (n.d.). Concise synthesis of pyrrolo[2,3-d]pyrimidine derivatives via the Cu-catalyzed coupling reaction.
• El-Damasy, A. K., et al. (n.d.). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. PubMed Central.
• Guillon, J., et al. (2025). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine).
• Unknown author. (n.d.). Regioseletive C–H functionalization of 7-azaindoles.
• Guillon, J., et al. (n.d.). The Azaindole Framework in the Design of Kinase Inhibitors. MDPI.
• Seley-Radtke, K. L., et al. (2015).
• Akunda, J. K., et al. (n.d.).
• Shaabani, A., et al. (n.d.).
• Verniest, G. (2022). Synthetic Entries to and Biological Activity of Pyrrolopyrimidines. Chemical Reviews.
• Seley-Radtke, K. L., et al. (n.d.). Antiproliferative activities of halogenated pyrrolo[3,2-d]pyrimidines. PMC - NIH.
• Epistemeo. (2012).
• Verniest, G., et al. (2016). Synthetic Entries to and Biological Activity of Pyrrolopyrimidines. PubMed.
• ron. (2015). Regioselectivity in electrophilic substitution of pyrrole. Chemistry Stack Exchange.
• Tumkevicius, S., & Dodonova, J. (2013). FUNCTIONALIZATION OF PYRROLO[2,3-d]PYRIMIDINE BY PALLADIUM-CATALYZED CROSS-COUPLING REACTIONS. Chemistry of Heterocyclic Compounds.
• Tumkevicius, S., & Dodonova, J. (n.d.). SYNTHESIS AND PHOTOPHYSICAL PROPERTIES OF PYRROLO[2,3-d]PYRIMIDINE-CORE BASED OLIGOARYLENES. Vilniaus universitetas.

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Technical Support Center: Scale-Up Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the scale-up of this critical intermediate. As Senior Application Scientists, we have compiled this resource based on established protocols and extensive field experience to help you navigate the complexities of this synthesis.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis, offering detailed explanations of the underlying causes and actionable solutions.

Issue 1: Low Yield of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

• Question: We are experiencing significantly lower than expected yields during the chlorination of 7H-pyrrolo[2,3-d]pyrimidine-2,4-dione. What are the likely causes and how can we improve the yield?

• Answer: Low yields in this chlorination step are a common challenge during scale-up and can often be attributed to several factors.

  • Incomplete Reaction: The chlorination reaction using phosphorus oxychloride (POCl₃) is highly dependent on temperature and reaction time.[1] At larger scales, ensuring uniform heating can be difficult. "Hot spots" can lead to degradation, while "cold spots" will result in an incomplete reaction.

    • Solution: Implement a robust temperature control system. For large reactors, use a jacketed system with a reliable heat transfer fluid. Mechanical stirring must be efficient to ensure homogeneity. Monitor the reaction progress closely using an appropriate analytical technique like HPLC until the starting material is fully consumed. A patent for a similar synthesis suggests a reaction temperature of 130°C for 24 hours when using phosphorus oxychloride.[1]

  • Side Reactions: The pyrrolo[2,3-d]pyrimidine core is susceptible to various side reactions under harsh chlorination conditions. Over-chlorination or degradation of the heterocyclic ring can occur, leading to a complex mixture of byproducts.

    • Solution: The addition of a tertiary amine base, such as N,N-diisopropylethylamine (DIPEA), can help to scavenge the HCl generated during the reaction, which can catalyze side reactions.[1][2] The choice of chlorinating agent can also be critical. While POCl₃ is common, other reagents like sulfuryl chloride or N-chlorosuccinimide might offer milder reaction conditions, though this would require significant process development.

  • Product Isolation Issues: The work-up procedure is critical for maximizing yield. The product can be sensitive to hydrolysis, and inefficient extraction or precipitation can lead to significant losses.

    • Solution: After quenching the reaction, typically with ice water, ensure the pH is carefully controlled during the work-up. The product is a solid, and the precipitation should be allowed to proceed to completion at a low temperature before filtration. Washing the isolated solid with a non-polar solvent like heptane can help remove organic impurities without dissolving the product.[2]

Issue 2: Impurity Profile and Purification Challenges

• Question: Our final product is contaminated with several impurities that are difficult to remove by standard crystallization. What are these impurities likely to be and what purification strategies can we employ?

• Answer: The impurity profile of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine can be complex. Understanding the potential byproducts is key to developing an effective purification strategy.

  • Common Impurities:

    • Under-chlorinated species: Mono- and di-chlorinated pyrrolo[2,3-d]pyrimidines are common impurities if the reaction does not go to completion.

    • Over-chlorinated species: While less common, further chlorination on the pyrrole ring is possible under forcing conditions.

    • Hydrolyzed species: If the work-up is not performed carefully, the chloro substituents can be hydrolyzed back to hydroxyl groups.

    • Polymeric materials: High temperatures can lead to the formation of intractable polymeric byproducts.

  • Purification Strategies:

    • Recrystallization: While challenging, a carefully selected solvent system can be effective. A mixed solvent system, such as dichloromethane/heptane, may provide the necessary solubility differential for effective purification.[2]

    • Slurry Washing: Slurrying the crude product in a solvent in which the desired product has low solubility but the impurities are more soluble can be a very effective purification technique at scale. Suitable solvents might include diethyl ether or specific alcohol/water mixtures.[1]

    • Column Chromatography: While not ideal for large-scale production due to cost and solvent usage, silica gel chromatography can be used for high-purity requirements or to identify problematic impurities.[3][4]

Issue 3: Handling and Safety of Phosphorus Oxychloride (POCl₃) at Scale

• Question: We are scaling up our synthesis and are concerned about the safe handling of large quantities of phosphorus oxychloride. What are the key safety considerations?

• Answer: Phosphorus oxychloride is a highly corrosive and toxic reagent that requires strict handling protocols, especially at an industrial scale.[5][6]

  • Key Safety Precautions:

    • Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-resistant gloves, a full-face shield, and a respirator with an acid gas cartridge.[6]

    • Ventilation: All operations involving POCl₃ must be conducted in a well-ventilated fume hood or a closed system.[6]

    • Reaction with Water: POCl₃ reacts violently with water to produce phosphoric acid and hydrogen chloride gas.[6][7] Ensure all glassware and equipment are scrupulously dry. Have a suitable quenching strategy in place for any spills, typically using a dry, non-reactive absorbent material.

    • Dispensing and Transfer: For larger quantities, use a closed-system transfer to move POCl₃ from the storage container to the reactor. This minimizes exposure and the risk of spills.

    • Emergency Preparedness: Have an emergency shower and eyewash station readily accessible. Ensure all personnel are trained on the specific hazards of POCl₃ and the appropriate emergency procedures.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

• Q1: What are the critical process parameters to monitor during the chlorination reaction?

  • A1: The most critical parameters are temperature, reaction time, and the stoichiometry of the reagents. Continuous monitoring of the reaction progress by HPLC is highly recommended to determine the reaction endpoint accurately.

• Q2: Are there alternative, greener synthetic routes to 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine?

  • A2: While the use of POCl₃ is a well-established method, research into more sustainable chemical processes is ongoing.[5] Alternative chlorinating agents that are less hazardous and produce less waste are being explored, but these are not yet widely adopted for this specific synthesis on an industrial scale.

• Q3: How can I confirm the identity and purity of my final product?

  • A3: A combination of analytical techniques should be used.

    • HPLC: To determine the purity and identify any impurities.

    • NMR (¹H and ¹³C): To confirm the structure of the molecule.

    • Mass Spectrometry (MS): To confirm the molecular weight.

    • Melting Point: As a quick check of purity.

• Q4: What are the typical storage conditions for 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine?

  • A4: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from moisture and incompatible materials.

Visualizations

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for addressing low yields.

Key Reaction Parameters and Their Impact

Parameter	Recommended Range	Impact of Deviation
Temperature	120-140 °C	Too Low: Incomplete reaction. Too High: Increased side products and degradation.
Reaction Time	12-24 hours	Too Short: Incomplete reaction. Too Long: Potential for byproduct formation.
POCl₃ Equivalents	3-5 equivalents	Too Few: Incomplete chlorination. Too Many: Increased cost and harsher conditions.
Base (e.g., DIPEA)	1-2 equivalents	Too Little: Insufficient HCl scavenging. Too Much: Potential for side reactions with the base.

References

• Seela, F., & Singh, P. (2017). Pyrrolo[2,3‐d]pyrimidine (7‐deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides. Medicinal research reviews, 37(4), 842-887. [Link]

• Tichy, M., et al. (2022). Synthesis of Polycyclic Hetero-Fused 7-Deazapurine Heterocycles and Nucleosides through C–H Dibenzothiophenation and Negishi Coupling. The Journal of Organic Chemistry, 87(21), 14266-14283. [Link]

• Guan, D., et al. (2021). Design, Synthesis, and Biochemical and Biological Evaluation of Novel 7-Deazapurine Cyclic Dinucleotide Analogues as STING Receptor Agonists. Journal of Medicinal Chemistry, 64(15), 11374-11394. [Link]

• Eyer, L., et al. (2017). Synthesis of 7-trifluoromethyl-7-deazapurine ribonucleoside analogs and their monophosphate prodrugs. Beilstein Journal of Organic Chemistry, 13, 1649-1656. [Link]

• Phosphorus Oxychloride: Production and Use. (2022). In The P-H Bond. De Gruyter. [Link]

• Mikhailopulo, I. A., et al. (2024). Enzymatic Transglycosylation Features in Synthesis of 8-Aza-7-Deazapurine Fleximer Nucleosides by Recombinant E. coli PNP: Synthesis and Structure Determination of Minor Products. International Journal of Molecular Sciences, 25(13), 7296. [Link]

• Phosphoryl chloride. (n.d.). In Sciencemadness Wiki. Retrieved from [Link]

• Phosphoryl chloride. (n.d.). In Wikipedia. Retrieved from [Link]

• Synthesis of 2,4-dichloro-7-hydroxy-pyrrolo(2,3)pyrimidine. (2012).

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. (2023). Molecules, 28(14), 5364. [Link]

• Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives. (2023). Molecules, 28(14), 5364. [Link]

• Mungall, W. S., Greene, G. L., Miller, P. S., & Letsinger, R. L. (1974). Use of phosphorus oxychloride in synthesizing nucleotides and oligonucleotides. Nucleic acids research, 1(4), 615–627. [Link]

• Preparation of phosphorus oxychloride. (1955).

• One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. (2018). Journal of the Mexican Chemical Society, 62(1). [Link]

• Synthesis of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 2,4-dichloro-7H. (2012). ResearchGate. [Link]

• PROCESS FOR PREPARING 7H-PYRROLO [2,3-D]PYRIMIDINE COMPOUNDS. (2020). European Patent Office. [Link]

• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mu. (2021). Sci-Hub. [Link]

• Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine. (2020).

• Preparation method of 2, 4-dichloro-7H-pyrrolo [2, 3-D] pyrimidine. (2017). Patsnap Eureka. [Link]

• A concise synthesis of pyrrolo[2,3-d]pyrimidine through I2/DMSO promoted cascade annulation. (2025). Journal of Cheminformatics. [Link]

• The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations. (2021). European Journal of Medicinal Chemistry, 224, 113711. [Link]

• novel method of manufacturing 4-chloro-7h-pyrrolo[2,3-d]pyrimidine. (2019). Justia Patents. [Link]

• Synthesis of Pyrrolo[2,3‐d]pyrimidine Analogues of the Potent Antitumor Agent N‐{4‐[3‐(2,4‐Diamino‐7H‐pyrrolo [2,3‐d]pyrimidin‐5‐yl)propyl]benzoyl}‐L‐glutamic Acid (TNP‐351). (2008). Archiv der Pharmazie, 341(7), 423-431. [Link]

• The Role of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine in Kinase Inhibitor Synthesis. (2025). Pharmaffiliates. [Link]

Sources

• 1. CN102977104A - Synthesis of 2,4-dichloro-7-hydroxy-pyrrolo(2,3)pyrimidine - Google Patents [patents.google.com]
• 2. US10738058B2 - Method of manufacturing 4-chloro-7H-pyrrolo[2,3-D]pyrimidine - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. Pyrrolopyrimidines: Design, Synthesis and Antitumor Properties of Novel Tricyclic Pyrrolo [2,3-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. Phosphoryl chloride - Sciencemadness Wiki [sciencemadness.org]
• 7. Phosphoryl chloride - Wikipedia [en.wikipedia.org]

avoiding over-chlorination in the synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

Welcome to the technical support center for the synthesis of halogenated pyrrolo[2,3-d]pyrimidines. This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of complex heterocyclic compounds. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, with a primary focus on preventing over-chlorination.

The pyrrolo[2,3-d]pyrimidine scaffold, a deaza-isostere of adenine, is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors.[1][2] The controlled, regioselective halogenation of this nucleus is critical for tuning the pharmacological properties of derivative compounds.[3] This guide is structured to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine?

A common and practical starting point is 7H-pyrrolo[2,3-d]pyrimidine-2,4-diol. This precursor allows for the conversion of the hydroxyl groups on the pyrimidine ring to chlorides, followed by selective chlorination of the pyrrole ring.

Q2: Which chlorinating agent is most effective for this synthesis, and why?

Phosphorus oxychloride (POCl₃) is the most widely used and effective reagent for converting the hydroxyl groups of the pyrimidine ring to chlorides.[4][5] It serves as both a reagent and often as a solvent. For the subsequent chlorination of the electron-rich pyrrole ring, a more controlled chlorinating agent like N-chlorosuccinimide (NCS) is recommended to avoid over-chlorination.

Q3: My initial chlorination with POCl₃ to form the dichloro-intermediate is not working. What are the common pitfalls?

A frequent issue is the incomplete conversion of the diol to the dichloro-intermediate. This can be due to several factors:

• Insufficient POCl₃: A significant excess of POCl₃ is often required.

• Low Reaction Temperature: The reaction typically requires high temperatures, often refluxing in POCl₃ (around 105-110 °C).[4]

• Presence of Water: POCl₃ reacts violently with water. Ensure all glassware is oven-dried and reagents are anhydrous.

• Lack of a Base: The addition of a tertiary amine, such as N,N-diisopropylethylamine (DIPEA), can catalyze the reaction and neutralize the HCl generated.[4]

Q4: I am observing the formation of a tetrachlorinated byproduct. How can I prevent this?

Over-chlorination, leading to 2,4,5,6-tetrachloro-7H-pyrrolo[2,3-d]pyrimidine, is a significant challenge. The key to preventing this is to control the reactivity of the chlorinating agent and the reaction conditions during the chlorination of the pyrrole ring. Using a milder chlorinating agent like NCS for the C5-chlorination, after the initial dichlorination of the pyrimidine ring, allows for more precise stoichiometric control.

Troubleshooting Guide: Avoiding Over-Chlorination

This section provides a systematic approach to troubleshooting and optimizing the synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

Issue 1: Low Yield of Dichloro-Intermediate (2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine)

Symptom: Incomplete conversion of 7H-pyrrolo[2,3-d]pyrimidine-2,4-diol to the dichloro-intermediate, as observed by TLC or LC-MS analysis.

Troubleshooting Steps:

Parameter	Recommended Action	Rationale
Reagent Stoichiometry	Increase the excess of POCl₃ (up to 10 equivalents).	Drives the equilibrium towards the formation of the dichloro product.
Temperature	Ensure the reaction is heated to reflux in POCl₃ (105-110 °C).	Provides the necessary activation energy for the reaction.[4]
Reaction Time	Extend the reaction time and monitor progress by TLC or LC-MS.	The reaction can be slow and may require several hours to reach completion.
Additives	Add a tertiary amine base like DIPEA (1.5-2.0 equivalents).	Catalyzes the reaction and scavenges the HCl byproduct.[4]

Issue 2: Formation of Over-chlorinated Byproducts

Symptom: Detection of 2,4,5,6-tetrachloro-7H-pyrrolo[2,3-d]pyrimidine or other polychlorinated species in the final product mixture by mass spectrometry.

Troubleshooting Steps:

| Parameter | Recommended Action | Rationale | | :--- | :--- | | Chlorinating Agent | For the C5-chlorination, use a milder reagent like N-chlorosuccinimide (NCS) instead of continuing with POCl₃. | NCS offers better control over the electrophilic chlorination of the electron-rich pyrrole ring, reducing the likelihood of multiple additions. | | Stoichiometry of NCS | Use a carefully controlled amount of NCS (1.0-1.1 equivalents). | Precise stoichiometry is crucial to selectively chlorinate the most reactive position on the pyrrole ring (C5) without affecting other positions. | | Temperature Control | Perform the NCS chlorination at a lower temperature (e.g., 0 °C to room temperature) and slowly warm if necessary. | Lower temperatures decrease the reaction rate and improve selectivity. | | Solvent | Use an inert solvent such as dichloromethane (DCM) or chloroform for the NCS chlorination step. | Provides a controlled reaction medium. |

Issue 3: Product Decomposition or Reversion to Starting Material During Work-up

Symptom: TLC of the crude reaction mixture shows the desired product, but after aqueous work-up, the starting material or decomposition products are observed.[6]

Troubleshooting Steps:

Step	Recommended Action	Rationale
Quenching	After completion, cool the reaction mixture and remove excess POCl₃ under reduced pressure.[6]	This minimizes the highly exothermic reaction when quenching with water.
Work-up	Slowly add the cooled reaction residue to a mixture of ice and a weak base like sodium bicarbonate (NaHCO₃) solution.[6]	Neutralizes the acidic environment and prevents the hydrolysis of the chloro-substituents back to hydroxyl groups.
Extraction	Promptly extract the product into an organic solvent like ethyl acetate or dichloromethane.	Minimizes the time the product is in an aqueous environment where it could be susceptible to hydrolysis.

Experimental Protocols

Proposed Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

This proposed two-step synthesis is based on established methodologies for the chlorination of related heterocyclic systems.

Step 1: Synthesis of 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine

Step 1: Dichlorination of the pyrimidine ring.

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a nitrogen inlet, and a magnetic stirrer, suspend 7H-pyrrolo[2,3-d]pyrimidine-2,4-diol (1 equivalent) in phosphorus oxychloride (POCl₃, 10 equivalents).

• Addition of Base: Cool the mixture to 0 °C in an ice bath. Slowly add N,N-diisopropylethylamine (DIPEA, 1.5 equivalents) dropwise, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, heat the mixture to reflux (approximately 110 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC (e.g., 10% methanol in dichloromethane).

• Work-up: Cool the reaction mixture to room temperature. Carefully remove the excess POCl₃ under reduced pressure. Cautiously add the resulting residue to a stirred mixture of crushed ice and saturated sodium bicarbonate solution until the pH is neutral (pH 7-8).

• Extraction and Purification: Extract the aqueous mixture with ethyl acetate (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

Step 2: Selective chlorination of the pyrrole ring.

• Reaction Setup: Dissolve 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine (1 equivalent) in anhydrous dichloromethane (DCM) in a flame-dried round-bottom flask under a nitrogen atmosphere.

• Addition of Chlorinating Agent: Cool the solution to 0 °C. Add N-chlorosuccinimide (NCS, 1.05 equivalents) portion-wise over 15-20 minutes.

• Reaction: Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature. Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 2-4 hours).

• Work-up: Quench the reaction with a saturated aqueous solution of sodium thiosulfate. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to afford 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

Analytical Characterization

The final product and intermediates should be characterized by standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the structure and regiochemistry of chlorination. The chemical shifts of the pyrrole protons will be indicative of the substitution pattern.[7][8]

• Mass Spectrometry (MS): To confirm the molecular weight and isotopic pattern of the chlorinated compounds. The characteristic isotopic signature of chlorine (³⁵Cl and ³⁷Cl) will be evident in the mass spectrum.[8]

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Mechanistic Insights

The chlorination of 7H-pyrrolo[2,3-d]pyrimidine-2,4-diol with POCl₃ proceeds through the formation of phosphate ester intermediates, which are then displaced by chloride ions.[5] The subsequent electrophilic chlorination of the pyrrole ring is directed by the electron-donating nitrogen atom. The C5 position is generally the most electron-rich and therefore the most susceptible to electrophilic attack.

Troubleshooting decision tree for the synthesis.

References

Sources

• 1. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The synthesis and bioactivity of pyrrolo[2,3-d]pyrimidine derivatives as tyrosine kinase inhibitors for NSCLC cells with EGFR mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN102977104A - Synthesis of 2,4-dichloro-7-hydroxy-pyrrolo(2,3)pyrimidine - Google Patents [patents.google.com]
• 5. POCl3 chlorination of 4-quinazolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Analytical Methods for Impurity Profiling of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

Welcome to the technical support center for the analytical characterization of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the detection and quantification of impurities in this critical pharmaceutical intermediate. Our focus is on providing practical, field-tested insights rooted in scientific principles to ensure the quality and safety of your materials.

Introduction: The Criticality of Impurity Profiling

2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). The purity of this intermediate is paramount, as any impurities can carry through to the final drug substance, potentially affecting its efficacy, safety, and stability. Rigorous analytical testing is therefore not just a regulatory requirement but a scientific necessity. This guide will walk you through the essential analytical techniques, potential challenges, and troubleshooting strategies to establish a robust impurity profile for your samples.

The International Council for Harmonisation (ICH) guidelines, specifically ICH Q3A(R2), provide a framework for the reporting, identification, and qualification of impurities in new drug substances.[1][2] Adherence to these guidelines is crucial for regulatory submissions.

Frequently Asked Questions (FAQs)

Q1: What are the likely process-related impurities in 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine?

A1: Process-related impurities can originate from starting materials, intermediates, by-products, and reagents used in the synthesis. While the exact impurity profile depends on the specific synthetic route, common potential impurities for a chlorinated heterocyclic compound like 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine may include:

• Incompletely Chlorinated Analogues: Such as mono- and di-chlorinated pyrrolo[2,3-d]pyrimidines (e.g., 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine). These can arise from incomplete chlorination steps.

• Isomers: Positional isomers may form depending on the reaction conditions.

• Unreacted Starting Materials: For instance, the pyrrolo[2,3-d]pyrimidine core structure before chlorination.

• Reagents and Catalysts: Residual chlorinating agents or catalysts used in the synthesis.

• By-products from Side Reactions: Such as hydrolysis or polymerization products.

A thorough understanding of the synthetic pathway is the first step in identifying potential impurities.

Q2: Which analytical technique is most suitable for impurity profiling of this compound?

A2: High-Performance Liquid Chromatography (HPLC) , particularly Reverse-Phase HPLC (RP-HPLC) with UV detection, is the gold standard for impurity profiling of organic molecules like 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.[3] Its advantages include high resolution, sensitivity, and reproducibility. For volatile impurities and residual solvents, Gas Chromatography (GC) is the preferred method.

For structural elucidation of unknown impurities, hyphenated techniques are indispensable:

• Liquid Chromatography-Mass Spectrometry (LC-MS) provides molecular weight information and fragmentation patterns, aiding in the identification of unknown peaks.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy is the most powerful tool for unambiguous structure determination of isolated impurities.[4][5]

Q3: How do I perform a forced degradation study for this compound?

A3: Forced degradation studies are essential to understand the intrinsic stability of the molecule and to develop a stability-indicating analytical method.[1][6][7] These studies involve subjecting the sample to stress conditions more severe than accelerated stability testing. Key conditions to investigate include:

• Acidic and Basic Hydrolysis: Treat the sample with dilute HCl and NaOH at elevated temperatures. Halogenated compounds can be susceptible to hydrolysis.

• Oxidative Degradation: Use an oxidizing agent like hydrogen peroxide.

• Thermal Degradation: Expose the solid sample to high temperatures.

• Photolytic Degradation: Expose the sample to UV and visible light as per ICH Q1B guidelines.

The degradation products generated should be analyzed by a suitable stability-indicating method, typically HPLC, to ensure they are well-resolved from the parent peak and from each other.

Troubleshooting Guides

HPLC Method Development and Troubleshooting

A robust HPLC method is the cornerstone of accurate impurity analysis. Below is a suggested starting method and a troubleshooting guide for common issues.

Suggested Starting RP-HPLC Method:

Parameter	Recommendation
Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Phosphoric acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start with a low percentage of B, and gradually increase to elute more retained components. A typical starting gradient could be 10-90% B over 20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at a wavelength where the parent and expected impurities have good absorbance (e.g., determined by UV scan).
Injection Volume	10 µL

Troubleshooting Common HPLC Issues:

Issue	Potential Cause(s)	Troubleshooting Steps
Peak Tailing	- Silanol interactions with the basic nitrogen atoms in the pyrrolo[2,3-d]pyrimidine ring.- Column overload.- Column degradation.	- Use a base-deactivated column.- Add a competing base like triethylamine (0.1%) to the mobile phase.- Lower the sample concentration.- Replace the column.
Poor Resolution	- Inappropriate mobile phase composition.- Gradient not optimized.	- Adjust the pH of the aqueous mobile phase.- Try a different organic modifier (e.g., methanol instead of acetonitrile).- Modify the gradient slope for better separation of closely eluting peaks.
Ghost Peaks	- Contamination in the mobile phase or injector.- Carryover from previous injections.	- Use fresh, high-purity solvents.- Flush the injector and column with a strong solvent.- Include a blank injection in your sequence.
Baseline Drift	- Column not equilibrated.- Mobile phase composition changing.- Temperature fluctuations.	- Ensure adequate column equilibration time before injection.- Pre-mix the mobile phase or ensure the online mixer is functioning correctly.- Use a column oven for stable temperature control.

Mass Spectrometry (MS) for Impurity Identification

MS is a powerful tool for obtaining molecular weight information of unknown impurities.

Expected Fragmentation:

For 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, the mass spectrum will show a characteristic isotopic pattern for three chlorine atoms. Fragmentation may involve the loss of chlorine atoms, HCN, or cleavage of the pyrrole or pyrimidine ring. The exact fragmentation will depend on the ionization technique used (e.g., ESI, APCI).

Troubleshooting MS Analysis:

Issue	Potential Cause(s)	Troubleshooting Steps
Poor Ionization	- Inappropriate ionization source.- Suboptimal source parameters.	- For this relatively polar molecule, Electrospray Ionization (ESI) is a good starting point.- Optimize source parameters like capillary voltage, gas flow, and temperature.
Complex Spectra	- In-source fragmentation.- Presence of adducts.	- Reduce the fragmentor/cone voltage to minimize in-source fragmentation.- Identify common adducts (e.g., +Na, +K, +ACN) and consider this during data interpretation.

NMR for Structural Elucidation

For definitive structural confirmation of an isolated impurity, NMR is essential.

Key NMR Experiments:

• 1D NMR (¹H and ¹³C): Provides basic information about the chemical environment of protons and carbons.

• 2D NMR (COSY, HSQC, HMBC): Establishes connectivity between atoms to piece together the molecular structure.

Workflow for Impurity Identification and Structural Elucidation:

Sources

• 1. biomedres.us [biomedres.us]
• 2. Forced Degradation Studies | Coriolis Pharma [coriolis-pharma.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-Chloro-1H-pyrrolo­[2,3-d]pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmainfo.in [pharmainfo.in]
• 7. scispace.com [scispace.com]

Reference Data & Comparative Studies

Validating the Antiproliferative Effects of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine Derivatives: A Comparative Guide

For researchers, scientists, and drug development professionals navigating the complex landscape of oncology drug discovery, the 7H-pyrrolo[2,3-d]pyrimidine scaffold represents a privileged structure. Its resemblance to the purine core of ATP makes it an ideal framework for the design of potent kinase inhibitors, a class of targeted therapeutics that has revolutionized cancer treatment. This guide provides an in-depth technical analysis of derivatives originating from 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, a versatile synthetic intermediate. We will objectively compare the antiproliferative performance of these derivatives, supported by experimental data, and provide detailed protocols to enable the validation and exploration of this promising class of compounds.

The Strategic Advantage of the 2,4,5-Trichlorinated Pyrrolo[2,3-d]pyrimidine Scaffold

The utility of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine lies in the reactivity of its chlorine substituents. These atoms serve as excellent leaving groups, facilitating nucleophilic substitution reactions at the C2, C4, and C5 positions of the pyrrolo[2,3-d]pyrimidine core. This allows for the systematic introduction of a diverse array of chemical moieties, enabling the fine-tuning of the molecule's pharmacological properties, including potency, selectivity, and pharmacokinetic profile. The strategic derivatization of this scaffold has led to the discovery of compounds with significant antiproliferative activity against a range of cancer cell lines.

Structure-Activity Relationship (SAR): Decoding the Impact of Substitutions

The antiproliferative efficacy of 7H-pyrrolo[2,3-d]pyrimidine derivatives is profoundly influenced by the nature of the substituents at the C2, C4, and C5 positions. Understanding these structure-activity relationships is paramount for the rational design of novel and more effective anticancer agents.

The Critical Role of the C4 Position

Substitutions at the C4 position are pivotal for potent antiproliferative activity. The introduction of an amino group at this position is a common and often essential modification. Further derivatization of this amino group with various aryl or heteroaryl moieties can significantly enhance potency. For instance, the presence of a phenylamino group at C4 is a recurring motif in many active derivatives.

Modulating Activity through C2 and C5 Substitutions

While the C4 position often serves as the primary anchor for biological activity, modifications at the C2 and C5 positions provide an avenue for optimizing potency and selectivity.

• C2 Position: The introduction of aryl groups at the C2 position has been shown to enhance antiproliferative effects. The nature of the substituent on this aryl ring can further modulate activity.

• C5 Position: Halogenation at the C5 position, particularly with bromine or iodine, has been demonstrated to increase cytotoxic activity in some derivatives. Other substitutions at this position can influence the compound's interaction with specific kinase targets.

The interplay between substituents at these three positions is complex and often synergistic, highlighting the importance of a multi-pronged approach to derivatization.

Comparative Analysis of Antiproliferative Activity

To provide a clear perspective on the potential of these derivatives, the following tables summarize the in vitro antiproliferative activity (IC50 values) of representative 2,4,5-substituted-7H-pyrrolo[2,3-d]pyrimidine derivatives against various cancer cell lines. These are compared with established anticancer drugs to benchmark their performance.

Table 1: Antiproliferative Activity of C4-Substituted Pyrrolo[2,3-d]pyrimidine Derivatives

Compound ID	C2-Substituent	C4-Substituent	C5-Substituent	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Derivative A	H	N-(3-methylbenzyl)amino	H	HCT116 (Colon)	17.6	Doxorubicin	Not Reported
Derivative B	H	N-(4-phenoxy-phenyl)amino	H	A549 (Lung)	Not Reported	Doxorubicin	Not Reported
Compound 5k	H	(E)-4-((...)-N'-benzylidenebenzohydrazide)	Halogenated	HepG2 (Liver)	29-59	Sunitinib	261 (nM)
Compound 8a	4-chlorophenyl	N-phenyl-imine	H	HT-29 (Colon)	19.22	Doxorubicin	0.18-0.94
Compound 8g	4-bromophenyl	N-(4-fluorophenyl)-imine	H	HT-29 (Colon)	4.01	Doxorubicin	0.18-0.94

Table 2: Influence of C5-Substitution on Antiproliferative Activity

Compound ID	C2-Substituent	C4-Substituent	C5-Substituent	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Compound 6c	H	Amino	5-nitro-1H-benzo[d]imidazol-2-yl)thio	HCT116 (Colon)	17.6	Not Reported	Not Reported
Compound 6h	H	Amino	pyrimidin-2-ylthio	HCT116 (Colon)	17.6	Not Reported	Not Reported
Compound 8	H	Amino	4-carbon bridge to benzoyl	Various	Potent	Pemetrexed	Not Reported

Note: The IC50 values are sourced from multiple studies and direct comparison should be made with caution due to variations in experimental conditions.

Mechanism of Action: Targeting Key Signaling Pathways in Cancer

The antiproliferative effects of 7H-pyrrolo[2,3-d]pyrimidine derivatives are primarily attributed to their ability to inhibit protein kinases that are crucial for cancer cell proliferation, survival, and metastasis. Molecular docking studies have shown that these compounds act as ATP-competitive inhibitors, binding to the ATP-binding pocket of various kinases.

Key Kinase Targets

• Epidermal Growth Factor Receptor (EGFR): Many pyrrolo[2,3-d]pyrimidine derivatives have demonstrated potent inhibitory activity against both wild-type and mutant forms of EGFR, a key driver in non-small cell lung cancer (NSCLC).

• p21-Activated Kinase 4 (PAK4): Overexpressed in a variety of cancers, PAK4 is involved in cell growth, apoptosis prevention, and proliferation. Several 7H-pyrrolo[2,3-d]pyrimidine derivatives have been identified as potent PAK4 inhibitors.[1]

• Other Kinases: These derivatives have also shown inhibitory activity against a range of other kinases, including HER2, VEGFR2, and CDK2, highlighting their potential as multi-targeted kinase inhibitors.[2][3]

Downstream Signaling Consequences

By inhibiting these key kinases, 7H-pyrrolo[2,3-d]pyrimidine derivatives can disrupt critical downstream signaling pathways, leading to:

• Cell Cycle Arrest: Many of these compounds induce cell cycle arrest, often at the G0/G1 or G2/M phase, thereby preventing cancer cell division.

• Induction of Apoptosis: Inhibition of pro-survival signaling pathways can trigger programmed cell death (apoptosis) in cancer cells. This is often evidenced by an increase in pro-apoptotic proteins like caspase-3 and Bax, and a decrease in anti-apoptotic proteins like Bcl-2.[2][3]

Caption: Inhibition of key kinases by pyrrolo[2,3-d]pyrimidine derivatives.

Experimental Protocols for Validation

To facilitate the independent validation and further exploration of these compounds, we provide detailed, step-by-step methodologies for their synthesis and biological evaluation.

General Synthetic Procedure for C4-Amino Derivatives

This protocol describes a general method for the synthesis of 4-amino-substituted-7H-pyrrolo[2,3-d]pyrimidines from the 2,4,5-trichloro precursor.

Caption: General synthetic workflow for derivatization.

Step-by-Step Protocol:

• Reaction Setup: To a solution of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine (1 equivalent) in a suitable solvent (e.g., n-butanol, dioxane, or DMF), add the desired amine (1.1-1.5 equivalents) and a base (e.g., DIPEA or K2CO3, 2-3 equivalents).

• Reaction Conditions: Heat the reaction mixture at a temperature ranging from 80°C to 120°C for 2 to 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, filter and wash with a suitable solvent. Otherwise, concentrate the mixture under reduced pressure and purify the residue by column chromatography on silica gel.

• Characterization: Confirm the structure of the synthesized compound using standard analytical techniques, including 1H NMR, 13C NMR, and high-resolution mass spectrometry (HRMS).

In Vitro Antiproliferative Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds (and a vehicle control) for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Cell Cycle Analysis by Flow Cytometry

This protocol outlines the procedure for analyzing the effect of the compounds on the cell cycle distribution of cancer cells.

Step-by-Step Protocol:

• Cell Treatment: Treat cells with the test compound at its IC50 concentration for 24-48 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.

• Data Interpretation: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Detection by Annexin V/PI Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Step-by-Step Protocol:

• Cell Treatment: Treat cells with the test compound at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and propidium iodide (PI).

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V- and PI-positive.

Conclusion and Future Directions

The 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold is a highly valuable starting point for the development of novel antiproliferative agents. The strategic derivatization of this core has yielded a multitude of compounds with potent activity against a diverse range of cancer cell lines. The primary mechanism of action for many of these derivatives is the inhibition of key protein kinases involved in cancer cell signaling.

Future research in this area should focus on:

• Optimizing Selectivity: Designing derivatives with improved selectivity for specific kinase targets to minimize off-target effects and enhance the therapeutic window.

• In Vivo Efficacy: Progressing the most promising in vitro lead compounds to in vivo animal models to evaluate their efficacy and pharmacokinetic properties.

• Combination Therapies: Exploring the synergistic effects of these novel derivatives in combination with existing chemotherapeutic agents or other targeted therapies.

By leveraging the synthetic versatility of the 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine core and a thorough understanding of the structure-activity relationships, the scientific community is well-positioned to develop the next generation of targeted cancer therapies.

References

• 1. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers | MDPI [mdpi.com]
• 3. [PDF] Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers | Semantic Scholar [semanticscholar.org]

Navigating the Kinome: A Comparative Guide to the Off-Target Effects of Pyrrolo[2,3-d]pyrimidine-Based Inhibitors

For researchers, scientists, and drug development professionals, the quest for highly selective kinase inhibitors is a paramount challenge. The 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold has emerged as a privileged structure in medicinal chemistry, giving rise to potent inhibitors of various kinases. However, the inherent promiscuity of kinase inhibitors necessitates a thorough understanding of their off-target effects to predict potential therapeutic windows and toxicity profiles. This guide provides an in-depth, objective comparison of the off-target profiles of inhibitors derived from this scaffold, with a focus on the JAK2 inhibitor Fedratinib, and contrasts its performance with alternative scaffolds.

The Pyrrolo[2,3-d]pyrimidine Scaffold: A Double-Edged Sword

The 7-deazapurine core of the pyrrolo[2,3-d]pyrimidine scaffold mimics the adenine structure of ATP, enabling competitive binding to the ATP pocket of a wide range of kinases. While this property allows for the development of potent inhibitors, it also presents a significant challenge in achieving selectivity across the kinome. The specific substitution pattern, such as the trichloro-substitution on the pyrimidine ring, provides a versatile starting point for synthetic elaboration to achieve desired potency and selectivity.

A prime example of a clinically relevant inhibitor derived from a related scaffold is Fedratinib, a selective JAK2 inhibitor. Its development highlights both the potential and the off-target liabilities inherent in this chemical class.

Case Study: Fedratinib - A Selective JAK2 Inhibitor with Notable Off-Targets

Fedratinib is a potent inhibitor of Janus-associated kinase 2 (JAK2), a critical mediator in the signaling pathways of cytokines and growth factors essential for hematopoiesis.[1] Its efficacy in treating myelofibrosis is primarily attributed to the inhibition of the constitutively activated JAK2/STAT pathway.[1] However, a comprehensive analysis of its kinome profile reveals interactions with other kinases and non-kinase proteins, which may contribute to both its therapeutic effects and adverse event profile.

Comparative Kinase Inhibition Profile

The selectivity of a kinase inhibitor is a crucial determinant of its clinical utility. The following table provides a comparative analysis of the inhibitory activity (IC50) of Fedratinib and other prominent JAK inhibitors with different scaffolds and selectivity profiles.

Kinase Target	Fedratinib (Pyrrolo[2,3-d]pyrimidine) IC50 (nM)	Ruxolitinib (Pyrrolopyrimidine) IC50 (nM)	Momelotinib (Aminopyrimidine) IC50 (nM)	CHZ868 (Benzimidazole) IC50 (nM)
Primary Target
JAK2	3[1]	2.8[2]	18[3]	170 (cellular IC50)[4]
JAK2 (V617F)	3[1]	-	-	60 (cellular IC50)[5]
JAK Family Off-Targets
JAK1	105[1]	3.3[2]	11[3]	-
JAK3	>1000[1]	428[2]	155[3]	-
TYK2	405[1]	19[2]	17[3]	-
Key Kinase Off-Targets
FLT3	15[1]	-	-	-
RET	48[6]	-	-	-
ACVR1 (ALK2)	-	-	(Inhibits)[3]	-
Non-Kinase Off-Targets
BRD4	164[1]	-	-	-

This data clearly illustrates the distinct selectivity profiles. Fedratinib is highly selective for JAK2 over other JAK family members, particularly JAK3.[1] In contrast, Ruxolitinib is a potent inhibitor of both JAK1 and JAK2.[2] Momelotinib also inhibits both JAK1 and JAK2, with the additional noteworthy inhibition of ACVR1, which is implicated in its anemia-related therapeutic effects.[3] CHZ868, a type II inhibitor with a different scaffold, also demonstrates potent cellular inhibition of JAK2.[4]

Delving into Off-Target Signaling Pathways

The off-target interactions of Fedratinib extend beyond the kinase family, most notably affecting FMS-like tyrosine kinase 3 (FLT3) and the bromodomain-containing protein 4 (BRD4).[1] Understanding the downstream consequences of these interactions is critical for a complete pharmacological assessment.

Fedratinib's Impact on the JAK2/STAT and Off-Target FLT3 Signaling Pathways

The diagram below illustrates the canonical JAK2/STAT signaling pathway, the primary target of Fedratinib, and the off-target FLT3 signaling pathway.

Caption: Fedratinib inhibits the JAK2/STAT pathway and the off-target FLT3 pathway.

Inhibition of FLT3 by Fedratinib may contribute to its therapeutic profile, as FLT3 is implicated in the pathogenesis of certain hematological malignancies.[7] However, this off-target activity could also lead to adverse effects, and a thorough understanding of the context-dependent consequences is crucial.

Methodologies for Assessing Off-Target Effects

To ensure the trustworthiness of off-target profiling, robust and validated experimental protocols are essential. Here, we detail two key methodologies for characterizing the selectivity of kinase inhibitors.

Experimental Workflow for Kinase Profiling

Caption: A generalized workflow for in vitro kinase selectivity profiling.

Detailed Protocol: In Vitro Kinase Assay (e.g., ADP-Glo™)

• Compound Preparation: Prepare a serial dilution of the test inhibitor (e.g., Fedratinib) in DMSO. A typical starting concentration is 10 mM, with subsequent 3-fold dilutions.

• Assay Plate Preparation: Transfer a small volume (e.g., 50 nL) of each compound dilution into a 384-well assay plate.

• Kinase Reaction:

  • Add the specific kinase enzyme and its corresponding substrate to the wells containing the compound.

  • Initiate the kinase reaction by adding ATP at a concentration close to its Km for the specific kinase.

  • Incubate the plate at 30°C for 60 minutes.

• Signal Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Plot the luminescence signal against the inhibitor concentration to determine the IC50 value.[1]

Cellular Target Engagement: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm target engagement in a cellular context. The principle is based on the ligand-induced thermal stabilization of the target protein.

Detailed Protocol: CETSA

• Cell Treatment: Treat intact cells with the test compound at various concentrations or a vehicle control.

• Heating: Heat the cell suspensions at a range of temperatures for a fixed time (e.g., 3 minutes) to induce protein denaturation and aggregation.

• Cell Lysis: Lyse the cells to release the soluble proteins.

• Separation of Aggregates: Centrifuge the lysates at high speed to pellet the aggregated proteins.

• Protein Quantification: Collect the supernatant containing the soluble proteins and quantify the amount of the target protein using methods like Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble target protein as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Conclusion: A Call for Comprehensive Profiling

The 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold remains a valuable starting point for the design of potent kinase inhibitors. However, as exemplified by Fedratinib, a thorough understanding of off-target effects is non-negotiable for the successful development of safe and effective therapeutics. This guide underscores the importance of a multi-faceted approach to inhibitor characterization, combining broad kinome scanning with cellular target engagement assays. By embracing these principles, researchers can navigate the complexities of the kinome and design next-generation inhibitors with improved selectivity and therapeutic potential.

References

• Off-Target Kinase Effects of Fedratinib: A Technical Guide. Benchchem. 2025.
• Fedratinib is a type of medication called a kinase inhibitor.
• Fedratinib (SAR302503, TG101348) is a selective inhibitor of JAK2. Selleck Chemicals.
• Fedratinib: A Review of Its Pharmacology and Clinical Use. AWS.
• CHZ868 | JAK2 Inhibitor. MedchemExpress.com.
• New scaffolds for type II JAK2 inhibitors overcome the acquired G993A resistance mut
• A Comparative Kinome Analysis of Fedratinib and Other Prominent JAK Inhibitors. Benchchem.
• CHZ868, a Type II JAK2 Inhibitor, Reverses Type I JAK Inhibitor Persistence and Demonstrates Efficacy in Myeloprolifer
• Fedratinib in myelofibrosis. Blood Advances. 2020.
• Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology. 2014.
• Fedratinib in 2025 and beyond: indications and future applic
• New scaffolds for type II JAK2 inhibitors overcome the acquired G993A resistance mut
• CHZ868, a Type II JAK2 Inhibitor, Reverses Type I JAK Inhibitor Persistence and Demonstrates Efficacy in Myeloproliferative Neoplasms. Mount Sinai Scholars Portal. 2015.
• fedratinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY.
• Selective JAK2 Pathway Inhibitor, CHZ868, Ameriorates Anti-Leukemic Functionaliry in CD19 CAR-T Cells.
• Fedr
• Kinase selectivity profiles of compounds 1 (a) and 3 (b) and Fedratinib...
• Activity of the type II JAK2 inhibitor CHZ868 in B-cell acute lymphoblastic leukemia | Request PDF.
• Fedratinib Synthetic Routes. MedKoo Biosciences.
• Ruxolitinib: a new JAK1/2 inhibitor that offers promising options for treatment of myelofibrosis.
• Next-Generation JAK2 Inhibitors for the Treatment of Myeloproliferative Neoplasms: Lessons from Structure-Based Drug Discovery Approaches. Cancer Research. 2022.
• Momelotinib (JAK1/JAK2/ACVR1 inhibitor): mechanism of action, clinical trial reports, and therapeutic prospects beyond myelofibrosis.
• Fedratinib (TG-101348) | JAK2 Inhibitor. MedChemExpress.
• A phase 1/2, open-label study evaluating twice-daily administration of momelotinib in myelofibrosis.
• Pharmacokinetics and Pharmacodynamics of Ruxolitinib: A Review. Clinical Pharmacokinetics. 2023.
• Paper: Comparison of the Enzymatic and Cellular Profiles of Clinical JAK2 Inhibitors for the Treatment of Myelofibrosis. Journal of Experimental Pharmacology. 2016.
• Application Notes and Protocols for In Vivo Fedr
• Mechanism of Action | OJJAARA (momelotinib) | For HCPs.
• Momelotinib for the tre
• Case 1: Fedratinib Treatment for Myelofibrosis | Targeted Oncology. 2020.
• TG101348 (Fedratinib, SAR302503, CAS Number: 936091-26-8). Cayman Chemical.
• Experimental and clinical tests of FDA-approved kinase inhibitors for the treatment of neurological disorders (update 2024).
• Synthesis and Development of Highly Selective Pyrrolo[2,3-d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. Journal of Medicinal Chemistry. 2023.
• Fedr
• CHZ868, a Type II JAK2 Inhibitor, Reverses Type I JAK Inhibitor Persistence and Demonstrates Efficacy in Myeloprolifer
• Ruxolitinib: a Kinase Inhibitor That Inhibits Overactive JAK P
• Ruxolitinib for the treatment of myelofibrosis: its clinical potential. Dovepress.
• Novel Biosensor Identifies Ruxolitinib as a Potent and Cardioprotective CaMKII Inhibitor. bioRxiv. 2022.
• Momelotinib Shows Strong Efficacy in JAK-Exposed Myelofibrosis P
• A Phase 2, Open-label, Translational Biology Study of Momelotinib in Transfusion-Dependent. ClinicalTrials.gov. 2015.
• Fedratinib (TG101348)
• Chemi-Verse™ JAK2 Kinase Assay Kit. BPS Bioscience.
• JAKAFI (Ruxolitinib) Label.

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• 2. Ruxolitinib: a new JAK1/2 inhibitor that offers promising options for treatment of myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Momelotinib (JAK1/JAK2/ACVR1 inhibitor): mechanism of action, clinical trial reports, and therapeutic prospects beyond myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. fedratinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. benchchem.com [benchchem.com]
• 7. Clinical Utility of Fedratinib in Myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Mono-, Di-, and Trichloro-pyrrolo[2,3-d]pyrimidines for the Research Scientist

For researchers, scientists, and professionals in drug development, the pyrrolo[2,3-d]pyrimidine scaffold is a cornerstone of medicinal chemistry, recognized for its structural resemblance to purines and its prevalence in a multitude of biologically active compounds.[1][2] The strategic introduction of chlorine atoms to this core structure dramatically alters its physicochemical properties and biological activity, making chlorinated derivatives highly valuable intermediates and pharmacophores. This guide provides an in-depth comparative analysis of mono-, di-, and trichloro-pyrrolo[2,3-d]pyrimidines, offering insights into their synthesis, reactivity, and biological significance, supported by experimental data and protocols.

Introduction: The Significance of Chlorination

The pyrrolo[2,3-d]pyrimidine nucleus is a deaza-isostere of adenine, the nitrogenous base of ATP, and is a key component in numerous ATP-competitive kinase inhibitors.[3] Chlorination of this scaffold serves several critical purposes in drug design and chemical synthesis:

• Modulation of Electronic Properties: The electron-withdrawing nature of chlorine atoms significantly influences the electron density of the heterocyclic system, impacting pKa, hydrogen bonding capability, and metabolic stability.

• Creation of Reactive Handles: The chloro-substituents act as versatile leaving groups for nucleophilic aromatic substitution (SNAr) reactions, allowing for the introduction of a wide array of functional groups to build molecular diversity.[4][5]

• Enhancement of Biological Activity: Halogen atoms can form specific halogen bonds with biological targets and can enhance binding affinity and selectivity. The position and number of chlorine atoms can fine-tune the pharmacological profile of a molecule.[6]

This guide will comparatively explore these aspects for mono-, di-, and trichlorinated pyrrolo[2,3-d]pyrimidines, providing a foundational understanding for their effective utilization in research and development.

Synthesis of Chlorinated Pyrrolo[2,3-d]pyrimidines

The synthetic strategies for introducing one, two, or three chlorine atoms onto the pyrrolo[2,3-d]pyrimidine core are distinct and rely on the choice of starting materials and chlorinating agents.

Monochloro-pyrrolo[2,3-d]pyrimidine

The most common and synthetically useful monochloro-derivative is 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. Its synthesis typically starts from readily available pyrimidine precursors. An efficient route involves the cyclization of a substituted pyrimidine to form the fused pyrrole ring.[7]

Experimental Protocol: Synthesis of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine [7]

This protocol outlines a seven-step synthesis starting from dimethyl malonate, with an overall yield of approximately 31%. The final and key chlorination step is detailed below.

• Starting Material: 7H-pyrrolo[2,3-d]pyrimidin-4(3H)-one

• Reagents: Phosphorus oxychloride (POCl3), N,N-dimethylaniline

• Procedure:

  • A mixture of 7H-pyrrolo[2,3-d]pyrimidin-4(3H)-one (1.0 eq) and N,N-dimethylaniline (1.5 eq) in phosphorus oxychloride (5.0 eq) is heated at reflux for 2 hours.

  • The reaction mixture is cooled to room temperature and the excess phosphorus oxychloride is removed under reduced pressure.

  • The residue is carefully poured into ice-water and the resulting mixture is stirred for 30 minutes.

  • The pH of the mixture is adjusted to 7-8 with a saturated aqueous solution of sodium bicarbonate.

  • The resulting precipitate is collected by filtration, washed with water, and dried under vacuum to afford 4-chloro-7H-pyrrolo[2,3-d]pyrimidine as a solid.

Dichloro-pyrrolo[2,3-d]pyrimidine

2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine is a key intermediate for the synthesis of numerous kinase inhibitors, including Tofacitinib.[8] Its synthesis starts from 7H-pyrrolo[2,3-d]pyrimidine-2,4-diol, which is then subjected to a double chlorination.

Experimental Protocol: Synthesis of 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine [9]

This protocol describes an efficient five-step synthesis starting from diethyl malonate, with the final chlorination step achieving a high yield.

• Starting Material: 7H-pyrrolo[2,3-d]pyrimidine-2,4-diol

• Reagents: Phosphorus oxychloride (POCl3), N,N-diisopropylethylamine (DIPEA), Toluene

• Procedure:

  • To a stirred suspension of 7H-pyrrolo[2,3-d]pyrimidine-2,4-diol (1.0 eq) in toluene, phosphorus oxychloride (3.0 eq) is added slowly.

  • The mixture is heated to 70 °C, and N,N-diisopropylethylamine (2.0 eq) is added dropwise over 2.5 hours.

  • The reaction temperature is then raised to 106 °C and stirring is continued for 16 hours.

  • After cooling to room temperature, the reaction mixture is slowly poured into a mixture of water and ethyl acetate and stirred overnight.

  • The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine.

Trichloro-pyrrolo[2,3-d]pyrimidine

The synthesis of trichlorinated derivatives, such as 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine, requires the introduction of a third chlorine atom onto the pyrrole ring. This is typically achieved through electrophilic chlorination of a pre-chlorinated pyrrolo[2,3-d]pyrimidine.

Conceptual Protocol: Synthesis of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

• Starting Material: 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine

• Reagents: N-chlorosuccinimide (NCS), Acetonitrile

• Procedure:

  • 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq) is dissolved in acetonitrile.

  • N-chlorosuccinimide (1.1 eq) is added portion-wise to the solution at room temperature.

  • The reaction mixture is stirred at room temperature for 12-24 hours, monitoring the progress by TLC.

  • Upon completion, the solvent is removed under reduced pressure.

  • The residue is purified by column chromatography on silica gel to afford 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine.

Comparative Physicochemical and Spectroscopic Properties

The progressive chlorination of the pyrrolo[2,3-d]pyrimidine core leads to predictable changes in its physical and spectroscopic properties.

Property	4-Chloro-7H-pyrrolo[2,3-d]pyrimidine	2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine	2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine
Molecular Formula	C₆H₄ClN₃	C₆H₃Cl₂N₃	C₆H₂Cl₃N₃
Molecular Weight	153.57 g/mol	188.01 g/mol	222.46 g/mol [10]
Appearance	White to light brown crystalline solid[11]	White to off-white solid	Off-white to yellow solid
Melting Point	~170-175 °C[4]	~205-210 °C	Not readily available
Solubility	Soluble in DMSO, DMF, ethanol[4]	Soluble in polar organic solvents	Soluble in polar organic solvents

Spectroscopic Analysis:

• 1H NMR: With increasing chlorination, the number of aromatic protons decreases, leading to simpler spectra. The chemical shifts of the remaining protons are influenced by the anisotropic effects of the additional chlorine atoms. For instance, in the 1H NMR spectrum of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine, characteristic signals for the pyrrole protons (H5 and H6) and the pyrimidine proton (H2) are observed. In the dichloro- and trichloro- derivatives, the absence of specific proton signals confirms the position of chlorination.

• 13C NMR: The carbon atoms attached to chlorine atoms experience a significant downfield shift due to the electronegativity of chlorine. The chemical shifts of other carbon atoms in the ring are also affected by the inductive effects of the chlorine substituents.

• Mass Spectrometry: The isotopic pattern of chlorine (35Cl and 37Cl in an approximate 3:1 ratio) is a key diagnostic feature in the mass spectra of these compounds. The presence of one, two, or three chlorine atoms will result in characteristic M, M+2, M+4, etc. isotopic clusters, allowing for unambiguous identification.

Comparative Chemical Reactivity

The reactivity of chloro-pyrrolo[2,3-d]pyrimidines is dominated by nucleophilic aromatic substitution (SNAr) at the chlorinated positions. The degree of chlorination and the position of the chlorine atoms significantly influence this reactivity.

Reactivity of Monochloro-pyrrolo[2,3-d]pyrimidine:

In 4-chloro-7H-pyrrolo[2,3-d]pyrimidine, the C4 position is highly activated towards nucleophilic attack due to the electron-withdrawing effect of the adjacent nitrogen atoms in the pyrimidine ring.[4] This makes it an excellent substrate for reactions with amines, alcohols, and thiols to introduce a variety of substituents at this position.

Reactivity of Dichloro- and Trichloro-pyrrolo[2,3-d]pyrimidines:

In 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine, both chlorine atoms are susceptible to nucleophilic substitution. The regioselectivity of the reaction depends on the nature of the nucleophile and the reaction conditions. Generally, the C4 position is more reactive towards nucleophilic attack than the C2 position.[12][13] This is attributed to the greater electron deficiency at C4, as influenced by the para- and ortho-nitrogen atoms.

The introduction of a third chlorine atom at the C5 position in 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine further modifies the reactivity profile. The C-Cl bond dissociation energies and the LUMO coefficients at each chlorinated carbon will dictate the preferred site of nucleophilic attack. Theoretical calculations suggest that bond dissociation energies are a key factor in predicting the regioselectivity of such reactions.[14][15]

Experimental Protocol: Comparative Reactivity Study via Nucleophilic Substitution

This protocol allows for a direct comparison of the reactivity of mono-, di-, and trichloro-pyrrolo[2,3-d]pyrimidines towards a common nucleophile.

• Substrates: 4-chloro-7H-pyrrolo[2,3-d]pyrimidine, 2,4-dichloro-7H-pyrrolo[2,3-d]pyrimidine, and 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine.

• Nucleophile: Benzylamine

• Solvent: Dioxane

• Procedure:

  • In separate reaction vessels, dissolve each chlorinated pyrrolo[2,3-d]pyrimidine (1.0 eq) in dioxane.

  • Add benzylamine (1.1 eq) to each vessel.

  • Heat the reactions at 80 °C.

  • Monitor the progress of each reaction at regular time intervals (e.g., every 30 minutes) using TLC or LC-MS to determine the rate of consumption of the starting material.

  • The relative reaction rates will provide a direct measure of the comparative reactivity of the chloro-substituents in each substrate.

Diagram of Comparative Reactivity

Caption: Increasing chlorination enhances the overall electrophilicity of the pyrrolo[2,3-d]pyrimidine core.

Biological Activity and Structure-Activity Relationships (SAR)

Chlorinated pyrrolo[2,3-d]pyrimidines are particularly prominent as kinase inhibitors.[8][16] The number and position of chlorine atoms play a crucial role in determining their inhibitory potency and selectivity.

Mono- and Dichloro- Derivatives as Kinase Inhibitors:

Many potent kinase inhibitors feature a 4-amino substituted pyrrolo[2,3-d]pyrimidine core, which is accessed from the 4-chloro derivative. The presence of a chlorine atom on a substituent attached at the 4-position can also significantly impact activity. For instance, studies on pyrido[2,3-d]pyrimidine tyrosine kinase inhibitors have shown that dichlorophenyl substitution patterns are important for broad-spectrum activity.[17]

Structure-Activity Relationship (SAR) Insights:

• Kinase Hinge Binding: The pyrrolo[2,3-d]pyrimidine core typically acts as a hinge-binder in the ATP-binding pocket of kinases.

• Role of Chlorine: Chlorine atoms on appended aryl rings can occupy hydrophobic pockets and form specific interactions, thereby enhancing binding affinity.

• Selectivity: The substitution pattern, including the number and position of chlorine atoms, can be modulated to achieve selectivity for specific kinases. For example, in a series of pyrido[2,3-d]pyrimidine inhibitors, replacement of a 2,6-dichlorophenyl group with a 3,5-dimethoxyphenyl group led to a highly selective FGFR inhibitor.[17]

Diagram of a Chlorinated Pyrrolo[2,3-d]pyrimidine as a Kinase Inhibitor

Caption: Schematic of a chlorinated pyrrolo[2,3-d]pyrimidine inhibitor in a kinase active site.

Conclusion

The mono-, di-, and trichloro-pyrrolo[2,3-d]pyrimidines represent a versatile and powerful class of compounds for chemical synthesis and drug discovery. This guide has provided a comparative overview of their synthesis, physicochemical properties, reactivity, and biological significance. A clear understanding of the distinct characteristics imparted by the degree of chlorination is essential for the rational design of novel therapeutics and the development of efficient synthetic methodologies. The provided experimental protocols and comparative data serve as a valuable resource for researchers aiming to harness the full potential of these important heterocyclic building blocks.

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Navigating the Structure-Activity Landscape of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine Analogs: A Comparative Guide for Drug Discovery Professionals

The 7H-pyrrolo[2,3-d]pyrimidine scaffold, a deaza-isostere of adenine, has emerged as a privileged structure in medicinal chemistry, particularly in the design of kinase inhibitors.[1][2] Its structural resemblance to the ATP purine core allows for competitive binding to the kinase hinge region, providing a robust framework for the development of targeted therapeutics.[3][4][5][6] This guide focuses on the nuanced structure-activity relationships (SAR) of a specific subclass: 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine analogs. By understanding the functional implications of substitutions at each position of this chlorinated core, researchers can strategically design next-generation inhibitors with enhanced potency and selectivity.

The 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine Core: A Platform for Kinase Inhibition

The 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold offers multiple reactive sites for diversification, with the chlorine atoms at positions 2, 4, and 5 serving as versatile handles for introducing a wide array of chemical moieties through nucleophilic substitution and cross-coupling reactions. The pyrrolo[2,3-d]pyrimidine core itself is recognized for its diverse biological activities, including anticancer, anti-proliferative, antimicrobial, and antiviral properties.[3][7] The strategic placement of chlorine atoms enhances the electrophilicity of the pyrimidine ring, facilitating the synthesis of diverse analog libraries for SAR studies.

Decoding the Structure-Activity Relationship (SAR)

The biological activity of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine analogs is profoundly influenced by the nature of the substituents at the C2, C4, and N7 positions. The chlorine at the C5 position also plays a crucial role in modulating the electronic properties of the pyrrole ring and can influence ligand-target interactions.

The Critical Role of the C4 Position

The C4 position is paramount for establishing interactions with the hinge region of most kinases. Typically, this position is substituted with an amine-containing moiety that can form hydrogen bonds with the backbone of the kinase hinge.

• Small Amino Groups: Simple amines can be effective, but potency is often enhanced with more extended linkers.

• Aromatic and Heteroaromatic Amines: The introduction of an aniline or related heteroaromatic amine at C4 is a common strategy. The electronic nature and substitution pattern of this aromatic ring can significantly impact activity. For instance, in the context of EGFR and VEGFR inhibitors, specific substitutions on a C4-anilino moiety are crucial for potency.[8][9]

Exploring the C2 Position for Selectivity and Potency

While the C4 position primarily anchors the molecule to the hinge, the C2 position often extends towards the solvent-exposed region or a back pocket of the ATP-binding site. Substitutions at this position are critical for tuning selectivity and enhancing potency.

• Hydrophobic Groups: Introduction of hydrophobic moieties such as substituted phenyl or other aromatic rings can lead to favorable van der Waals interactions.

• Polar Groups: In some cases, moderately polar groups at the C2 position can improve activity by interacting with solvent or specific residues in the kinase active site.[10]

The Influence of the C5 Position Halogen

The chlorine atom at the C5 position of the pyrrole ring is not merely a synthetic handle but also an active contributor to the molecule's biological profile.

• Electronic Effects: The electron-withdrawing nature of the chlorine atom can influence the pKa of the pyrrole nitrogen and the overall electron density of the ring system, which can affect binding affinity.

• Steric and Lipophilic Contributions: The presence of a halogen at C5 can provide additional hydrophobic interactions and influence the conformation of substituents at adjacent positions. Studies on related halogenated pyrrolopyrimidines have shown that C5 halogenation can be beneficial for cytotoxic activity.[11]

N7-Substitutions: Modulating Physicochemical Properties

The N7 position of the pyrrole ring is often a site for modification to improve physicochemical properties such as solubility and metabolic stability.

• Protecting Groups: In many synthetic routes, the N7 position is protected, and the effect of this protecting group on biological activity is evaluated.

• Solubilizing Groups: Introduction of small alkyl or functionalized alkyl chains can enhance solubility without negatively impacting kinase inhibition.

Comparative Analysis of Analog Performance

To illustrate the SAR principles, the following table summarizes hypothetical IC50 data for a series of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine analogs against a generic kinase target. This data is representative of trends observed in the literature for related pyrrolopyrimidine inhibitors.

Analog	C2-Substituent	C4-Substituent	N7-Substituent	Kinase IC50 (nM)
1	-Cl	-NH2	-H	500
2	-Cl	-NH-Ph	-H	150
3	-Ph	-NH-Ph	-H	50
4	-Ph-4-OMe	-NH-Ph	-H	25
5	-Ph	-NH-Ph-4-F	-H	60
6	-Ph	-NH-Ph	-CH3	45

Analysis of Comparative Data:

• C4-Substitution: Moving from a simple amine (Analog 1) to an aniline (Analog 2) significantly improves potency, highlighting the importance of the C4-aryl group for target engagement.

• C2-Substitution: Replacing the C2-chloro group with a phenyl ring (Analog 3 vs. Analog 2) leads to a notable increase in activity, suggesting favorable hydrophobic interactions. Further substitution on the C2-phenyl ring with an electron-donating methoxy group (Analog 4) enhances potency even more.

• C4-Aryl Substitution: Introducing a fluorine atom on the C4-aniline ring (Analog 5) slightly decreases activity compared to the unsubstituted aniline (Analog 3), indicating that electronic effects at this position need to be carefully optimized for each specific target.

• N7-Substitution: A small alkyl group at the N7 position (Analog 6) has a minimal impact on potency compared to the unsubstituted analog (Analog 3), suggesting this position can be modified to improve physicochemical properties without sacrificing activity.

Experimental Protocols

General Synthetic Workflow

The synthesis of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine analogs typically follows a convergent strategy, starting with a suitable pyrrolo[2,3-d]pyrimidine core.

Caption: General synthetic workflow for 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine analogs.

Step-by-Step Synthesis of a C2, C4-Disubstituted Analog (General Procedure):

• Selective C4-Amination: To a solution of 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq) in a suitable solvent such as n-butanol or dioxane, add the desired amine (1.1 eq) and a base like diisopropylethylamine (DIPEA) (2.0 eq). Heat the reaction mixture at reflux until the starting material is consumed (monitored by TLC or LC-MS). After cooling, the product can be isolated by precipitation or extraction.

• Suzuki Cross-Coupling at C2: The resulting 2,5-dichloro-4-amino-7H-pyrrolo[2,3-d]pyrimidine intermediate (1.0 eq) is dissolved in a mixture of dioxane and water. A boronic acid (1.5 eq), a palladium catalyst such as Pd(PPh3)4 (0.1 eq), and a base like K2CO3 (3.0 eq) are added. The mixture is heated under an inert atmosphere until the reaction is complete. The final product is then purified by column chromatography.

In Vitro Kinase Inhibition Assay

The inhibitory activity of the synthesized analogs is typically evaluated using an in vitro kinase assay.

Caption: A typical workflow for an in vitro kinase inhibition assay.

Detailed Kinase Assay Protocol (Example using ADP-Glo™ Kinase Assay):

• Prepare a kinase reaction buffer containing Tris-HCl, MgCl2, and BSA.

• In a 384-well plate, add the kinase and a suitable peptide substrate.

• Add the synthesized pyrrolo[2,3-d]pyrimidine analogs at various concentrations.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at 30°C for 1 hour.

• Stop the reaction by adding the ADP-Glo™ Reagent, which depletes the remaining ATP.

• Add the Kinase Detection Reagent to convert the newly formed ADP to ATP, which is then used in a luciferase/luciferin reaction to produce light.

• Measure the luminescence signal using a plate reader. The signal intensity is proportional to the amount of ADP generated and thus reflects the kinase activity.

• Calculate the IC50 values by plotting the percentage of kinase inhibition against the logarithm of the compound concentration.

Conclusion and Future Directions

The 2,4,5-trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold is a highly versatile platform for the design of potent and selective kinase inhibitors. A systematic exploration of the SAR at the C2, C4, and N7 positions, while leveraging the electronic and steric properties of the C5-chloro substituent, is key to developing successful drug candidates. Future efforts should focus on integrating computational modeling with synthetic chemistry to predict optimal substitution patterns and on exploring novel chemical space at each position to identify next-generation inhibitors with improved pharmacological profiles.

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• 12. One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives [scielo.org.mx]
• 13. sci-hub.box [sci-hub.box]

Comparative Reactivity of Chlorine Atoms at C2, C4, and C5 Positions of the Pyrimidine Ring: A Guide for Synthetic Strategy

This guide provides an in-depth comparison of the chemical reactivity of chlorine atoms substituted at the C2, C4, and C5 positions of the pyrimidine ring. Designed for researchers, scientists, and professionals in drug development, this document synthesizes mechanistic principles with experimental data to inform synthetic planning and reaction design. We will explore the underlying electronic factors that govern this differential reactivity and provide practical, data-supported insights into the two most common and synthetically valuable transformations: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling.

The Electronic Landscape of the Pyrimidine Core

The pyrimidine ring is a π-deficient heteroaromatic system due to the presence of two electronegative nitrogen atoms at positions 1 and 3. This electronic feature is the primary determinant of its chemical reactivity. The nitrogen atoms inductively withdraw electron density from the ring, creating a significant partial positive charge (δ+) on the carbon atoms, particularly at the C2, C4, and C6 positions. This electron deficiency makes these positions highly susceptible to attack by nucleophiles.

Conversely, the C5 position is not directly influenced by the strong inductive pull of both nitrogen atoms in the same way. Its electronic character is more akin to that of a carbon atom in benzene, rendering it significantly less electron-deficient and therefore less activated towards nucleophilic attack. This fundamental electronic difference establishes a clear hierarchy of reactivity across the pyrimidine core.

Nucleophilic Aromatic Substitution (SNAr): A Tale of Two Reactivities

Nucleophilic aromatic substitution is the most characteristic reaction of halopyrimidines. The reaction proceeds via a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The ability of the pyrimidine ring to stabilize this negative charge is paramount to the reaction's success.

Reactivity at C2 and C4: The Activated Positions

The C2 and C4 (and the equivalent C6) positions are highly activated towards SNAr. Nucleophilic attack at these sites generates a Meisenheimer complex where the resulting negative charge is effectively delocalized onto the ring nitrogen atoms. This charge stabilization significantly lowers the activation energy for the reaction.

In di-substituted pyrimidines, such as the readily available 2,4-dichloropyrimidine, nucleophilic substitution generally occurs preferentially at the C4 position. This selectivity can be attributed to the C4 position being activated by the adjacent N3 and the para-disposed N1, providing superior stabilization of the anionic intermediate compared to the C2 position, which is situated between two adjacent nitrogen atoms. However, this selectivity is not absolute and can be highly sensitive to the steric and electronic nature of other substituents on the ring, as well as the reaction conditions. For instance, the presence of an electron-donating group at C6 can reverse the selectivity, favoring substitution at C2.

Caption: SNAr mechanism at C4 of 2,4-dichloropyrimidine.

Reactivity at C5: The Deactivated Position

The C5 position is markedly unreactive towards SNAr. When a nucleophile attacks C5, the resulting negative charge in the Meisenheimer complex cannot be delocalized onto the ring nitrogen atoms. The charge remains localized on the carbon atoms, resulting in a high-energy, unstable intermediate. Consequently, substitution at C5 via the SNAr mechanism is energetically unfavorable and generally not observed under standard conditions. While reactions at C5 are possible, they typically require forcing conditions or alternative mechanistic pathways, such as those involving organometallic reagents.

Palladium-Catalyzed Cross-Coupling: A Different Selectivity Profile

Palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira, Buchwald-Hartwig) are fundamental tools for C-C and C-X bond formation. The reactivity of chloropyrimidines in these transformations is governed by the ease of oxidative addition of the C-Cl bond to the Pd(0) catalyst. This step is sensitive to the bond dissociation energy and the electronic properties of the carbon atom.

For many cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig amination, the established reactivity order is generally C4 > C2 >> C5 . This trend indicates that the C4-Cl bond is the most susceptible to oxidative addition, followed by the C2-Cl bond. The C5-Cl bond is significantly less reactive and often remains intact under conditions that are sufficient to functionalize the other two positions. This reliable selectivity is synthetically powerful, allowing for the stepwise and regioselective construction of complex, polysubstituted pyrimidines.

However, it is crucial to note that this selectivity can be inverted. Recent advances have shown that specific ligand and catalyst systems can override the intrinsic reactivity, enabling C2-selective cross-coupling reactions on 2,4-dichloropyrimidines. For example, the use of palladium precatalysts with bulky N-heterocyclic carbene (NHC) ligands has been shown to favor C2-selective C-S coupling.

In Sonogashira couplings, the reactivity of C2-Cl and C4-Cl can be similar, though both are much more reactive than C5-Cl.

Data Summary: A Head-to-Head Comparison

The following table summarizes the general reactivity trends for chlorine atoms at the C2, C4, and C5 positions of the pyrimidine ring in the two major classes of reactions discussed.

Position	Nucleophilic Aromatic Substitution (SNAr) Reactivity	Palladium-Catalyzed Cross-Coupling Reactivity (e.g., Suzuki, Buchwald-Hartwig)
C4-Cl	Highest (Generally preferred over C2)	Highest (Most susceptible to oxidative addition)
C2-Cl	High (Activated, but often secondary to C4)	High (Less reactive than C4 under standard conditions)
C5-Cl	Extremely Low / Inert (No charge stabilization)	Very Low (Requires forcing conditions for oxidative addition)

Note: This table represents general trends. Selectivity can be influenced by other ring substituents, the nature of the nucleophile/coupling partner, and specific reaction conditions (catalyst, ligand, solvent, temperature).

Experimental Protocol: Selective SNAr at C4

This protocol provides a representative method for the selective monosubstitution of 2,4-dichloropyrimidine with an amine at the more reactive C4 position. This is a foundational step in the synthesis of many kinase inhibitors and other biologically active molecules.

Objective: Synthesize 2-chloro-N-benzylpyrimidin-4-amine via selective SNAr.

Caption: Workflow for selective C4-amination of 2,4-dichloropyrimidine.

Materials:

• 2,4-Dichloropyrimidine (1.0 eq)

• Benzylamine (1.05 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• n-Butanol (solvent)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,4-dichloropyrimidine (1.0 eq) and n-butanol.

• Stir the mixture at room temperature to dissolve the solid. Add DIPEA (1.5 eq) to the solution.

• Cool the reaction mixture to 0°C using an ice bath.

• Slowly add benzylamine (1.05 eq) dropwise to the stirred solution over 10-15 minutes.

• Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to 80°C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Workup: Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water (2x) and brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure 2-chloro-N-benzylpyrimidin-4-amine.

• Analysis: Characterize the final product by ¹H NMR, ¹³C NMR, and LC-MS to confirm its structure and purity.

Causality of Experimental Choices:

• Solvent (n-Butanol): A high-boiling polar solvent is chosen to allow the reaction to be heated, facilitating the SNAr reaction without excessive evaporation.

• Base (DIPEA): A non-nucleophilic organic base is used to neutralize the HCl generated during the reaction without competing with the amine nucleophile.

• Stoichiometry: A slight excess of the amine nucleophile is used to ensure complete consumption of the limiting pyrimidine substrate. Using a large excess is avoided to minimize potential di-substitution.

• Temperature: The reaction is heated to overcome the activation energy barrier. However, conditions are kept moderate (80°C) to favor selective monosubstitution at the more reactive C4 position. Harsher conditions could lead to a mixture of products.

Conclusion

The reactivity of chlorine atoms on a pyrimidine ring is dictated by the powerful electronic effects of the ring nitrogen atoms. This leads to a distinct and predictable hierarchy of reactivity that is essential for strategic synthesis design.

• For Nucleophilic Aromatic Substitution , the reactivity order is unequivocally C4 > C2 >> C5 . The C4 and C2 positions are highly activated, while the C5 position is essentially inert.

• For Palladium-Catalyzed Cross-Coupling , the same general trend of C4 > C2 >> C5 holds true under most standard conditions, driven by the ease of oxidative addition.

This predictable selectivity allows chemists to use polychlorinated pyrimidines as versatile scaffolds, sequentially modifying each position by carefully choosing the reaction type and conditions. Understanding this differential reactivity is therefore a critical skill for any scientist involved in the synthesis of novel heterocyclic compounds for drug discovery and materials science.

in vivo efficacy studies of compounds derived from 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

An objective comparison guide for researchers, scientists, and drug development professionals on the in vivo efficacy of compounds derived from halogenated 7H-pyrrolo[2,3-d]pyrimidines, with a focus on their therapeutic potential as kinase inhibitors.

Introduction: The 7H-pyrrolo[2,3-d]pyrimidine Scaffold and the Strategic Role of Halogenation

The 7H-pyrrolo[2,3-d]pyrimidine core, an isostere of the purine nucleobase adenine, is a privileged scaffold in medicinal chemistry.[1] Its structural similarity to the hinge-binding region of ATP allows for the design of potent ATP-competitive inhibitors for a wide range of protein kinases.[2] Consequently, this scaffold is a cornerstone in the development of targeted therapies for diseases driven by aberrant kinase activity, such as cancer and inflammatory disorders.[1][2]

Halogenation is a key strategy in modern drug design to enhance the potency, selectivity, and pharmacokinetic properties of lead compounds.[3] The introduction of halogen atoms, such as chlorine, fluorine, or bromine, into the 7H-pyrrolo[2,3-d]pyrimidine scaffold can modulate the compound's binding affinity to its target kinase, potentially leading to improved therapeutic effects.[3] While specific in vivo efficacy data for compounds derived from 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine are not extensively reported in publicly available literature, a wealth of information exists for other halogenated derivatives of this scaffold. This guide provides a comparative overview of the in vivo efficacy of these compounds, offering valuable insights for the development of next-generation targeted therapies.

Mechanism of Action: Targeting Key Signaling Pathways in Disease

Derivatives of the 7H-pyrrolo[2,3-d]pyrimidine scaffold have been successfully developed as inhibitors of several critical kinase families and signaling pathways implicated in oncology and immunology.

The JAK-STAT Pathway in Inflammation and Myeloproliferative Neoplasms

The Janus kinase (JAK) family of tyrosine kinases (JAK1, JAK2, JAK3, and TYK2) plays a pivotal role in cytokine signaling, which is central to immune responses and hematopoiesis. Dysregulation of the JAK-STAT (Signal Transducer and Activator of Transcription) pathway is a hallmark of autoimmune diseases like rheumatoid arthritis and myeloproliferative neoplasms.[4][5] Several pyrrolo[2,3-d]pyrimidine derivatives have been designed to selectively inhibit JAK isoforms, thereby blocking the downstream inflammatory cascade.[4][6][7]

Caption: The JAK-STAT signaling pathway and its inhibition.

Oncogenic Kinase Signaling in Cancer

The 7H-pyrrolo[2,3-d]pyrimidine scaffold has been instrumental in developing multi-targeted tyrosine kinase inhibitors (TKIs) for cancer therapy.[3][8] These compounds often target kinases such as EGFR, HER2, VEGFR2, and RET, which are crucial for tumor cell proliferation, survival, and angiogenesis.[3][9] Additionally, inhibitors of p21-activated kinase 4 (PAK4), a key effector in various oncogenic signaling pathways, have been developed from this scaffold.[10][11]

Comparative In Vivo Efficacy of Halogenated 7H-pyrrolo[2,3-d]pyrimidine Derivatives

The following table summarizes the in vivo efficacy of representative halogenated 7H-pyrrolo[2,3-d]pyrimidine derivatives from preclinical studies. This data provides a comparative landscape of their potency and therapeutic applications.

Compound/Derivative	Halogenation	Molecular Target(s)	In Vivo Model	Dosing Regimen	Key Efficacy Outcomes	Comparator(s)	Reference(s)
Compound 12a	None specified, but part of a halogenated derivative series	JAK1	CCl4-induced hepatic fibrosis in mice	Not specified	Dose-dependent suppression of hepatic fibrosis.	Not specified	[6]
Compound 8o	Not specified, but part of a halogenated derivative series	JAK1	Collagen-induced arthritis (CIA) in rats	Not specified	Demonstrated better efficacy than Tofacitinib.	Tofacitinib	[4]
AS1810722 (Compound 24)	3,5-difluorobenzyl substitution	STAT6	Antigen-induced asthma in mice	Oral administration	Inhibition of eosinophil infiltration.	Vehicle	[12]
Compound 5k	Halogenated	EGFR, Her2, VEGFR2, CDK2	Not specified (preclinical)	Not specified	Potent multi-kinase inhibitor.	Sunitinib	[3][8]
5-fluoro derivative 16c	5-fluoro	FAK	Xenograft tumor model	Not specified	Tumor growth inhibition.	Not specified	[13]
AGF347	Not specified, part of a pyrrolo[3,2-d]pyrimidine series	SHMT1, SHMT2, GARFTase, AICARFTase	MIA PaCa-2 pancreatic cancer xenograft in SCID mice	Not specified	Potent efficacy, superior to Gemcitabine.	Gemcitabine	[14]

Experimental Protocols: A Guide to In Vivo Efficacy Assessment

The following is a generalized protocol for evaluating the in vivo efficacy of a 7H-pyrrolo[2,3-d]pyrimidine-derived compound in a cancer xenograft model, adapted from established methodologies.[15]

Cancer Xenograft Model Workflow

Caption: General workflow for a cancer xenograft study.

Step-by-Step Methodology

• Animal Models and Housing:

  • Use immunocompromised mice (e.g., nude mice), 6-8 weeks old.

  • House animals in a specific pathogen-free environment with controlled temperature, humidity, and light/dark cycles.

  • Provide access to sterile food and water ad libitum.

  • Allow for a minimum of one week of acclimatization before the start of the experiment.

• Tumor Cell Implantation:

  • Culture the desired human cancer cell line (e.g., MDA-MB-435 for breast cancer) under standard conditions.[15]

  • Harvest cells during the exponential growth phase and resuspend in a suitable medium (e.g., PBS or Matrigel).

  • Subcutaneously inject a specific number of cells (e.g., 5 x 10^6) into the flank of each mouse.

• Tumor Growth and Group Randomization:

  • Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days.

  • Calculate tumor volume using the formula: (Length x Width^2) / 2.

  • Once tumors reach a predetermined size (e.g., 100-150 mm^3), randomize the animals into treatment and control groups.

• Compound Formulation and Administration:

  • Prepare the 7H-pyrrolo[2,3-d]pyrimidine derivative in an appropriate vehicle (e.g., a solution of DMSO, Cremophor EL, and saline).

  • Administer the compound to the treatment group via the desired route (e.g., oral gavage, intraperitoneal injection) at a specified dose and schedule (e.g., 50 mg/kg, daily).[15]

  • Administer an equal volume of the vehicle to the control group following the same schedule.[15]

  • If applicable, include a positive control group receiving a standard-of-care drug (e.g., Palbociclib for breast cancer models).[15]

• Efficacy and Toxicity Monitoring:

  • Continue to measure tumor volumes and body weights every 2-3 days throughout the study.[15]

  • Observe the animals for any signs of toxicity, such as weight loss, changes in behavior, or ruffled fur.

  • The primary efficacy endpoint is typically tumor growth inhibition (TGI), calculated as the percentage difference in the mean tumor volume between the treated and control groups.

• Data Analysis:

  • Plot the mean tumor volume for each group over time.

  • Perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the observed differences in tumor growth.

  • Present the data in tables and graphs for clear comparison.

Conclusion and Future Directions

Halogenated 7H-pyrrolo[2,3-d]pyrimidine derivatives represent a highly promising class of compounds with demonstrated in vivo efficacy in various disease models, particularly in oncology and inflammatory diseases. The strategic incorporation of halogens appears to be a viable approach for optimizing the therapeutic profile of this scaffold. While the direct exploration of 2,4,5-trichloro derivatives is warranted, the existing data on other halogenated analogues provides a strong foundation and rationale for their continued development. Future research should focus on elucidating detailed structure-activity relationships, optimizing pharmacokinetic and safety profiles, and advancing the most promising candidates into clinical trials.

References

• BenchChem. (2025). Efficacy Testing of Pyrido[2,3-d]pyrimidine Derivatives in Animal Models.
• Novel 7H-pyrrolo[2,3-d]pyrimidine derivatives as potent and orally active STAT6 inhibitors. (2009). Bioorganic & Medicinal Chemistry Letters.
• Al-Ostath, A., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules.
• Jarašienė, D., et al. (2023).
• Wang, J., et al. (2022). Synthesis and biological evaluation of 7H-pyrrolo [2,3-d] pyrimidine derivatives as potential p21-activated kinase 4 (PAK4) inhibitors. Bioorganic & Medicinal Chemistry.
• Dekhne, A. S., et al. (2022). Novel pyrrolo[3,2-d]pyrimidine compounds target mitochondrial and cytosolic one-carbon metabolism with broad-spectrum antitumor efficacy. Journal of Biological Chemistry.
• Li, Y., et al. (2019). Discovery of 7H-pyrrolo[2,3-d]pyrimidine Derivatives as Selective Covalent Irreversible Inhibitors of interleukin-2-inducible T-cell Kinase (Itk). European Journal of Medicinal Chemistry.
• Gogoi, K., et al. (2021).
• Radi, M., et al. (2017). Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors. Current Medicinal Chemistry.
• Al-Ostath, A., et al. (2023). Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers. Molecules.
• Zhang, Y., et al. (2024).
• Glavaš, M., et al. (2023).
• Dekhne, A. S., et al. (2022). Novel Pyrrolo[3,2-d]pyrimidine Compounds Target Mitochondrial and Cytosolic One-carbon Metabolism with Broad-spectrum Antitumor Efficacy. Princeton University Research.
• Liu, Y., et al. (2023). The Inhibitory Mechanism of 7H-Pyrrolo[2,3-d]pyrimidine Derivatives as Inhibitors of P21-Activated Kinase 4 through Molecular Dynamics Simulation.
• Wang, Y., et al. (2022). Synthesis and evaluation of hydrazinyl-containing pyrrolo[2,3-d]pyrimidine series as potent, selective and oral JAK1 inhibitors for the treatment of rheumatoid arthritis. Bioorganic & Medicinal Chemistry Letters.
• Park, H., et al. (2016). The discovery of 2,5-isomers of triazole-pyrrolopyrimidine as selective Janus kinase 2 (JAK2) inhibitors versus JAK1 and JAK3. Bioorganic & Medicinal Chemistry Letters.
• Yamagishi, H., et al. (2017). Discovery of tricyclic dipyrrolopyridine derivatives as novel JAK inhibitors. Bioorganic & Medicinal Chemistry.
• Kim, S., et al. (2022). Synthesis and structure-activity relationship studies of 1,5-isomers of triazole-pyrrolopyrimidine as selective Janus kinase 1 (JAK1) inhibitors. Bioorganic & Medicinal Chemistry Letters.
• ResearchGate. (2025). Current Developments of Pyrrolo[2,3-d]pyrimidines with Anticancer Potential (A Review).

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A Researcher's Guide to Cross-Reactivity Profiling of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine-Based Kinase Inhibitors

This guide provides a comprehensive framework for characterizing the selectivity of kinase inhibitors built on the 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold. We will delve into the rationale behind cross-reactivity profiling, provide detailed experimental protocols for leading methodologies, and present comparative data to contextualize the potential behavior of this specific chemical series.

The Privileged Scaffold: Understanding the 7H-pyrrolo[2,3-d]pyrimidine Core

The 7H-pyrrolo[2,3-d]pyrimidine ring system, a deaza-isostere of adenine, is a cornerstone in modern kinase inhibitor design.[1] Its structural resemblance to the purine core of ATP allows it to act as a competitive inhibitor for a vast array of kinases, making it a "privileged scaffold" in medicinal chemistry.[1][2] This inherent versatility is a double-edged sword: while it provides a robust foundation for potent kinase inhibition, it also presents a significant challenge in achieving selectivity. Unintended interactions with kinases outside the intended target can lead to off-target toxicities or unexpected polypharmacology, where an inhibitor's therapeutic effect is the result of modulating multiple targets.[3][4]

The addition of halogen atoms, such as the trichloro- substitution on the 2,4,5-positions of the pyrrolo[2,3-d]pyrimidine core, is a common strategy to modulate potency and selectivity.[5][6] These substitutions can alter the electronic properties and steric profile of the molecule, influencing its binding affinity and interaction landscape across the kinome. Therefore, a thorough and quantitative assessment of cross-reactivity is not just a regulatory requirement but a fundamental step in understanding the true mechanism of action and therapeutic potential of any inhibitor based on this scaffold.

Pillars of Cross-Reactivity Profiling: A Multi-Faceted Approach

No single assay can provide a complete picture of a kinase inhibitor's selectivity. A robust profiling strategy employs a combination of in vitro binding assays, cellular target engagement studies, and activity-based proteomics to build a comprehensive and reliable profile. This guide will focus on three industry-standard techniques:

• Competition Binding Assays (e.g., KINOMEscan™): To quantify the binding affinity of the inhibitor against a large panel of purified kinases.

• Cellular Thermal Shift Assay (CETSA®): To confirm direct target engagement within the complex milieu of a living cell.

• Activity-Based Kinome Profiling (e.g., KiNativ™): To assess how the inhibitor affects the functional state of kinases in a native cellular environment.

I. In Vitro Kinome-Wide Binding Affinity: The KINOMEscan™ Approach

Competition binding assays are a high-throughput method to determine the dissociation constants (Kd) of an inhibitor for hundreds of kinases simultaneously.[7][8] The KINOMEscan™ platform, for instance, utilizes a novel active site-directed competition binding assay where test compounds compete against an immobilized ligand for binding to a DNA-tagged kinase. The amount of kinase bound to the solid support is then quantified using qPCR.[9] This ATP-independent format provides a true measure of thermodynamic binding affinity, which is crucial for accurate structure-activity relationship (SAR) studies.[7]

Experimental Workflow: KINOMEscan™

Caption: A simplified workflow of the KINOMEscan™ competition binding assay.

Detailed Protocol: KINOMEscan™ Profiling

• Assay Plate Preparation:

  • Test compounds are serially diluted in DMSO to create an 11-point, 3-fold dilution series.

  • Using acoustic dispensing, nanoliter volumes of the compound dilutions are transferred to a 384-well polypropylene plate. DMSO is used as a negative control.

• Affinity Resin Preparation:

  • Streptavidin-coated magnetic beads are incubated with a biotinylated, active-site directed small molecule ligand to generate the affinity resin.

  • The liganded beads are then washed to remove unbound ligand and blocked to minimize non-specific binding.[10]

• Binding Reaction:

  • The kinase of interest (expressed with a unique DNA tag), the prepared affinity beads, and the test compound are combined in a binding buffer.

  • The reaction plates are incubated at room temperature with shaking for 1 hour to allow the binding reaction to reach equilibrium.[10]

• Separation and Quantification:

  • The affinity beads are washed to remove unbound kinase.

  • The kinase-bead complexes are then treated with an elution buffer to release the bound kinase.

  • The concentration of the DNA tag in the eluate, which is proportional to the amount of bound kinase, is measured by qPCR.[10]

• Data Analysis:

  • The qPCR data is used to plot the percentage of kinase bound to the beads against the concentration of the test compound.

  • Binding constants (Kd) are calculated from the resulting dose-response curves. Results are often reported as "% of Control", where a lower percentage indicates stronger binding of the test compound.

II. Cellular Target Engagement: The Cellular Thermal Shift Assay (CETSA®)

While in vitro binding assays are powerful, they do not account for the complexities of the cellular environment, such as protein-protein interactions, post-translational modifications, and the high intracellular concentration of ATP. CETSA® is a biophysical method that verifies direct binding of a compound to its target protein in intact cells or tissue lysates.[6][11] The principle is based on ligand-induced thermal stabilization: when a drug binds to its target protein, the resulting complex is often more resistant to thermal denaturation.[6]

Experimental Workflow: CETSA® with Western Blot Readout

Caption: A schematic of the KiNativ™ chemical proteomics workflow for kinase inhibitor profiling.

Detailed Protocol: KiNativ™ Profiling

• Lysate Preparation and Incubation:

  • Prepare a native protein lysate from cultured cells or tissues under conditions that preserve kinase activity.

  • Incubate the lysate with various concentrations of the test inhibitor (or DMSO as a control). This allows the competitive inhibitor to bind to its targets.

  • Add the desthiobiotin-ATP or -ADP acyl-phosphate probe to the lysate. The probe will covalently label the active-site lysine of kinases that are not occupied by the test inhibitor. [5]

• Protein Digestion and Enrichment:

  • Denature the proteins and digest them into peptides using trypsin.

  • Enrich the biotin-labeled peptides by capturing them on streptavidin-coated beads.

  • Perform stringent washes to remove non-biotinylated peptides.

  • Elute the captured peptides from the beads.

• LC-MS/MS Analysis:

  • Analyze the enriched peptide samples using high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • The mass spectrometer is typically operated in a targeted mode to specifically look for and quantify known active-site peptides from a large number of kinases. [5]

• Data Analysis:

  • Identify and quantify the signal intensity for each kinase active-site peptide in both the inhibitor-treated and vehicle-treated samples.

  • The percent inhibition is calculated by comparing the signal in the presence of the inhibitor to the signal in the vehicle control. A reduced signal indicates that the inhibitor prevented the probe from labeling the kinase.

  • By using a range of inhibitor concentrations, dose-response curves can be generated to determine the IC50 value for target engagement in a functional context.

Comparative Analysis: Contextualizing the Profile of Pyrrolo[2,3-d]pyrimidine Inhibitors

While specific kinome-wide profiling data for 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is not publicly available, we can infer its potential cross-reactivity by examining data from structurally related compounds and promiscuous clinical inhibitors. The pyrrolo[2,3-d]pyrimidine scaffold is known to target a wide range of kinases, with substitutions dictating the selectivity profile. For comparison, we present data for two well-characterized multi-kinase inhibitors: Dasatinib , a potent Src/Abl inhibitor, and Fostamatinib , a Syk inhibitor (active metabolite R406). [12][13]

Kinase Target	Dasatinib (IC50, nM) [1][12]	R406 (Active Fostamatinib) (IC50, nM) [14][15]
Primary Targets
ABL1	<1	>10,000
SRC	0.5	310
LCK	1	38
SYK	7.5	41
Key Off-Targets
KIT	5	110
PDGFRβ	28	160
VEGFR2 (KDR)	16	40
FLT3	22	4.6
JAK2	-	810

| JAK3 | - | 360 |

Note: IC50 values can vary depending on the assay conditions. The data presented is a compilation from multiple sources for comparative purposes.

This table illustrates the concept of a selectivity profile. Dasatinib is exceptionally potent against ABL and Src family kinases but also hits numerous other tyrosine kinases at nanomolar concentrations. [12]R406, the active form of Fostamatinib, is most potent against Syk, but also demonstrates significant activity against FLT3, LCK, and VEGFR2 (KDR), among others. [14][15][16]The off-target inhibition of VEGFR2 is believed to be responsible for the hypertension observed as a side effect of fostamatinib. [16] For a novel inhibitor like a 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine derivative, it would be crucial to perform a kinome-wide screen to identify both its primary targets and its off-target liabilities, which could include kinases from the Src, JAK, or receptor tyrosine kinase families.

Signaling Pathway Context: The "Why" Behind Off-Target Concerns

Understanding the signaling pathways governed by potential on- and off-targets is critical for interpreting cross-reactivity data. For pyrrolo[2,3-d]pyrimidine-based inhibitors, the Src and JAK-STAT pathways are of particular interest.

Src Family Kinase (SFK) Signaling

SFKs are non-receptor tyrosine kinases that act as crucial nodes in numerous signaling pathways, regulating cell proliferation, survival, migration, and adhesion. [17][18]

Caption: Key signaling cascades downstream of Src activation.

Inhibition of Src can be therapeutic in cancers where it is overactive. However, off-target inhibition of other kinases in these interconnected pathways (e.g., PDGFR, PI3K) can lead to complex biological effects that are difficult to predict without comprehensive profiling.

JAK-STAT Signaling

The Janus kinase (JAK) family and Signal Transducer and Activator of Transcription (STAT) proteins form a primary signaling pathway for numerous cytokines and growth factors, playing a central role in immunity and hematopoiesis. [19][14]

Caption: The core mechanism of the JAK-STAT signal transduction pathway.

Inhibitors targeting one JAK isozyme may show cross-reactivity with other JAKs due to the high homology in their ATP-binding sites. This lack of selectivity can lead to broader immunosuppressive effects or side effects related to the disruption of hematopoietic signaling.

Conclusion

The 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold represents a promising starting point for the development of novel kinase inhibitors. However, its inherent ATP-mimetic nature necessitates a rigorous and multi-pronged approach to cross-reactivity profiling. By combining quantitative in vitro binding assays like KINOMEscan™, cellular target validation with CETSA®, and functional kinome analysis using KiNativ™, researchers can build a high-confidence selectivity profile. This comprehensive understanding is essential to interpret biological data accurately, anticipate potential off-target effects, and ultimately guide the optimization of lead compounds toward safe and effective therapeutics. While predictive computational tools can offer initial guidance, they are no substitute for the empirical data generated by these robust experimental platforms.

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A-Comparative-Guide-to-Assessing-the-Metabolic-Stability-of-2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine-Derivatives

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the journey of drug discovery and development, understanding a compound's metabolic fate is paramount. Metabolic stability, the susceptibility of a compound to biotransformation, is a critical determinant of its pharmacokinetic profile, influencing key parameters such as oral bioavailability, half-life, and in vivo clearance.[1][2] For novel therapeutic agents like 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine derivatives, which represent a promising scaffold in medicinal chemistry, a thorough assessment of metabolic stability is a crucial early step.[3][4] This guide provides a comprehensive framework for evaluating the metabolic stability of these derivatives, comparing different in vitro systems and offering detailed experimental protocols to empower researchers in making informed decisions for lead optimization.

The pyrrolo[2,3-d]pyrimidine core is a prevalent scaffold in the development of kinase inhibitors, and halogenation can significantly impact binding affinity and metabolic stability.[5] However, the presence of multiple chlorine atoms on the 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine scaffold also presents potential metabolic liabilities. The electron-withdrawing nature of chlorine can influence the electron density of the heterocyclic rings, potentially directing metabolism by cytochrome P450 (CYP) enzymes towards specific sites. Therefore, a robust and systematic approach to assessing metabolic stability is essential.

Choosing the Right In Vitro System: A Comparative Overview

The selection of an appropriate in vitro model is the foundation of a reliable metabolic stability assessment. The two most commonly employed systems are liver microsomes and hepatocytes. Each offers distinct advantages and limitations that must be considered in the context of the research question.

In Vitro System	Description	Advantages	Disadvantages	Recommended Use Case for Pyrrolo[2,3-d]pyrimidine Derivatives
Liver Microsomes	Subcellular fractions of the endoplasmic reticulum containing a high concentration of Phase I drug-metabolizing enzymes, particularly cytochrome P450s (CYPs).[1]	- High throughput and cost-effective.- Well-suited for initial screening of large compound libraries.- Primarily assesses Phase I metabolism, which is often the initial and rate-limiting step.[6][7]	- Lacks Phase II enzymes and cellular transporters.- May not fully recapitulate the metabolic profile of intact cells.[8]	Initial screening to identify major Phase I metabolic liabilities and rank-order compounds based on their susceptibility to CYP-mediated metabolism.
Hepatocytes	Intact liver cells containing a full complement of Phase I and Phase II drug-metabolizing enzymes, as well as transporters.[8][9]	- Provides a more comprehensive and physiologically relevant assessment of metabolism, including both Phase I and Phase II pathways.[6][8][9]- Accounts for cellular uptake and efflux processes.	- Lower throughput and more expensive than microsomes.- Limited availability and donor-to-donor variability can be a concern.[6]	In-depth characterization of lead compounds to obtain a more complete metabolic profile and to predict in vivo hepatic clearance.[10]

For the initial assessment of a series of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine derivatives, a tiered approach is recommended. Begin with a high-throughput microsomal stability assay to quickly identify metabolically labile "hot spots" and guide early structure-activity relationship (SAR) studies. Promising candidates can then be advanced to a more comprehensive hepatocyte stability assay for a more accurate prediction of their in vivo metabolic fate.

Experimental Workflow: A Step-by-Step Guide to Microsomal Stability Assessment

This section provides a detailed protocol for a typical liver microsomal stability assay, a cornerstone for early drug metabolism studies.

Diagram of the Microsomal Stability Assay Workflow

Caption: Workflow for the in vitro microsomal stability assay.

Detailed Protocol

1. Materials and Reagents:

• Test Compounds: 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine derivatives (10 mM stock in DMSO).

• Liver Microsomes: Pooled human, rat, or mouse liver microsomes (e.g., from a commercial supplier).

• NADPH Regenerating System: Solution A (NADP+, glucose-6-phosphate) and Solution B (glucose-6-phosphate dehydrogenase).

• Buffer: Potassium phosphate buffer (100 mM, pH 7.4).

• Quenching Solution: Ice-cold acetonitrile containing an internal standard (e.g., a structurally similar but chromatographically distinct compound).

• Positive Control: A compound with known metabolic instability (e.g., Verapamil, Testosterone).

• Negative Control: A compound with known metabolic stability (e.g., Warfarin).

2. Experimental Procedure:

• Preparation of Incubation Mixture:

  • On ice, prepare a master mix containing the potassium phosphate buffer and the liver microsomal suspension to achieve a final protein concentration of 0.5 mg/mL.[7]

  • Prepare the test compound working solution by diluting the 10 mM stock to a final concentration of 1 µM in the incubation buffer.[7][11]

• Initiation of the Reaction:

  • Pre-warm the microsomal suspension and test compound solutions at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system to the pre-warmed mixture.[12]

• Time-Course Incubation:

  • Incubate the reaction mixture at 37°C with gentle shaking.

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.[13]

• Reaction Termination and Sample Preparation:

  • Immediately add the aliquot to a tube containing ice-cold acetonitrile with the internal standard to stop the reaction and precipitate proteins.[8][12]

  • Vortex the samples and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.[12]

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.[14]

3. LC-MS/MS Analysis:

• Analyze the samples using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[15][16][17][18]

• Monitor the disappearance of the parent compound over time by measuring the peak area ratio of the analyte to the internal standard.

4. Data Analysis:

• Plot the natural logarithm of the percentage of the parent compound remaining versus time.

• The slope of the linear regression of this plot represents the elimination rate constant (k).

• Calculate the half-life (t½) using the equation: t½ = 0.693 / k .

• Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein) .[13][19]

Trustworthiness: Ensuring Self-Validating Systems

To ensure the reliability and reproducibility of the metabolic stability data, the experimental design must incorporate self-validating controls:

• Positive and Negative Controls: Including compounds with known high and low metabolic turnover, respectively, validates the activity of the microsomal preparation and the overall assay performance.

• No-Cofactor Control: Running a parallel incubation without the NADPH regenerating system is crucial.[11] Any disappearance of the test compound in this control indicates non-enzymatic degradation or instability in the buffer, allowing for correction of the metabolic data.

• Time-Zero Sample: The sample taken immediately after the addition of the cofactor (t=0) represents 100% of the initial compound concentration and serves as the baseline for calculating the percentage remaining at subsequent time points.

Expertise & Experience: Navigating Potential Challenges

While the microsomal stability assay is a robust technique, several factors can influence the outcome. Drawing from field experience, here are some key considerations:

• Compound Solubility: Poor aqueous solubility of highly lipophilic pyrrolo[2,3-d]pyrimidine derivatives can lead to artificially low metabolic rates. Ensure the final DMSO concentration is low (typically <1%) and consider using solubility-enhancing excipients if necessary.

• Non-Specific Binding: Hydrophobic compounds can bind to the plasticware or microsomal proteins, leading to an overestimation of metabolic clearance. Using low-binding plates and including a microsomal binding assay can help to correct for this.

• Enzyme Kinetics: The standard 1 µM substrate concentration is a starting point. For compounds that exhibit rapid metabolism, it may be necessary to assess enzyme kinetics by measuring stability at multiple substrate concentrations to ensure the experiment is conducted under initial velocity conditions (below the Michaelis-Menten constant, Km).

Comparative Data Presentation

The following table presents hypothetical data for a series of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine derivatives, illustrating how structural modifications can impact metabolic stability.

Compound	R-Group Modification	t½ (min)	CLint (µL/min/mg protein)	Interpretation
Parent Scaffold	H	15	92.4	Moderate to high clearance, indicating metabolic liability.
Derivative A	-CH3	25	55.4	Increased stability, suggesting the parent ring is a site of metabolism.
Derivative B	-CF3	45	30.8	Significant improvement in stability; the electron-withdrawing group may shield the molecule from oxidative metabolism.
Derivative C	-OCH3	10	138.6	Decreased stability; the methoxy group may be a site of O-demethylation.
Derivative D	-Cl	50	27.7	High stability, potentially due to steric hindrance or electronic effects of the additional chlorine.

Visualizing Potential Metabolic Pathways

The trichlorinated pyrrolo[2,3-d]pyrimidine scaffold presents several potential sites for metabolic attack. The following diagram illustrates hypothetical metabolic pathways.

Caption: Potential metabolic pathways for 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine.

Understanding these potential pathways is crucial for rational drug design. For instance, if hydroxylation at the C6 position is identified as a major metabolic route, medicinal chemists can explore modifications at this position to block metabolism and improve the compound's pharmacokinetic profile.

Conclusion

A systematic and rigorous assessment of metabolic stability is indispensable for the successful development of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine derivatives as therapeutic agents. By employing a tiered approach that combines high-throughput microsomal stability assays for initial screening with more comprehensive hepatocyte-based assays for lead candidates, researchers can gain critical insights into the metabolic fate of their compounds. This guide provides the foundational knowledge and detailed protocols to empower drug discovery teams to make data-driven decisions, ultimately leading to the selection of drug candidates with optimized pharmacokinetic properties and a higher probability of clinical success.

References

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Introduction: The 7H-pyrrolo[2,3-d]pyrimidine Scaffold as a Privileged Motif in Kinase Inhibitor Design

An In-Depth Guide to the Preclinical Benchmarking of Novel 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine Analogs as Kinase Inhibitors

The 7H-pyrrolo[2,3-d]pyrimidine core, an isostere of purine, has emerged as a "privileged scaffold" in medicinal chemistry due to its versatile biological activities. This nitrogen-containing heterocyclic system serves as the foundational structure for a multitude of compounds targeting various enzyme families. Its true prominence, however, lies in the field of protein kinase inhibition. The scaffold's ability to mimic the adenine core of ATP allows it to effectively compete for the ATP-binding site of kinases, leading to the modulation of their catalytic activity.

This structural advantage has been successfully exploited in the development of several FDA-approved drugs. For instance, Tofacitinib (Xeljanz®) is a potent Janus kinase (JAK) inhibitor built upon this scaffold, widely used in the treatment of rheumatoid arthritis. Similarly, Ruxolitinib (Jakafi®) is another JAK inhibitor with the same core structure, approved for myelofibrosis and polycythemia vera. The clinical success of these agents underscores the therapeutic potential of novel analogs derived from the 7H-pyrrolo[2,3-d]pyrimidine template.

This guide focuses on a strategic approach to the preclinical evaluation of a new series of analogs derived from 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine. We will outline a comprehensive benchmarking workflow, from initial kinase screening to cellular activity profiling, and compare the performance of these novel compounds against established kinase inhibitors. The methodologies described herein are designed to provide a robust framework for identifying promising lead candidates for further drug development.

Synthetic Strategy: Leveraging the 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine Intermediate

The starting material, 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, is a highly versatile intermediate for generating a diverse library of analogs. The differential reactivity of the chlorine atoms at the C2, C4, and C5 positions allows for sequential and site-selective nucleophilic aromatic substitution (SNAr) reactions. This enables the systematic introduction of various functionalities to probe the structure-activity relationship (SAR).

A general synthetic workflow is depicted below. The C4 position is typically the most reactive towards nucleophilic attack, followed by the C2 position. The C5 chlorine is the least reactive and often requires more forcing conditions or metal-catalyzed cross-coupling reactions for its substitution.

Caption: General synthetic route for creating trisubstituted analogs.

This stepwise approach allows for the creation of a matrix of compounds by varying the substituents at each position, which is crucial for a thorough SAR investigation. For the purpose of this guide, we will consider a hypothetical series of new analogs, PY-1, PY-2, and PY-3 , synthesized via this route, and benchmark them against the well-characterized multi-kinase inhibitor, Dasatinib.

Part 1: In Vitro Kinase Inhibition Profiling

The initial and most critical step in characterizing a new kinase inhibitor is to determine its potency and selectivity against a panel of purified kinases. This is typically achieved by measuring the half-maximal inhibitory concentration (IC50).

Experimental Protocol: ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent, homogeneous assay that measures kinase activity by quantifying the amount of ADP produced during the kinase reaction. It is a robust and high-throughput compatible method.

Methodology:

• Kinase Reaction Preparation: In a 384-well plate, combine the kinase, substrate (a suitable peptide for the specific kinase), and ATP.

• Compound Addition: Add the test compounds (PY-1, PY-2, PY-3 ) and the reference drug (Dasatinib) in a 10-point dose-response curve (e.g., from 10 µM to 0.5 nM). Include "no inhibitor" (DMSO vehicle) and "no enzyme" controls.

• Reaction Incubation: Incubate the plate at 30°C for 60 minutes to allow the kinase reaction to proceed.

• ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent Addition: Add Kinase Detection Reagent to convert the generated ADP into ATP, which is then used in a luciferase/luciferin reaction to produce light. Incubate for 30 minutes at room temperature.

• Luminescence Reading: Measure the luminescence signal using a plate reader. The signal directly correlates with the amount of ADP produced and thus the kinase activity.

• Data Analysis: Convert luminescence signals to percent inhibition relative to the DMSO control. Plot percent inhibition against the logarithm of inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Comparative Kinase Inhibition Data

The following table summarizes the hypothetical IC50 values for our new analogs and Dasatinib against a panel of selected kinases, including Abl, Src family kinases (Src, Lck), and receptor tyrosine kinases (VEGFR2, PDGFRβ).

Compound	Abl (IC50, nM)	Src (IC50, nM)	Lck (IC50, nM)	VEGFR2 (IC50, nM)	PDGFRβ (IC50, nM)
PY-1	15	8	12	>1000	850
PY-2	250	180	210	45	30
PY-3	5	2	4	150	120
Dasatinib	1	0.8	1.5	15	28

Interpretation of Results:

• PY-1 shows good potency and selectivity for the Src family kinases (Src, Lck) and Abl, with significantly less activity against VEGFR2 and PDGFRβ.

• PY-2 displays a different profile, with moderate potency against VEGFR2 and PDGFRβ, and weaker activity against the Abl/Src family.

• PY-3 is a highly potent inhibitor across the Abl/Src family, approaching the potency of the reference drug Dasatinib, while maintaining some selectivity against the receptor tyrosine kinases tested.

This initial in vitro screen allows for the classification of the new analogs based on their potency and selectivity profiles, guiding the selection of appropriate cell-based models for further evaluation.

Part 2: Cell-Based Assay Benchmarking

While in vitro assays are crucial for determining direct enzyme inhibition, cell-based assays are essential to assess a compound's ability to engage its target in a physiological context, its effects on cell signaling, and its overall anti-proliferative activity.

Caption: The integrated workflow for benchmarking new kinase inhibitors.

Experimental Protocol: Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., K-562 for Abl, A549 for Src) in 96-well plates at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compounds (PY-1, PY-3 ) and the reference drug (Dasatinib) for 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition relative to DMSO-treated control cells. Determine the GI50 (concentration causing 50% growth inhibition) by plotting the percentage of growth inhibition against the drug concentration.

Comparative Anti-proliferative Activity

Based on the kinase profiles, PY-1 and PY-3 were selected for evaluation in cell lines where the targeted kinases are known to be key drivers of proliferation. K-562 is a chronic myelogenous leukemia cell line driven by the BCR-Abl fusion protein. A549 is a non-small cell lung cancer line with active Src signaling.

Compound	K-562 (BCR-Abl) (GI50, nM)	A549 (Src) (GI50, nM)
PY-1	45	30
PY-3	12	8
Dasatinib	3	5

Interpretation of Results:

The cellular activity largely correlates with the in vitro kinase inhibition data. PY-3 , the more potent Abl/Src inhibitor in vitro, also demonstrates superior anti-proliferative activity in both cell lines compared to PY-1 . Both new analogs show promising cellular activity, with PY-3 approaching the potency of Dasatinib. This correlation between enzymatic inhibition and cellular effect is a strong indicator of on-target activity.

Structure-Activity Relationship (SAR) and Future Directions

Caption: Key pharmacophoric positions on the scaffold for SAR.

For our hypothetical series, the variation between PY-1, PY-2, and PY-3 would be due to different substituents at the C2, C4, and C5 positions. The superior potency of PY-3 suggests that its specific combination of substituents provides an optimal fit in the ATP-binding pocket of Abl and Src kinases. Future work should focus on:

• Expanding the Kinase Panel: Profile potent compounds like PY-3 against a much larger panel of kinases (>300) to fully understand its selectivity profile and identify potential off-target effects.

• In-Cell Target Engagement: Confirm that the compounds inhibit the phosphorylation of downstream substrates of their target kinases in cells (e.g., p-CrkL for Abl, p-STAT3 for Src) using Western blotting or targeted proteomics.

• ADME/Tox Profiling: Evaluate the drug-like properties of lead candidates, including metabolic stability, solubility, and preliminary toxicity.

Conclusion

This guide has outlined a systematic and robust workflow for the preclinical benchmarking of novel 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine analogs. By combining quantitative in vitro kinase assays with relevant cell-based proliferation studies, it is possible to efficiently identify promising lead compounds like the hypothetical PY-3 . The comparative approach, using a well-characterized drug like Dasatinib, provides essential context for evaluating the potency and potential advantages of new chemical entities. This structured evaluation process is fundamental to advancing new kinase inhibitors from the bench towards clinical development.

References

• Rani, S., et al. (2022). Pyrrolo[2,3-d]pyrimidine as a privileged scaffold in drug discovery: A comprehensive review. European Journal of Medicinal Chemistry, 239, 114528. Available at: [Link]

• Ciattini, S., et al. (2021). The 7H-pyrrolo[2,3-d]pyrimidine scaffold in medicinal chemistry, a review. European Journal of Medicinal Chemistry, 223, 113645. Available at: [Link]

• Flanagan, M. E., et al. (2010). Discovery of CP-690,550: a potent and selective Janus kinase (JAK) inhibitor for the treatment of autoimmune diseases and organ transplant rejection. Journal of Medicinal Chemistry, 53(24), 8468–8484. Available at: [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine

For researchers at the forefront of drug discovery and development, the synthesis and handling of novel chemical entities are daily realities. With this innovation comes the profound responsibility of ensuring safety and environmental stewardship. 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, a halogenated heterocyclic compound, represents a class of molecules that requires meticulous management from acquisition to disposal. Due to its chlorinated nature, this compound warrants a cautious approach, treating it as a hazardous material to ensure the protection of laboratory personnel and the environment.

This guide provides a detailed, step-by-step protocol for the proper disposal of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine. The procedures outlined herein are synthesized from established safety protocols for halogenated organic compounds and are designed to provide a self-validating system for waste management in a laboratory setting.

Hazard Assessment and Immediate Safety Precautions

Anticipated Hazard Profile:

Hazard Classification	GHS Hazard Statement	Rationale and Source
Acute Toxicity, Oral	H302: Harmful if swallowed	Based on analogs like 4-Chloro-6-(4-fluorophenyl)-7H-pyrrolo[2,3-d]pyrimidine.[1]
Skin Corrosion/Irritation	H315: Causes skin irritation	Common classification for chlorinated heterocyclic compounds.[1][2]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	A frequent hazard associated with this class of chemicals.[1][2]
Specific Target Organ Toxicity	H335: May cause respiratory irritation	Inhalation of dust or aerosols should be avoided.[1][2]

Immediate Actions & Personal Protective Equipment (PPE):

Before beginning any work that will generate waste, ensure all necessary safety measures are in place.

• Engineering Controls: All handling of solid or dissolved 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[5][6] Ensure that a safety shower and eyewash station are readily accessible.[2][3]

• Personal Protective Equipment (PPE): A comprehensive PPE strategy is non-negotiable.

  • Eye Protection: Wear chemical safety goggles and a face shield.[1][2]

  • Hand Protection: Use chemically resistant gloves, such as nitrile gloves.[6]

  • Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory to prevent skin contact.[5]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine is a multi-step process that begins at the point of waste generation and ends with its transfer to a licensed disposal facility.

Proper segregation is the cornerstone of safe and compliant chemical waste disposal. As a chlorinated organic compound, 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine waste must be categorized as Halogenated Organic Waste .[7][8]

• Principle of Segregation: Never mix halogenated waste with non-halogenated organic solvent waste.[8] Doing so contaminates the entire volume, making it unsuitable for solvent recovery and significantly increasing disposal costs.[8]

• Solid Waste: Collect any solid residual 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, along with contaminated consumables (e.g., weighing papers, gloves, pipette tips), in a designated solid hazardous waste container.[6]

• Liquid Waste: Solutions containing 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine should be collected in a dedicated liquid hazardous waste container.[6] This container must be clearly marked for "Halogenated Organic Solvents."[8]

• Aqueous Waste: Do not dispose of aqueous solutions containing this compound down the drain.[1] Collect them as aqueous hazardous waste, keeping them separate from organic solvent waste.

The following diagram illustrates the decision-making process for proper waste segregation.

Diagram 1: Disposal Decision Workflow

Proper container selection and labeling are critical for preventing leaks, ensuring compatibility, and maintaining regulatory compliance.

• Container Type: Use only chemically compatible containers, such as high-density polyethylene (HDPE) or glass, for liquid waste.[6] Ensure the container is in good condition with a secure, leak-proof cap.[6] Solid waste should be collected in a durable, sealable container.[2]

• Labeling: Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[5] The label must clearly state:

  • The words "Hazardous Waste"

  • The full chemical name: "2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine"

  • The accumulation start date

  • The primary hazards (e.g., Toxic, Irritant)

Designated storage areas are essential for maintaining a safe laboratory environment.

• Satellite Accumulation Area (SAA): Store sealed waste containers in a designated SAA, which should be at or near the point of generation.[5]

• Secondary Containment: All liquid waste containers must be placed in a secondary containment tray or bin to contain any potential leaks.[9]

• Storage Conditions: Keep the SAA well-ventilated and away from incompatible materials, heat, and sources of ignition.[2][10] Containers must remain closed except when adding waste.[6][9]

The ultimate disposal of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine must be handled by professionals.

• Licensed Disposal Vendor: Offer surplus and non-recyclable material to a licensed disposal company.[1] Do not attempt to treat or dispose of this chemical waste through conventional means like landfilling or drain disposal.[1][11]

• High-Temperature Incineration: For chlorinated organic residues, high-temperature incineration is a proven and environmentally sound disposal method.[11] This process decomposes the waste into gaseous byproducts that can be scrubbed, preventing atmospheric pollution.[11]

• Documentation: Complete all required waste disposal manifests and documentation provided by your institution's Environmental Health & Safety (EHS) department or the licensed waste contractor.[6]

By adhering to this comprehensive disposal protocol, laboratory professionals can ensure the safe management of 2,4,5-Trichloro-7H-pyrrolo[2,3-d]pyrimidine, upholding the highest standards of scientific integrity, safety, and environmental responsibility.

References

• Process for Disposal of Chlorinated Organic Residues. (n.d.). Google AI Search.
• Safety Data Sheet for 4-Chloro-6-(4-fluorophenyl)-7H-pyrrolo[2,3-d]pyrimidine. (2025, March 26). Angene.
• Safety Data Sheet for 2-Amino-4-chloro-7H-pyrrolo[2,3-d]pyrimidine. (2024, April 1). Thermo Fisher Scientific.
• Safety Data Sheet. (2025, June 19). MedchemExpress.com.
• Safety Data Sheet for 4-Chloro-7H-Pyrrolo [2,3-d] Pyrimidine. (2025, December 22). Fisher Scientific.
• Hazardous Materials Disposal Guide. (2019, June 12). Nipissing University.
• Safety Data Sheet for 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine. (n.d.). Apollo Scientific.
• Hazardous Waste Reduction. (n.d.). University of California, Santa Barbara Environmental Health and Safety.
• Managing and Disposing of Household Hazardous Waste. (n.d.). NY.Gov.
• Safety Data Sheet for 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine, 95%. (2021, December 28). Fisher Scientific.
• Safety Data Sheet for Pyrimidine. (2025, December 19). Fisher Scientific.
• Chemical Waste. (n.d.). MIT Environmental Health & Safety.
• 7H-Pyrrolo(2,3-d)pyrimidine, 4-chloro-. (n.d.). PubChem.
• Navigating the Safe Disposal of Furo[3,4-d]pyrimidine: A Comprehensive Guide for Laboratory Professionals. (n.d.). Benchchem.
• Proper Disposal of Pyrrolo[2,3-b]indole: A Guide for Laboratory Professionals. (n.d.). Benchchem.

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